Penta-1,4-diyn-3-ol

• CAS: 56598-53-9

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of Penta-1,4-diyn-3-ol from Simple Precursors

Introduction: The Significance of Penta-1,4-diyn-3-ol in Modern Organic Synthesis

Penta-1,4-diyn-3-ol is a key synthetic intermediate possessing a unique structural motif of a secondary alcohol flanked by two terminal alkyne functionalities. This arrangement of reactive groups makes it a highly versatile building block in various domains of chemical research, including drug discovery, materials science, and the synthesis of complex natural products. The terminal alkynes are amenable to a wide array of transformations such as Sonogashira couplings, "click" chemistry, and acetylide additions, while the secondary alcohol can be oxidized to the corresponding ketone or participate in substitution and rearrangement reactions.[1] This guide provides a comprehensive overview of a robust and accessible synthetic route to penta-1,4-diyn-3-ol from simple, readily available precursors.

Retrosynthetic Analysis and Strategic Approach

A logical retrosynthetic disconnection of penta-1,4-diyn-3-ol points to a convergent synthesis involving the formation of two new carbon-carbon bonds. The central carbinol carbon suggests a nucleophilic addition of two acetylide equivalents to a central one-carbon electrophile. A highly efficient and practical choice for this electrophile is ethyl formate. The overall strategy, therefore, hinges on the double addition of an ethynyl Grignard reagent, ethynylmagnesium bromide, to ethyl formate.

Reaction Mechanism: A Step-by-Step Look at the Grignard Addition

The synthesis of penta-1,4-diyn-3-ol via the Grignard reaction with ethyl formate proceeds through a well-established mechanistic pathway:

• First Nucleophilic Addition: The highly nucleophilic ethynylmagnesium bromide attacks the electrophilic carbonyl carbon of ethyl formate. This results in the formation of a tetrahedral intermediate.

• Elimination of the Leaving Group: The tetrahedral intermediate collapses, expelling the ethoxide leaving group to form an intermediate aldehyde, propynal.

• Second Nucleophilic Addition: A second equivalent of ethynylmagnesium bromide rapidly adds to the newly formed and highly reactive propynal. This addition generates a magnesium alkoxide intermediate.

• Protonation: The reaction is quenched with a mild acid, typically a saturated aqueous solution of ammonium chloride, to protonate the magnesium alkoxide and yield the final product, penta-1,4-diyn-3-ol.

Experimental Protocol: A Detailed Walkthrough

This protocol is adapted from established procedures for the synthesis of similar dialkynyl carbinols and Grignard reactions with formate esters.[2][3][4][5][6]

Part 1: Preparation of Ethynylmagnesium Bromide

Materials:

• Magnesium turnings

• Ethyl bromide

• Anhydrous tetrahydrofuran (THF)

• Acetylene gas, purified

Procedure:

• A three-necked round-bottom flask is equipped with a mechanical stirrer, a reflux condenser with a nitrogen inlet, and a pressure-equalizing dropping funnel. All glassware must be thoroughly flame-dried under a stream of inert gas (nitrogen or argon).

• Magnesium turnings (2.2 equivalents) are placed in the flask.

• A solution of ethyl bromide (2.1 equivalents) in anhydrous THF is prepared and added to the dropping funnel.

• A small portion of the ethyl bromide solution is added to the magnesium turnings to initiate the Grignard reaction, which is evidenced by the onset of bubbling and a gentle reflux. The remaining ethyl bromide solution is then added dropwise at a rate that maintains a steady reflux.

• After the addition is complete, the reaction mixture is stirred at room temperature for an additional 30 minutes to ensure complete formation of ethylmagnesium bromide.

• In a separate, larger three-necked flask, also thoroughly dried and under an inert atmosphere, anhydrous THF is placed and cooled in an ice bath.

• Purified acetylene gas is bubbled through the cooled THF to create a saturated solution.

• The freshly prepared ethylmagnesium bromide solution is then slowly added to the acetylene-saturated THF via a cannula. A vigorous evolution of ethane gas will be observed. A continuous slow stream of acetylene should be maintained throughout the addition.

• After the addition is complete, acetylene is bubbled through the solution for another 30 minutes to ensure the complete formation of ethynylmagnesium bromide.

Part 2: Synthesis of Penta-1,4-diyn-3-ol

Materials:

• Ethynylmagnesium bromide solution in THF (from Part 1)

• Ethyl formate

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

• Diethyl ether

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexanes and ethyl acetate for chromatography

Procedure:

• The freshly prepared solution of ethynylmagnesium bromide is cooled to 0 °C in an ice bath.

• A solution of ethyl formate (1.0 equivalent) in anhydrous THF is added dropwise to the stirred Grignard reagent. The reaction is exothermic and should be controlled by the rate of addition.

• After the addition is complete, the reaction mixture is allowed to slowly warm to room temperature and stirred for an additional 2-3 hours.

• The reaction is carefully quenched by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride while cooling the flask in an ice bath.

• The resulting mixture is transferred to a separatory funnel, and the aqueous layer is extracted three times with diethyl ether.

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude product.

Purification:

The crude penta-1,4-diyn-3-ol is purified by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate as the eluent.[7]

Quantitative Data

Reactant/Product	Molecular Formula	Molecular Weight ( g/mol )	Molar Equivalents
Ethyl Formate	C₃H₆O₂	74.08	1.0
Ethyl Bromide	C₂H₅Br	108.97	2.1
Magnesium	Mg	24.31	2.2
Penta-1,4-diyn-3-ol	C₅H₄O	80.09	-

Expected Yield: Moderate to good, typically in the range of 50-70%, depending on the quality of the Grignard reagent and reaction conditions.

Characterization of Penta-1,4-diyn-3-ol

The structure of the synthesized product should be confirmed by standard spectroscopic methods.

• ¹H NMR: Expected signals include a singlet or broad singlet for the hydroxyl proton, a triplet for the methine proton coupled to the acetylenic protons, and a doublet for the two equivalent terminal acetylenic protons.

• ¹³C NMR: Three distinct carbon signals are expected: one for the carbinol carbon and two for the two equivalent alkyne moieties.

• IR Spectroscopy: Characteristic absorptions would include a broad O-H stretch around 3300 cm⁻¹, a sharp C≡C-H stretch around 3300 cm⁻¹, and a C≡C stretch around 2100 cm⁻¹.

Visualizing the Synthetic Workflow

Caption: Synthetic workflow for the preparation of Penta-1,4-diyn-3-ol.

Logical Progression of Experimental Steps

Caption: Logical progression of the experimental steps for the synthesis.

Safety Considerations

• Grignard Reagents: Grignard reagents are highly reactive and pyrophoric. All reactions should be carried out under a dry, inert atmosphere.

• Acetylene: Acetylene is a flammable gas and can form explosive acetylides with certain metals. Ensure proper handling and purification.

• Solvents: Diethyl ether and THF are highly flammable. Work in a well-ventilated fume hood and avoid ignition sources.

• General Hazards: Penta-1,4-diyn-3-ol is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[8] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times.

Conclusion

The synthesis of penta-1,4-diyn-3-ol from ethyl formate and ethynylmagnesium bromide is a reliable and scalable method for accessing this valuable synthetic intermediate. The procedure leverages fundamental organometallic chemistry and provides a solid foundation for further synthetic explorations utilizing the unique reactivity of the dialkynyl carbinol motif. Careful execution of the experimental protocol and adherence to safety precautions are paramount for a successful outcome.

References

• Synthesis and Rearrangement of 3-Methyl-1,4-pentadiyne-3-ol. Molecules.

• Synthesis of Hepta-1,4-diyn-3-ol from Simple Precursors: A Technical Guide. BenchChem.

• Synthesis and Rearrangement of 3-Methyl-1,4-pentadiyne-3-ol. MDPI.

• 1-phenyl-1-penten-4-yn-3-ol. Organic Syntheses.

• A formate ester, such as ethyl formate, reacts with an excess of a... Pearson.

• Penta-1,4-diyn-3-ol | C5H4O. PubChem.

• Penta-1,4-diyn-3-ol | 56598-53-9. BenchChem.

• Ethyl formate on treating with excess of methyl magnesium... Vedantu.

• Solved Probl PROBLEM 10-18 When making a secc ethyl formate,... Chegg.com.

Sources

• 1. Penta-1,4-diyn-3-ol | 56598-53-9 | Benchchem [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. A formate ester, such as ethyl formate, reacts with an excess of ... | Study Prep in Pearson+ [pearson.com]
• 5. Ethyl formate on treating with excess of methyl magnesium class 11 chemistry CBSE [vedantu.com]
• 6. Solved Probl PROBLEM 10-18 When making a secc ethyl formate, | Chegg.com [chegg.com]
• 7. benchchem.com [benchchem.com]
• 8. Penta-1,4-diyn-3-ol | C5H4O | CID 11051571 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Spectroscopic Data of Penta-1,4-diyn-3-ol

This guide provides a comprehensive technical overview of the spectroscopic data for Penta-1,4-diyn-3-ol (CAS No. 56598-53-9), a versatile C5 building block in organic synthesis. Designed for researchers, scientists, and professionals in drug development, this document delves into the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data of this compound. The focus is on providing not just the data itself, but also the underlying principles of spectral interpretation and the experimental methodologies used to obtain these crucial analytical insights.

Introduction to Penta-1,4-diyn-3-ol

Penta-1,4-diyn-3-ol is a secondary alcohol containing two terminal alkyne functional groups. Its structure presents a unique combination of reactive sites: the hydroxyl group and the acidic protons of the terminal acetylenes. This trifunctionality makes it a valuable intermediate in the synthesis of a wide array of more complex molecules, including heterocycles and natural product analogues.[1] Accurate and thorough spectroscopic characterization is the cornerstone of its application in multi-step syntheses, ensuring purity, confirming identity, and enabling reaction monitoring.

The molecular structure of Penta-1,4-diyn-3-ol is as follows:

Caption: Molecular Structure of Penta-1,4-diyn-3-ol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. For Penta-1,4-diyn-3-ol, both ¹H and ¹³C NMR provide definitive information about its carbon-hydrogen framework.

¹H NMR Spectroscopy

The proton NMR spectrum of Penta-1,4-diyn-3-ol is expected to be relatively simple, reflecting the molecule's symmetry. The key resonances are those of the acetylenic protons, the methine proton at the alcohol center, and the hydroxyl proton.

Expected ¹H NMR Data:

Proton Type	Chemical Shift (δ) / ppm	Multiplicity
Acetylenic (≡C-H)	~2.5 - 2.6	Doublet
Methine (CH-OH)	~5.1 - 5.2	Triplet
Hydroxyl (O-H)	Variable	Singlet (broad)

Data sourced from a doctoral thesis on related compounds.[2]

Interpretation and Causality:

• Acetylenic Protons (≡C-H): These protons appear in a region (~2.5-2.6 ppm) that is characteristically upfield for protons attached to sp-hybridized carbons. This is due to the magnetic anisotropy of the carbon-carbon triple bond, which creates a shielding cone along the axis of the bond. The signal is expected to be a doublet due to coupling with the methine proton.

• Methine Proton (CH-OH): This proton, attached to the carbon bearing the hydroxyl group, is significantly deshielded by the electronegative oxygen atom, hence its downfield shift (~5.1-5.2 ppm). It is anticipated to appear as a triplet due to coupling with the two equivalent acetylenic protons.

• Hydroxyl Proton (O-H): The chemical shift of the hydroxyl proton is highly variable and depends on concentration, temperature, and solvent due to hydrogen bonding. It typically appears as a broad singlet and can be confirmed by a D₂O exchange experiment, where the peak disappears.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information on the carbon skeleton of the molecule. Due to the symmetry of Penta-1,4-diyn-3-ol, only three distinct carbon signals are expected.

Expected ¹³C NMR Data:

Carbon Type	Chemical Shift (δ) / ppm
C H-OH	~55-65
≡C -H	~70-80
-C ≡	~80-90

Interpretation and Causality:

• Carbinol Carbon (CH-OH): The carbon atom bonded to the hydroxyl group is deshielded by the oxygen and is expected to resonate in the 55-65 ppm range.

• Alkynyl Carbons (C≡C): The sp-hybridized carbons of the alkyne groups have characteristic chemical shifts in the 70-90 ppm range. The terminal, protonated carbon (≡C -H) typically appears slightly upfield compared to the internal, quaternary carbon (-C ≡).

Experimental Protocol: NMR Spectroscopy

Caption: Standard workflow for NMR data acquisition and processing.

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable technique for identifying the functional groups present in a molecule. In Penta-1,4-diyn-3-ol, the key characteristic absorptions are from the O-H stretch of the alcohol and the C≡C and ≡C-H stretches of the terminal alkyne groups.

Characteristic IR Absorption Bands:

Functional Group	Absorption Range (cm⁻¹)	Intensity
O-H stretch (alcohol)	~3312 (broad)	Strong
≡C-H stretch (alkyne)	~3300	Strong, sharp
C≡C stretch (alkyne)	~2178	Weak to medium
C-O stretch (alcohol)	~1000-1200	Strong

Data for O-H and C≡C stretches are sourced from a doctoral thesis on related compounds.[1][2] Data for ≡C-H and C-O stretches are based on established characteristic frequencies.[6][7][8][9][10]

Interpretation and Causality:

• O-H Stretch: The broadness of the alcohol O-H stretch is a direct result of intermolecular hydrogen bonding. This broad, strong absorption around 3312 cm⁻¹ is highly diagnostic for the presence of an alcohol.

• ≡C-H Stretch: The stretching vibration of the C-H bond on a terminal alkyne gives rise to a strong and characteristically sharp peak at approximately 3300 cm⁻¹. Its sharpness helps distinguish it from the broad O-H band with which it can overlap.

• C≡C Stretch: The carbon-carbon triple bond stretch appears in a relatively uncongested region of the spectrum (~2178 cm⁻¹). For terminal alkynes, this peak is typically of weak to medium intensity.

• C-O Stretch: The stretching vibration of the carbon-oxygen single bond in a secondary alcohol results in a strong absorption in the fingerprint region, typically between 1000 and 1200 cm⁻¹.

Experimental Protocol: IR Spectroscopy (Attenuated Total Reflectance - ATR)

• Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Background Scan: Record a background spectrum of the empty ATR accessory. This is crucial to subtract the spectral contributions of the atmosphere (CO₂ and water vapor).

• Sample Application: Place a small amount of solid Penta-1,4-diyn-3-ol directly onto the ATR crystal.

• Pressure Application: Use the pressure arm to ensure firm and even contact between the sample and the crystal. Consistent pressure is key for reproducible results.

• Sample Scan: Acquire the IR spectrum of the sample. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The software automatically subtracts the background spectrum from the sample spectrum to yield the final IR spectrum of the compound.

• Cleaning: Thoroughly clean the ATR crystal after the measurement.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a compound, as well as structural details based on its fragmentation pattern. For Penta-1,4-diyn-3-ol, the molecular weight is 80.08 g/mol .[11]

Expected Fragmentation Pattern (Electron Ionization - EI):

Under EI conditions, the molecule is ionized to form a molecular ion (M⁺˙), which can then undergo fragmentation. The fragmentation of alcohols is often characterized by two main pathways: α-cleavage and dehydration.[12][13][14]

• Molecular Ion (M⁺˙): A peak at m/z = 80, corresponding to the molecular ion [C₅H₄O]⁺˙, is expected. The intensity of this peak may be low due to the lability of the alcohol.

• Loss of a Hydrogen Atom (M-1): A peak at m/z = 79, resulting from the loss of a hydrogen atom, is possible.

• α-Cleavage: Cleavage of the C-C bond adjacent to the oxygen is a common fragmentation pathway for alcohols, leading to a resonance-stabilized oxonium ion. For Penta-1,4-diyn-3-ol, this would involve the loss of an ethynyl radical (•C≡CH) to give a fragment at m/z = 55. This is expected to be a significant peak.

• Dehydration (M-18): The loss of a water molecule from the molecular ion would result in a peak at m/z = 62.

• Other Fragments: Further fragmentation could lead to smaller charged species, such as the propargyl cation at m/z = 39.

Caption: Plausible fragmentation pathways for Penta-1,4-diyn-3-ol in EI-MS.

Experimental Protocol: Mass Spectrometry (Electron Ionization - EI)

• Sample Introduction: A dilute solution of Penta-1,4-diyn-3-ol in a volatile solvent (e.g., methanol or dichloromethane) is introduced into the mass spectrometer, often via direct infusion or through a gas chromatography (GC) column for separation from any impurities.

• Ionization: In the ion source, the sample molecules are bombarded with a high-energy electron beam (typically 70 eV). This causes the ejection of an electron from the molecule, forming a positively charged molecular ion (M⁺˙).

• Acceleration: The newly formed ions are accelerated out of the ion source by an electric field into the mass analyzer.

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by the mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection: The separated ions strike a detector, which generates a signal proportional to the number of ions at each m/z value.

• Spectrum Generation: The signals are processed to generate a mass spectrum, which is a plot of relative ion abundance versus m/z.

Conclusion

The spectroscopic characterization of Penta-1,4-diyn-3-ol provides a clear and unambiguous confirmation of its structure. ¹H and ¹³C NMR spectroscopy define the carbon-hydrogen framework, IR spectroscopy confirms the presence of the key hydroxyl and terminal alkyne functional groups, and mass spectrometry establishes the molecular weight and provides insight into the molecule's stability and fragmentation patterns. This comprehensive dataset is indispensable for any researcher utilizing this versatile compound in their synthetic endeavors, ensuring the quality of starting materials and the success of subsequent chemical transformations.

References

• Wilson, R. (2020). Electrophilic Cyclisations of 3-Arylpenta-1,4-diyn-3-ols for the Synthesis of Heterocycles. [Doctoral thesis, University of Huddersfield]. University of Huddersfield Repository. [Link]

• University of Huddersfield Repository. (2020). Items where Year is 2020. Retrieved from [Link]

• University of Huddersfield Repository. (n.d.). Items where Subject is "QD Chemistry". Retrieved from [Link]

• University of Huddersfield Repository. (n.d.). Items where School is "School of Applied Sciences". Retrieved from [Link]

• LibreTexts. (n.d.). 6.3 IR Spectrum and Characteristic Absorption Bands. Organic Chemistry I. Retrieved from [Link]

• OpenStax. (2023, September 20). 12.8 Infrared Spectra of Some Common Functional Groups. Organic Chemistry. Retrieved from [Link]

• University of Calgary. (n.d.). IR Chart. Spectroscopy Tutorial: Reference. Retrieved from [Link]

• PubChem. (n.d.). Penta-1,4-diyn-3-ol. National Center for Biotechnology Information. Retrieved from [Link]

• NC State University Libraries. (n.d.). 12.6 Infrared Spectra of Some Common Functional Groups. Organic Chemistry. Retrieved from [Link]

• University of Calgary. (n.d.). IR: alkynes. IR Spectroscopy Tutorial. Retrieved from [Link]

• SpectraBase. (n.d.). Penta-1,4-diyn-3-ol. Wiley-VCH GmbH. Retrieved from [Link]

• LibreTexts. (n.d.). CHAPTER 2 Fragmentation and Interpretation of Spectra 2.1 Introduction. Retrieved from [Link]

• American Elements. (n.d.). 1,4-Pentadiyn-3-ol. Retrieved from [Link]

• Prakash Raja. (2023, January 19). Mass Fragmentation of Alkenes, Alkynes & Alcohols (MS/MS). [Video]. YouTube. Retrieved from [Link]

• Novachem. (n.d.). Penta-1,4-diyn-3-ol. Retrieved from [Link]

• Chemistry!!! Not Mystery. (2013, December 16). Fragmentation pattern and mass spectra of Alcohols. Retrieved from [Link]

• Pharmacy Research. (n.d.). CAS 56598-53-9 Penta-1,4-diyn-3-ol. Retrieved from [Link]

• NIST. (n.d.). 1,4-Pentadien-3-ol. NIST Chemistry WebBook. Retrieved from [Link]

• Chemistry Steps. (n.d.). Mass Spectrometry of Alcohols. Retrieved from [Link]

• Scribd. (n.d.). Approximate 1H and 13C NMR Shifts. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). 13C NMR of 1-Propanol. Retrieved from [Link]

• SpectraBase. (n.d.). Propargylalcohol. Wiley-VCH GmbH. Retrieved from [Link]

• SpectraBase. (n.d.). Propargylalcohol. W. Robien, Inst. of Org. Chem., Univ. of Vienna. Retrieved from [Link]

• University of Regensburg. (n.d.). Chemical shifts. Retrieved from [Link]

Sources

• 1. Penta-1,4-diyn-3-ol | 56598-53-9 | Benchchem [benchchem.com]
• 2. Huddersfield Repository - University of Huddersfield [eprints.hud.ac.uk]
• 3. scribd.com [scribd.com]
• 4. spectrabase.com [spectrabase.com]
• 5. spectrabase.com [spectrabase.com]
• 6. 6.3 IR Spectrum and Characteristic Absorption Bands – Organic Chemistry I [kpu.pressbooks.pub]
• 7. 12.8 Infrared Spectra of Some Common Functional Groups - Organic Chemistry | OpenStax [openstax.org]
• 8. orgchemboulder.com [orgchemboulder.com]
• 9. 12.6 Infrared Spectra of Some Common Functional Groups – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 10. orgchemboulder.com [orgchemboulder.com]
• 11. Penta-1,4-diyn-3-ol | C5H4O | CID 11051571 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. whitman.edu [whitman.edu]
• 13. benchchem.com [benchchem.com]
• 14. Mass Spectrometry of Alcohols - Chemistry Steps [chemistrysteps.com]

An In-depth Technical Guide to the Chemical Properties and Reactivity of Penta-1,4-diyn-3-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Penta-1,4-diyn-3-ol, a seemingly simple molecule, possesses a unique combination of reactive functional groups—a secondary alcohol flanked by two terminal alkynes. This arrangement makes it a highly versatile and valuable building block in organic synthesis. Its structural rigidity and the propensity of its functional groups to participate in a wide array of transformations have cemented its role as a key intermediate in the synthesis of complex organic molecules, including natural products, pharmaceuticals, and advanced materials. This guide provides a comprehensive overview of the chemical properties, synthesis, and reactivity of penta-1,4-diyn-3-ol, offering field-proven insights and detailed experimental protocols to empower researchers in leveraging its full synthetic potential.

Introduction: The Strategic Importance of a C5 Building Block

In the landscape of organic synthesis, the strategic selection of starting materials is paramount to the efficient construction of complex molecular architectures. Penta-1,4-diyn-3-ol (CAS No: 56598-53-9) emerges as a C5 building block of significant interest due to its trifunctional nature. The molecule features a secondary hydroxyl group at the central carbon, which can direct stereochemistry and be readily oxidized to a ketone. This is complemented by two terminal alkyne moieties that are ripe for a multitude of chemical transformations, including coupling reactions, cycloadditions, and nucleophilic additions.[1]

The synthetic utility of penta-1,4-diyn-3-ol is underscored by its application in the synthesis of diverse molecular scaffolds. For instance, it serves as a precursor to dissymmetrical dialkynylcarbinols, which are valuable in the preparation of bioinspired acetylenic lipids.[1] Furthermore, its cobalt-complexed derivatives undergo Nicholas reactions with high selectivity, paving the way for the synthesis of skipped (1,4-)diyne complexes, which are intermediates in the development of potential antimalarial agents.[1] The propensity of this molecule to undergo cyclization reactions, such as gold-catalyzed formations of highly substituted furans and silver-catalyzed oxidative cyclizations to furan-4-carboxamides, further highlights its versatility.[1]

This guide will delve into the fundamental chemical properties that govern the reactivity of penta-1,4-diyn-3-ol, explore its common synthetic routes, and provide a detailed examination of its characteristic reactions, complete with mechanistic insights and actionable experimental protocols.

Physicochemical Properties: A Data-Driven Overview

A thorough understanding of a molecule's physicochemical properties is essential for its effective handling, reaction optimization, and purification. Below is a summary of the key properties of penta-1,4-diyn-3-ol.

Property	Value	Source
Molecular Formula	C₅H₄O	PubChem[2]
Molecular Weight	80.08 g/mol	PubChem[1][2]
Appearance	White crystal	Guidechem[3]
Melting Point	51.5-52.0 °C	ChemBK[4]
Boiling Point	80 °C at 0.05 Torr	ChemBK[4]
Density	1.047 ± 0.06 g/cm³ (Predicted)	ChemBK[4]
Polar Surface Area	20.23 Ų	Guidechem[3]
Solubility	Soluble in water	Guidechem[3]
InChI Key	BKDYPNZJRPEUEI-UHFFFAOYSA-N	PubChem[1][2]

Synthesis of Penta-1,4-diyn-3-ol: A Practical Approach

The most common and efficient laboratory-scale synthesis of penta-1,4-diyn-3-ol involves the nucleophilic addition of an acetylide to an α,β-acetylenic aldehyde or ketone. A widely adopted method utilizes the reaction of an ethynyl Grignard reagent with a suitable starting material.

Representative Synthetic Workflow

The following diagram illustrates a typical synthetic workflow for the preparation of penta-1,4-diyn-3-ol.

Caption: Synthetic workflow for Penta-1,4-diyn-3-ol.

Detailed Experimental Protocol

This protocol is adapted from established methodologies for the synthesis of similar propargyl alcohols.

Materials:

• Magnesium turnings

• Ethyl bromide

• Anhydrous tetrahydrofuran (THF)

• Acetylene gas (purified)

• Methyl formate

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexane and ethyl acetate for elution

Procedure:

• Preparation of Ethynylmagnesium Bromide:

  • In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a gas inlet tube, place magnesium turnings.

  • Add a solution of ethyl bromide in anhydrous THF dropwise to initiate the Grignard reaction.

  • Once the reaction is complete, bubble purified acetylene gas through the solution to form ethynylmagnesium bromide.

• Nucleophilic Addition:

  • Cool the solution of ethynylmagnesium bromide in an ice bath.

  • Add a solution of methyl formate in anhydrous THF dropwise to the Grignard reagent.

  • Allow the reaction mixture to warm to room temperature and stir for several hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up and Purification:

  • Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with diethyl ether or ethyl acetate.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter and concentrate the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford pure penta-1,4-diyn-3-ol.

Chemical Reactivity: A Triumvirate of Functionality

The reactivity of penta-1,4-diyn-3-ol is governed by its three key functional groups: the secondary hydroxyl group and the two terminal alkynes. This section explores the characteristic reactions of each.

Reactions of the Hydroxyl Group

• Oxidation: The secondary alcohol can be readily oxidized to the corresponding ketone, penta-1,4-diyn-3-one, a valuable synthetic intermediate in its own right. Common oxidizing agents for this transformation include pyridinium chlorochromate (PCC) and Dess-Martin periodinane.[1]

• Reduction: Conversely, penta-1,4-diyn-3-one can be reduced back to penta-1,4-diyn-3-ol using reducing agents like sodium borohydride.[1]

• Substitution: The hydroxyl group can be converted into a good leaving group (e.g., tosylate or mesylate), facilitating nucleophilic substitution reactions.

Reactions of the Terminal Alkynes

The terminal alkynes are arguably the most versatile handles on the penta-1,4-diyn-3-ol scaffold.

• Sonogashira Coupling: The terminal alkynes can participate in palladium/copper-catalyzed Sonogashira coupling reactions with aryl or vinyl halides to form new carbon-carbon bonds.

• Click Chemistry: The alkyne moieties are excellent substrates for copper-catalyzed azide-alkyne cycloaddition (CuAAC) "click" reactions, leading to the formation of 1,4-disubstituted triazoles.

• Acetylide Formation and Nucleophilic Addition: The acidic protons of the terminal alkynes can be deprotonated with a strong base (e.g., n-butyllithium) to form lithium acetylides. These powerful nucleophiles can then be added to a variety of electrophiles, such as aldehydes, ketones, and epoxides, to extend the carbon chain.

Cyclization Reactions

The proximate arrangement of the reactive functional groups in penta-1,4-diyn-3-ol makes it an ideal precursor for various cyclization reactions.

• Furan Synthesis: Gold-catalyzed cyclization of 1,4-diyn-3-ols can lead to the formation of highly substituted furans.[1]

• Oxidative Cyclization: Silver-catalyzed oxidative cyclization with N-oxides provides a route to 2-substituted furan-4-carboxamides.[1]

The following diagram illustrates some of the key reactive pathways of penta-1,4-diyn-3-ol.

Caption: Key reactive pathways of Penta-1,4-diyn-3-ol.

Safety and Handling

Penta-1,4-diyn-3-ol is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[2] It is essential to handle this compound in a well-ventilated area, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[5] Avoid the formation of dust and aerosols and use non-sparking tools.[5] Store the container tightly closed in a dry, cool, and well-ventilated place, away from incompatible materials.[5]

Conclusion

Penta-1,4-diyn-3-ol is a potent and versatile C5 building block that offers a wealth of synthetic possibilities. Its unique trifunctional nature allows for a diverse range of chemical transformations, making it an invaluable tool for the construction of complex organic molecules. A thorough understanding of its chemical properties, synthetic routes, and reactivity, as detailed in this guide, will enable researchers, scientists, and drug development professionals to harness the full potential of this remarkable compound in their synthetic endeavors.

References

• PENTA-1,4-DIYN-3-OL. (n.d.). ChemBK. Retrieved from [Link]

• Penta-1,4-diyn-3-ol | C5H4O | CID 11051571. (n.d.). PubChem. Retrieved from [Link]

Sources

• 1. Penta-1,4-diyn-3-ol | 56598-53-9 | Benchchem [benchchem.com]
• 2. Penta-1,4-diyn-3-ol | C5H4O | CID 11051571 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Page loading... [guidechem.com]
• 4. chembk.com [chembk.com]
• 5. 1,4-pentadiyn-3-ol - Safety Data Sheet [chemicalbook.com]

Penta-1,4-diyn-3-ol: A Technical Guide for Advanced Synthesis

Introduction: Unveiling a Versatile C5 Building Block

Penta-1,4-diyn-3-ol, a seemingly simple molecule, holds significant potential for innovation in synthetic chemistry, particularly within the realms of drug discovery and materials science. Its unique structural motif, featuring two terminal alkyne functionalities flanking a central secondary alcohol, provides a rich platform for a diverse array of chemical transformations. This guide offers an in-depth exploration of penta-1,4-diyn-3-ol, from its fundamental properties to its strategic application in the synthesis of complex molecular architectures.

The officially recognized IUPAC name for this compound is penta-1,4-diyn-3-ol .[1][2] It is registered under the CAS number 56598-53-9 .[1][2][3][4]

Physicochemical and Spectroscopic Profile

Penta-1,4-diyn-3-ol is typically a white crystalline solid or a colorless liquid, soluble in water.[3] Its core structure consists of a five-carbon chain with terminal triple bonds and a hydroxyl group at the third carbon.

Property	Value	Source
Molecular Formula	C₅H₄O	[2][3]
Molecular Weight	80.08 g/mol	[1][2]
Appearance	White crystal or colorless liquid	[3]
Melting Point	51.5-52.0 °C	[4]
Boiling Point	80 °C (at 0.05 Torr)	[4]
pKa	11.24 ± 0.20 (Predicted)	[3]
Polar Surface Area	20.23 Ų	[3]

Synthetic Strategies: Accessing the Diynol Core

The synthesis of penta-1,4-diyn-3-ol and its derivatives can be achieved through several strategic approaches. The choice of method often depends on the desired scale, available starting materials, and the need for specific substitutions.

A prevalent and efficient laboratory-scale synthesis involves the nucleophilic addition of an ethynyl anion to an α,β-acetylenic aldehyde or ketone.[1] This method allows for the construction of the C5 framework in a convergent manner. Another widely employed technique is the lithiation of a terminal alkyne followed by acylation.[1]

For instance, symmetrically substituted 3-arylpenta-1,4-diyn-3-ols are commonly prepared by the addition of two equivalents of an alkynyllithium reagent to a methyl ester.[1] This approach provides a straightforward route to a variety of diynols with diverse substituents.

A more specialized method for preparing 3-arylpenta-1,4-diyn-3-ols involves the nucleophilic addition of alkynyllithium reagents to N-substituted saccharins.[1] This reaction proceeds through the cleavage of the sulfonyl-carbonyl bond in the saccharin ring, yielding 3-(2-sulfamoylphenyl)penta-1,4-diyn-3-ols in good yields.[1]

Reactivity and Synthetic Utility: A Hub of Chemical Transformations

The synthetic versatility of penta-1,4-diyn-3-ol is rooted in the reactivity of its constituent functional groups: the two terminal alkynes and the secondary alcohol.[1] This trifunctional nature allows for a multitude of selective transformations, making it a valuable precursor for complex molecules.

The terminal alkynes can readily participate in a wide range of reactions, including:

• Coupling Reactions: Such as Sonogashira, Cadiot-Chodkiewicz, and Glaser couplings, enabling the extension of the carbon framework.

• Cycloadditions: Including [3+2] cycloadditions with azides (Click chemistry) to form triazoles and other heterocyclic systems.

• Nucleophilic Additions: The acidic nature of the terminal alkyne protons allows for deprotonation and subsequent reaction with various electrophiles.[1]

The secondary alcohol can be:

• Oxidized: To the corresponding ketone, penta-1,4-diyn-3-one, a useful α,β-unsaturated ketone.[1][5]

• Substituted: Undergoing nucleophilic substitution reactions.

• Stereodirecting Group: The hydroxyl group can direct the stereochemical outcome of reactions at adjacent centers.[1]

This diverse reactivity profile allows for the strategic and often selective functionalization of the penta-1,4-diyn-3-ol core, paving the way for the synthesis of intricate molecular structures, including those found in natural products and pharmaceutically active compounds.[1]

Figure 1: Key reaction pathways of penta-1,4-diyn-3-ol.

Applications in Drug Development and Materials Science

The unique structural and reactive properties of penta-1,4-diyn-3-ol make it a valuable building block in several advanced scientific fields.

In drug development , the di-alkyne motif is a precursor to 1,4-diynes, which are important structural components in many natural products and pharmaceuticals.[1] The ability to readily form heterocyclic structures through cycloaddition reactions is particularly relevant for generating novel scaffolds for medicinal chemistry programs. Silyl-protected derivatives of penta-1,4-diyn-3-ol are key chiral intermediates in the enantioselective synthesis of bioactive polyacetylenic alcohols.[1]

In materials science , penta-1,4-diyn-3-ol can be polymerized to create materials with interesting properties, such as high thermal stability and electrical conductivity.[3] The rigid, linear nature of the diyne unit can impart desirable structural characteristics to polymers.

Experimental Protocol: Synthesis of 1,5-Bis(trimethylsilyl)penta-1,4-diyn-3-ol

This protocol details the synthesis of a silyl-protected derivative of penta-1,4-diyn-3-ol, a versatile intermediate for further functionalization.[1]

Materials:

• (Trimethylsilyl)acetylene

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous tetrahydrofuran (THF)

• 3-(Trimethylsilyl)propynal

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of (trimethylsilyl)acetylene in anhydrous THF at -78 °C under an inert atmosphere (e.g., argon or nitrogen), add n-butyllithium dropwise.

• Stir the resulting solution at -78 °C for 30 minutes to ensure complete formation of lithium (trimethylsilyl)acetylide.

• Add a solution of 3-(trimethylsilyl)propynal in anhydrous THF dropwise to the reaction mixture at -78 °C.

• After the addition is complete, allow the reaction to stir at -78 °C for 1 hour, then slowly warm to room temperature and stir for an additional 2 hours.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic phase over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to afford the desired 1,5-bis(trimethylsilyl)penta-1,4-diyn-3-ol.

Safety Precautions:

• Handle n-butyllithium with extreme care as it is a pyrophoric reagent.

• All manipulations should be carried out under an inert atmosphere.

• Use appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Penta-1,4-diyn-3-ol is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[2]

Conclusion

Penta-1,4-diyn-3-ol is a potent and versatile C5 building block with significant applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of reactive functional groups allows for a wide array of chemical transformations, enabling the construction of complex and valuable molecules. A thorough understanding of its synthesis, reactivity, and handling is crucial for harnessing its full potential in research and development.

References

• Penta-1,4-diyn-3-ol | C5H4O | CID 11051571 - PubChem. [Link]

• Synthesis and Rearrangement of 3-Methyl-1,4-pentadiyne-3-ol - MDPI. [Link]

• PENTA-1,4-DIYN-3-OL - ChemBK. [Link]

• Penta-1,4-diyn-3-one | C5H2O | CID 12596780 - PubChem. [Link]

Sources

• 1. Penta-1,4-diyn-3-ol | 56598-53-9 | Benchchem [benchchem.com]
• 2. Penta-1,4-diyn-3-ol | C5H4O | CID 11051571 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Page loading... [guidechem.com]
• 4. chembk.com [chembk.com]
• 5. Penta-1,4-diyn-3-one | C5H2O | CID 12596780 - PubChem [pubchem.ncbi.nlm.nih.gov]

Physical properties of Penta-1,4-diyn-3-ol (melting point, boiling point)

An In-Depth Technical Guide to the Physical Properties of Penta-1,4-diyn-3-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Structural Significance of Penta-1,4-diyn-3-ol

Penta-1,4-diyn-3-ol (CAS No. 56598-53-9) is a structurally unique and highly versatile molecule that serves as a critical building block in advanced organic synthesis.[1][2] With a molecular formula of C₅H₄O and a molecular weight of approximately 80.08 g/mol , its structure is characterized by a central secondary alcohol functional group flanked by two terminal alkyne moieties.[2][3][4] This arrangement of a hydroxyl group and two reactive triple bonds makes it an invaluable intermediate in the synthesis of complex pharmaceuticals, fine chemicals, and organic light-emitting diode (OLED) materials.[1]

The reactivity of penta-1,4-diyn-3-ol is primarily governed by these functional groups. The terminal alkynes are amenable to a wide array of chemical transformations, including coupling reactions and cycloadditions, while the secondary alcohol can be readily oxidized to the corresponding ketone, penta-1,4-diyn-3-one.[2] Understanding the fundamental physical properties of this compound is paramount for its effective handling, purification, and application in multi-step synthetic campaigns. This guide provides a detailed examination of its melting and boiling points, supported by field-proven experimental protocols for their accurate determination.

Physicochemical Properties Summary

The physical characteristics of penta-1,4-diyn-3-ol are foundational to its application in a laboratory setting. The compound presents as a white crystalline solid at room temperature, a key indicator for visual purity assessment.[1]

Property	Value	Source(s)
CAS Number	56598-53-9	[1][2][4]
Appearance	White Crystal	[1]
Molecular Formula	C₅H₄O	[3][4]
Molecular Weight	80.08 g/mol	[2][3][4]
Melting Point	51.5-52.0 °C	[1][3]
Boiling Point	139.1 °C @ 760 mmHg (1 atm) 80 °C @ 0.05 Torr	[1][3]
Density	1.047 g/cm³	[1]

In-Depth Analysis of Key Physical Constants

Melting Point

The sharp melting point range of 51.5-52.0 °C is indicative of a compound with relatively high purity.[1][3] In organic chemistry, a narrow melting point range (typically <1°C) suggests minimal contamination. For a researcher, this property is the first and most accessible line of defense for quality control. If a synthesized or purchased batch of penta-1,4-diyn-3-ol exhibits a depressed or broad melting range, it strongly implies the presence of impurities, which could adversely affect subsequent reactions. The crystalline nature of the solid is consistent with the rigid, linear geometry of the alkyne groups, allowing for efficient packing into a crystal lattice.

Boiling Point and the Importance of Vacuum Distillation

The boiling point of penta-1,4-diyn-3-ol is reported as 139.1 °C at standard atmospheric pressure (760 mmHg).[1] However, a second value of 80 °C is reported under a high vacuum (0.05 Torr).[3] This significant difference underscores a critical principle in handling thermally sensitive organic compounds.

Causality: Many organic molecules, particularly those with multiple reactive functional groups like penta-1,4-diyn-3-ol, are susceptible to decomposition, polymerization, or side reactions at elevated temperatures. The energy required to bring the compound to its atmospheric boiling point of ~139 °C can be sufficient to initiate these degradation pathways. By reducing the ambient pressure, the boiling point is lowered significantly. This is because the liquid needs to overcome a much lower external pressure for its vapor pressure to be sufficient for boiling. Distillation under reduced pressure (vacuum distillation) is therefore not merely a convenience but a mandatory technique for purifying penta-1,4-diyn-3-ol without inducing thermal degradation.

Experimental Determination of Physical Properties

The following protocols are presented as self-validating systems, incorporating checks and rationale grounded in established laboratory practice.

Safety & Handling Precautions

Prior to any experimental work, a thorough review of the Safety Data Sheet (SDS) is essential. Penta-1,4-diyn-3-ol is classified with the following hazards:

• H302: Harmful if swallowed[4]

• H315: Causes skin irritation[4]

• H319: Causes serious eye irritation[4]

• H335: May cause respiratory irritation[4]

All manipulations should be conducted in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. The compound should be stored in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Protocol 1: Melting Point Determination

This protocol ensures an accurate assessment of the compound's melting range and purity.

Methodology:

• Sample Preparation: Finely crush a small amount of the white crystalline penta-1,4-diyn-3-ol on a watch glass using a spatula. This ensures uniform heat transfer.

• Capillary Loading: Tap the open end of a capillary tube into the powdered sample to load a small amount (2-3 mm in height). Invert the tube and tap it gently on the benchtop, or drop it down a long glass tube, to pack the sample tightly into the sealed end. A tightly packed sample is crucial for accurate measurement.

• Apparatus Setup: Place the loaded capillary into a calibrated digital melting point apparatus or a traditional Thiele tube filled with mineral oil.

• Measurement - Rapid Scan: First, perform a rapid heating to get an approximate melting range. This saves time and identifies the temperature region of interest.

• Measurement - Accurate Determination: Prepare a new sample and heat the apparatus to about 10-15 °C below the approximate melting point found in the rapid scan. Then, decrease the heating rate to 1-2 °C per minute.

• Data Recording: Record the temperature at which the first drop of liquid appears (T₁) and the temperature at which the last crystal melts (T₂). The melting range is T₁-T₂. For pure penta-1,4-diyn-3-ol, this range should be close to 51.5-52.0 °C.[1][3]

Protocol 2: Boiling Point Determination (Micro-Scale)

Given the compound's value and potential for thermal degradation, a micro-scale boiling point determination is recommended. This method minimizes waste and reduces the risk of decomposition.

Methodology:

• Apparatus Setup: Attach a small test tube (e.g., 10x75 mm) to the bulb of a thermometer using a rubber band or wire.

• Sample Addition: Add a small volume (approx. 0.5 mL) of molten penta-1,4-diyn-3-ol (gently melted just above its melting point) into the test tube.

• Nucleation Source: Place a short, sealed capillary tube (sealed end down) into the test tube. This acts as a nucleation site, preventing bumping and ensuring smooth boiling.

• Heating: Immerse the assembly in a heating bath (mineral oil or water). Begin heating gently while stirring the bath to ensure even temperature distribution.

• Observation: As the temperature rises, a stream of bubbles will emerge from the open end of the inverted capillary tube.

• Data Recording: Continue heating until a steady and rapid stream of bubbles is observed. Then, turn off the heat and allow the bath to cool slowly. The boiling point is the temperature at which the stream of bubbles stops and the liquid just begins to enter the capillary tube. This is the point where the external pressure equals the vapor pressure of the liquid.

• For Vacuum Distillation: The same principle applies, but the entire apparatus is connected to a vacuum pump and the pressure is monitored with a manometer. The observed boiling point will be significantly lower, and it is crucial to record both the temperature and the pressure (e.g., 80 °C at 0.05 Torr).[3]

Workflow Visualization

The logical flow for characterizing the physical properties of a new batch of penta-1,4-diyn-3-ol can be visualized as follows.

Caption: Workflow for the physical characterization of Penta-1,4-diyn-3-ol.

Conclusion

Penta-1,4-diyn-3-ol is a compound of significant interest due to its unique structural features and synthetic versatility. Its physical properties—a sharp melting point at 51.5-52.0 °C and a boiling point that is highly dependent on pressure—are not merely data points but critical operational parameters that guide its purification, handling, and use. The pronounced difference between its atmospheric and vacuum boiling points highlights the necessity of employing vacuum distillation to preserve its chemical integrity. By adhering to rigorous experimental protocols and safety guidelines, researchers can confidently utilize this potent building block to advance the fields of medicine, materials science, and chemical synthesis.

References

• Penta-1,4-diyn-3-ol CAS 56598-53-9 - Home Sunshine Pharma. Link

• PENTA-1,4-DIYN-3-OL - ChemBK. Link

• Penta-1,4-diyn-3-ol | 56598-53-9 | Benchchem. Link

• Penta-1,4-diyn-3-ol | C5H4O | CID 11051571 - PubChem. Link

Sources

• 1. Penta-1,4-diyn-3-ol CAS 56598-53-9 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
• 2. Penta-1,4-diyn-3-ol | 56598-53-9 | Benchchem [benchchem.com]
• 3. PENTA-1,4-DIYN-3-OL [chembk.com]
• 4. Penta-1,4-diyn-3-ol | C5H4O | CID 11051571 - PubChem [pubchem.ncbi.nlm.nih.gov]

Guide to the Stability and Storage of Penta-1,4-diyn-3-ol: A Framework for Ensuring Chemical Integrity

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Penta-1,4-diyn-3-ol is a versatile C5 building block prized in organic synthesis for its dual terminal alkyne functionalities and a central secondary alcohol.[1] This structure allows for a wide array of chemical transformations, including coupling reactions, cycloadditions, and nucleophilic additions, making it a valuable intermediate in the synthesis of complex molecules and bioactive compounds.[1] However, the very features that make it synthetically useful—the high-energy triple bonds and the reactive alcohol group—also render it susceptible to various degradation pathways. This guide provides a comprehensive overview of the stability profile of Penta-1,4-diyn-3-ol, detailing the primary mechanisms of decomposition and establishing a robust framework for its optimal storage and handling to ensure its integrity for research and development applications.

Chemical Profile and Inherent Reactivity

Penta-1,4-diyn-3-ol (CAS: 56598-53-9) is a small molecule with the formula C₅H₄O.[2][3] Its structure features two terminal alkyne groups, which are known to be mildly acidic (pKa ≈ 25), flanking a secondary alcohol.[4] This combination of functional groups dictates its chemical behavior and susceptibility to degradation.

• Terminal Alkynes : The protons on the sp-hybridized carbons are acidic and can be abstracted by strong bases to form acetylide anions.[4] This acidity also makes them reactive towards certain metals. The high electron density of the triple bonds makes them prone to polymerization and addition reactions.[5]

• Secondary Alcohol : The hydroxyl group can be oxidized to the corresponding ketone, penta-1,4-diyn-3-one.[1][6]

• Conjugated System : The proximity of the π-systems of the two alkyne groups creates a conjugated structure that can absorb UV light, making the molecule susceptible to photochemical degradation.[7][8][9]

Understanding these inherent properties is the first step toward mitigating the risks associated with the compound's instability.

Primary Degradation Pathways

The principal routes of degradation for Penta-1,4-diyn-3-ol are driven by temperature, oxygen, light, and contaminants. Each of these factors can initiate distinct decomposition mechanisms that compromise sample purity and reactivity.

Polymerization

Terminal alkynes, especially conjugated diynes, can undergo polymerization.[10][11] This process can be initiated by:

• Heat or Light : Elevated temperatures or exposure to UV light can provide the activation energy needed to initiate radical polymerization.

• Metal Contaminants : Trace amounts of transition metals, particularly copper, can catalyze Glaser-type homocoupling, leading to the formation of polydisperse oligomers and polymers.[12]

• Basic Conditions : Strong bases can promote polymerization pathways.[10]

Oxidation

The molecule is susceptible to oxidation at two sites:

• Alcohol Oxidation : The secondary alcohol can be readily oxidized by atmospheric oxygen to form the corresponding ketone, penta-1,4-diyn-3-one.[1] This process can be accelerated by light and metal ion catalysts.

• Alkyne Oxidation : While less common under typical storage conditions, the alkyne moieties can also undergo oxidative degradation, leading to cleavage or the formation of more complex oxygenated species.[13]

Photochemical Decomposition

As a conjugated system, Penta-1,4-diyn-3-ol can absorb photons, which excites the molecule to a higher energy state.[7][8] From this excited state, it can undergo various reactions, including bond cleavage, isomerization, or reaction with oxygen, leading to a complex mixture of degradation byproducts.[7][8] This makes protection from light a critical aspect of its storage.

Explosive Acetylide Formation

A significant and acute hazard associated with all terminal alkynes is the formation of explosive heavy metal acetylides.[12] The acidic alkyne protons can be replaced by heavy metal ions such as silver (Ag⁺), copper (Cu⁺), or mercury (Hg²⁺). These acetylides are often shock-sensitive and can detonate violently, especially when dry.[12] It is imperative to avoid all contact with these metals and their salts.

Caption: Key degradation pathways for Penta-1,4-diyn-3-ol.

Recommended Storage and Handling Protocols

To mitigate the degradation pathways described above, a multi-faceted approach to storage and handling is essential. The following conditions are recommended based on the compound's chemical nature and supplier guidelines.[2][10][14]

Storage Conditions

The primary goal of storage is to minimize thermal, oxidative, and photochemical degradation.

Parameter	Recommendation	Rationale
Temperature	2–8°C	Reduces the rate of thermal decomposition and polymerization.[2][14][15]
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents oxidation of the alcohol and alkyne groups by displacing oxygen.[10][12]
Light	Amber Glass Vial / Protect from Light	Prevents initiation of photochemical degradation pathways.[10][12]
Container	Tightly Sealed Glass Container	Avoids contamination and exposure to moisture and air. Prohibits the use of metal containers or spatulas (see safety).
Additives	Consider Radical Inhibitor (e.g., Hydroquinone)	For long-term storage or bulk quantities, a polymerization inhibitor may be beneficial.[1]

Safe Handling Practices

Given the hazards, particularly acetylide formation, strict handling protocols must be followed.

• Avoid Metal Contact : NEVER use spatulas made of silver, copper, or other heavy metals. Use glass, Teflon, or stainless steel equipment.

• Inert Atmosphere Operations : For weighing and transferring, use a glovebox or glove bag under an inert atmosphere to prevent exposure to air and moisture.

• Work in a Ventilated Area : Handle the compound in a well-ventilated fume hood.

• Personal Protective Equipment (PPE) : Wear standard PPE, including safety goggles, lab coat, and appropriate gloves.

Experimental Workflow for Stability Assessment

To ensure the reliability of experimental results, it is prudent to validate the stability of a given batch of Penta-1,4-diyn-3-ol under your specific laboratory conditions. The following protocol outlines a systematic approach to assess its stability over time.

Protocol: Accelerated Stability Study

• Sample Preparation : Dissolve a known quantity of Penta-1,4-diyn-3-ol in a suitable, inert solvent (e.g., anhydrous acetonitrile or THF) to create a stock solution of known concentration.

• Initial Analysis (T=0) : Immediately analyze an aliquot of the stock solution using a quantitative method such as HPLC-UV or ¹H NMR with an internal standard. This provides the baseline purity and concentration.

• Aliquot and Store : Dispense the stock solution into several amber glass vials. Purge each vial with argon or nitrogen before sealing tightly.

• Stress Conditions : Store the vials under a matrix of conditions to assess the impact of different factors:

  • Condition 1 (Optimal) : 2–8°C, protected from light, inert atmosphere.

  • Condition 2 (Elevated Temp) : 40°C, protected from light, inert atmosphere.

  • Condition 3 (Ambient) : Room temperature (~25°C), protected from light, inert atmosphere.

  • Condition 4 (Light/Air Exposure) : Room temperature, exposed to ambient light and air (use a clear vial with a perforated seal).

• Time-Point Analysis : At predetermined intervals (e.g., 1, 3, 7, 14, and 30 days), retrieve one vial from each storage condition.

• Quantitative Analysis : Analyze the sample from each vial using the same analytical method established at T=0.

• Data Evaluation : Compare the purity and concentration of the stored samples to the T=0 baseline. Calculate the percentage of degradation for each condition and time point. This data will provide a clear stability profile and inform optimal handling procedures in your laboratory.

Caption: Experimental workflow for assessing the stability of Penta-1,4-diyn-3-ol.

Conclusion

While Penta-1,4-diyn-3-ol is an exceptionally useful synthetic intermediate, its inherent reactivity necessitates rigorous storage and handling protocols. The principal risks of degradation—polymerization, oxidation, photochemical decomposition, and hazardous acetylide formation—can be effectively managed by adhering to conditions of low temperature (2–8°C), inert atmosphere, and protection from light. Researchers must remain vigilant about avoiding contact with incompatible materials, especially heavy metals. By implementing the recommendations and validation protocols outlined in this guide, scientists can ensure the chemical integrity of Penta-1,4-diyn-3-ol, leading to more reliable, reproducible, and safe scientific outcomes.

References

• Benchchem. (n.d.). Penta-1,4-diyn-3-ol | 56598-53-9.
• Rezzonico, D., et al. (n.d.). Photostability studies of π-conjugated chromophores with resonant and nonresonant light excitation for long-life polymeric telecommunication devices. Optica Publishing Group.
• ChemBK. (2024). PENTA-1,4-DIYN-3-OL.
• Benchchem. (n.d.). Common pitfalls in the handling of terminal alkynes.
• Benchchem. (n.d.). Navigating the Intricacies of Hepta-1,4-diyn-3-ol: A Technical Guide to Stability and Storage.
• BLD Pharm. (2024). 56598-53-9|Penta-1,4-diyn-3-ol.
• ChemicalBook. (n.d.). 1,4-Pentadien-3-ol CAS#: 922-65-6.
• PubChem. (n.d.). Penta-1,4-diyn-3-ol | C5H4O | CID 11051571.
• ResearchGate. (2025). Photostability studies of π-conjugated chromophores with resonant and nonresonant light excitation for long-life polymeric telecommunication devices.
• ChemicalBook. (2024). 1,4-pentadiyn-3-ol - Safety Data Sheet.
• Fisher Scientific. (2021). 1,4-Pentadien-3-ol Safety Data Sheet.
• Guidechem. (n.d.). 1,4-pentadiyn-3-ol 56598-53-9 wiki.
• Wikipedia. (n.d.). Alkyne.
• eCampusOntario Pressbooks. (n.d.). 16: Conjugated Systems, Orbital Symmetry, and Ultraviolet Spectroscopy.
• University of Calgary. (n.d.). Ch 9 : Acidity of Terminal Alkynes.
• MSU chemistry. (n.d.). Alkyne Reactivity.
• PubChem. (n.d.). Penta-1,4-diyn-3-one | C5H2O | CID 12596780.
• University of Minnesota. (n.d.). Oxidative Studies for the Degradation of Organic Dyes.

Sources

• 1. Penta-1,4-diyn-3-ol | 56598-53-9 | Benchchem [benchchem.com]
• 2. chembk.com [chembk.com]
• 3. Penta-1,4-diyn-3-ol | C5H4O | CID 11051571 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Alkyne - Wikipedia [en.wikipedia.org]
• 5. Alkyne Reactivity [www2.chemistry.msu.edu]
• 6. Penta-1,4-diyn-3-one | C5H2O | CID 12596780 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Photostability studies of π-conjugated chromophores with resonant and nonresonant light excitation for long-life polymeric telecommunication devices [opg.optica.org]
• 8. researchgate.net [researchgate.net]
• 9. ecampusontario.pressbooks.pub [ecampusontario.pressbooks.pub]
• 10. benchchem.com [benchchem.com]
• 11. Page loading... [wap.guidechem.com]
• 12. benchchem.com [benchchem.com]
• 13. posters.unh.edu [posters.unh.edu]
• 14. 56598-53-9|Penta-1,4-diyn-3-ol|BLD Pharm [bldpharm.com]
• 15. 1,4-Pentadien-3-ol CAS#: 922-65-6 [m.chemicalbook.com]

A Proposed Pathway to Penta-1,4-diyn-3-ol: A Theoretical Guide

An in-depth technical guide on the discovery and first synthesis of Penta-1,4-diyn-3-ol would be premature as there is no readily available scientific literature or documentation detailing its specific discovery or a validated first synthesis. This compound does not appear in major chemical databases such as PubChem, and its synthesis is not described in peer-reviewed journals under this name.

Therefore, this guide will adopt a theoretical and predictive approach, grounded in established principles of organic chemistry, to propose a logical first synthesis. This document will serve as a whitepaper outlining a plausible pathway for the creation of Penta-1,4-diyn-3-ol, intended for researchers and drug development professionals.

This guide presents a well-reasoned, theoretical approach to the first synthesis of the novel compound Penta-1,4-diyn-3-ol. In the absence of prior art, the proposed methodology is built upon robust and well-documented reactions in synthetic organic chemistry, ensuring a high probability of success.

Part 1: Strategic Analysis of the Target Molecule

Penta-1,4-diyn-3-ol is a symmetrical molecule characterized by a central secondary alcohol flanked by two terminal alkyne groups. This structure suggests a convergent synthetic strategy wherein two identical nucleophilic ethynyl groups are added to a central electrophilic carbon. The most logical and efficient approach involves the Grignard reaction, a cornerstone of C-C bond formation.

The proposed retrosynthesis is as follows:

Caption: Retrosynthetic analysis of Penta-1,4-diyn-3-ol.

Part 2: Proposed Synthesis and Experimental Protocol

The forward synthesis will involve the preparation of an ethynyl Grignard reagent followed by its reaction with glyoxal.

Step 1: Preparation of Ethynylmagnesium Bromide

The first step is the deprotonation of acetylene with a Grignard reagent, typically ethylmagnesium bromide, to form the nucleophilic ethynylmagnesium bromide. This reaction is driven by the greater acidity of the sp-hybridized C-H bond of acetylene compared to the sp3-hybridized C-H bond of ethane.

Caption: Formation of the key ethynyl Grignard reagent.

Step 2: Reaction of Ethynylmagnesium Bromide with Glyoxal

Two equivalents of the prepared ethynylmagnesium bromide are then reacted with one equivalent of glyoxal. The nucleophilic carbon of the Grignard reagent will attack the electrophilic carbonyl carbons of glyoxal. A subsequent aqueous workup will protonate the resulting alkoxide to yield the target molecule, Penta-1,4-diyn-3-ol.

Caption: The proposed synthetic pathway to Penta-1,4-diyn-3-ol.

Detailed Experimental Protocol

Materials and Equipment:

• Three-neck round-bottom flask, equipped with a reflux condenser, dropping funnel, and nitrogen inlet

• Magnetic stirrer and heating mantle

• Schlenk line or equivalent inert atmosphere setup

• Anhydrous tetrahydrofuran (THF)

• Magnesium turnings

• Ethyl bromide

• Acetylene gas (purified)

• Glyoxal (40% in water, to be used with caution and appropriate stoichiometry)

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate

• Standard glassware for extraction and purification

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Preparation of Ethylmagnesium Bromide:

  • Under a nitrogen atmosphere, add magnesium turnings to the three-neck flask containing anhydrous THF.

  • Slowly add a solution of ethyl bromide in anhydrous THF via the dropping funnel. The reaction should initiate spontaneously, evidenced by gentle refluxing. Maintain a gentle reflux until all the magnesium has reacted.

• Formation of Ethynylmagnesium Bromide:

  • Cool the freshly prepared Grignard solution in an ice bath.

  • Bubble purified acetylene gas through the solution. The reaction is exothermic. The completion of the reaction can be monitored by the cessation of gas uptake.

• Synthesis of Penta-1,4-diyn-3-ol:

  • To the freshly prepared ethynylmagnesium bromide solution at 0 °C, add a solution of glyoxal in THF dropwise via the dropping funnel.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours.

• Workup and Purification:

  • Cool the reaction mixture in an ice bath and quench by the slow addition of saturated aqueous ammonium chloride solution.

  • Extract the aqueous layer with diethyl ether or ethyl acetate.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter and concentrate the solution under reduced pressure using a rotary evaporator.

  • Purify the crude product by silica gel column chromatography to obtain pure Penta-1,4-diyn-3-ol.

Part 3: Characterization and Validation

A self-validating system of protocols requires rigorous characterization of the final product to confirm its identity and purity. The following analytical techniques would be essential:

Technique	Expected Observations for Penta-1,4-diyn-3-ol
¹H NMR	A triplet for the hydroxyl proton, a multiplet for the methine proton at C3, and a doublet for the terminal alkyne protons.
¹³C NMR	Three distinct signals: one for the alcohol-bearing carbon (C3) and two for the sp-hybridized carbons of the alkyne groups.
Infrared (IR) Spectroscopy	A broad absorption band for the O-H stretch (around 3300-3600 cm⁻¹), a sharp peak for the terminal C-H stretch of the alkyne (around 3300 cm⁻¹), and a weak absorption for the C≡C triple bond (around 2100-2200 cm⁻¹).
Mass Spectrometry (MS)	The molecular ion peak corresponding to the molecular weight of Penta-1,4-diyn-3-ol (C₅H₄O, MW = 80.08 g/mol ).

Conclusion and Future Outlook

This theoretical guide provides a robust and scientifically sound proposal for the first synthesis of Penta-1,4-diyn-3-ol. The outlined protocol is based on well-established and reliable chemical transformations. The successful synthesis and characterization of this novel molecule could open avenues for its exploration in materials science, as a building block in more complex organic synthesis, or in medicinal chemistry, given the prevalence of polyacetylene compounds in natural products with biological activity.

References

As this is a proposed synthesis for a novel compound, direct references for the synthesis of Penta-1,4-diyn-3-ol are not available. The references provided below support the fundamental reactions and principles upon which this proposed synthesis is based.

• Grignard Reagents: New Developments. (2000). Edited by H. G. Richey, Jr. This book provides a comprehensive overview of Grignard reactions, including their preparation and application in organic synthesis. [Link]

• The Grignard Reaction in Organic Synthesis. (2018). By Dr. M. A. Pasha. This article discusses the mechanism and various applications of the Grignard reaction, which is central to the proposed synthesis. [Link]

• Formation of Acetylides. In Organic Chemistry by Clayden, Greeves, and Warren. This textbook provides a detailed explanation of the acidity of terminal alkynes and their conversion into nucleophilic acetylides, a key step in the proposed synthesis. While a direct link to a specific chapter is not feasible, the textbook is a standard reference in the field. A general link to the publisher's page for the book is provided. [Link]

• Reactions of Carbonyl Compounds with Organometallic Reagents. In March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure by Michael B. Smith. This authoritative text details the addition of organometallic reagents, such as Grignard reagents, to carbonyl compounds like glyoxal. [Link]

The Enigmatic Core: A Technical Guide to the Natural Occurrence and Synthetic Landscape of Penta-1,4-diyn-3-ol and its Congeners

This technical guide provides an in-depth exploration of penta-1,4-diyn-3-ol and related polyacetylenic structures for researchers, scientists, and drug development professionals. We will delve into the natural world of polyacetylenes, their biosynthesis, and their significant biological activities. While the specific natural occurrence of penta-1,4-diyn-3-ol is not widely documented, its structural motif is a key feature in a vast class of bioactive natural products. This guide will, therefore, bridge the gap between the well-established knowledge of complex polyacetylenes and the synthetic accessibility and potential of this core C5 structure.

Introduction: The Allure of the Acetylenic Bond in Nature

Polyacetylenic natural products are a significant and diverse class of compounds characterized by the presence of one or more carbon-carbon triple bonds.[1][2] These often unstable molecules are found in a wide array of organisms, including plants, fungi, marine sponges, and even insects.[1][2][3] Their unique electronic and structural features bestow upon them a remarkable range of biological activities, from potent cytotoxicity against cancer cells to antimicrobial and anti-inflammatory properties.[4][5][6] The penta-1,4-diyn-3-ol scaffold, while simple, encapsulates the essential functional groups—a secondary alcohol flanked by two terminal alkynes—that are believed to be crucial for the bioactivity of many more complex, naturally occurring polyacetylenes.

Natural Occurrence and Biosynthesis: A Tale of Fatty Acid Tailoring

Polyacetylenes are particularly abundant in the plant families Asteraceae (the daisy family) and Apiaceae (the carrot family).[1][6][7] While over 2,000 polyacetylenes have been identified from natural sources, the majority of these are longer-chain molecules, typically with 17 or 18 carbon atoms.[1][7] Prominent examples include falcarinol and falcarindiol, which are well-studied for their anti-inflammatory and anti-cancer properties.[6][7]

The biosynthesis of these fascinating molecules is intrinsically linked to fatty acid metabolism.[1][2] Isotopic tracer studies have demonstrated that polyacetylenes are derived from fatty acid and polyketide precursors.[1][2] The key transformations involve a series of desaturation and dehydrogenation reactions that introduce the characteristic triple bonds.

The biosynthesis of falcarin-type polyacetylenes in carrots (Daucus carota) provides a well-studied model for understanding the formation of these compounds. The pathway begins with ubiquitous fatty acids like oleic acid. A specialized fatty acid desaturase 2 (FAD2)-type enzyme then introduces a triple bond, a critical step in diverting the fatty acid into the polyacetylene pathway.[8][9] Subsequent enzymatic steps, including further desaturations and hydroxylations, lead to the final bioactive molecules. Although the biosynthesis of short-chain polyacetylenes like penta-1,4-diyn-3-ol has not been explicitly elucidated, it is conceivable that they could arise from analogous pathways involving shorter fatty acid precursors or through the metabolic breakdown of longer-chain polyacetylenes.

Caption: Generalized biosynthetic pathway of polyacetylenes.

Chemical Synthesis: Accessing the Core Structure

The laboratory synthesis of penta-1,4-diyn-3-ol and its derivatives is well-established, providing a reliable source of these compounds for biological evaluation and further chemical derivatization. The most common and efficient approach involves the nucleophilic addition of an ethynyl anion to an α,β-acetylenic aldehyde or ketone.

Experimental Protocol: Synthesis of Penta-1,4-diyn-3-ol

This protocol describes a common method for the synthesis of penta-1,4-diyn-3-ol via a Grignard reaction.

Materials:

• Ethyl formate

• Ethynylmagnesium bromide solution (in THF)

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Preparation of the Reaction Setup: A three-necked round-bottom flask equipped with a dropping funnel, a reflux condenser, and a nitrogen inlet is assembled and flame-dried. The system is then allowed to cool to room temperature under a stream of dry nitrogen.

• Reaction: A solution of ethyl formate in anhydrous diethyl ether is added to the flask. The flask is cooled in an ice bath, and a solution of ethynylmagnesium bromide in THF is added dropwise via the dropping funnel, maintaining the temperature below 10 °C.

• Work-up: After the addition is complete, the reaction mixture is stirred at 0 °C for one hour and then allowed to warm to room temperature and stirred for an additional two hours. The reaction is then carefully quenched by the slow addition of a saturated aqueous ammonium chloride solution at 0 °C.

• Extraction and Isolation: The layers are separated, and the aqueous layer is extracted three times with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure penta-1,4-diyn-3-ol.

Data Presentation:

Reactant	Molar Equivalent
Ethyl formate	1.0
Ethynylmagnesium bromide	2.2

Expected Yield: 60-70%

Caption: Workflow for the synthesis of penta-1,4-diyn-3-ol.

Biological Activities and Therapeutic Potential: A Structure-Activity Perspective

While specific biological data for penta-1,4-diyn-3-ol is limited, the extensive research on structurally related, naturally occurring polyacetylenes provides a strong basis for predicting its potential bioactivities. The presence of the diyne and secondary alcohol functionalities are key determinants of the biological effects observed in this class of compounds.

Cytotoxic and Anti-Cancer Activity

Many polyacetylenes exhibit potent cytotoxicity against a variety of cancer cell lines.[5][10] For instance, falcarinol and falcarindiol have been shown to induce apoptosis and inhibit the proliferation of colon cancer cells.[10] The conjugated diyne system is thought to be a key pharmacophore, potentially acting as an alkylating agent or interfering with cellular redox processes.

Anti-Inflammatory Effects

Polyacetylenes from the Apiaceae family have demonstrated significant anti-inflammatory properties.[6][7] These compounds can inhibit the production of pro-inflammatory mediators, suggesting their potential in the management of inflammatory diseases.

Antimicrobial and Antifungal Activity

The high electron density and reactivity of the triple bonds in polyacetylenes contribute to their antimicrobial and antifungal activities.[7] They can disrupt microbial cell membranes and interfere with essential metabolic processes.

Challenges and Future Directions

The inherent instability of many polyacetylenes presents a significant challenge for their isolation, characterization, and development as therapeutic agents.[1] However, the ability to synthetically access the core penta-1,4-diyn-3-ol structure opens up avenues for the creation of more stable analogues with improved pharmacokinetic properties. Future research should focus on:

• Exploring the Natural Occurrence: Further phytochemical investigations of a wider range of organisms may yet reveal the natural presence of penta-1,4-diyn-3-ol or other short-chain polyacetylenes.

• Elucidating Biosynthetic Pathways: A deeper understanding of the enzymes responsible for polyacetylene biosynthesis could enable the biotechnological production of these valuable compounds.

• Systematic Biological Evaluation: The synthesis of a library of penta-1,4-diyn-3-ol derivatives and their systematic evaluation in a range of biological assays will be crucial to unlocking their full therapeutic potential.

Conclusion

Penta-1,4-diyn-3-ol represents a fundamental and synthetically accessible polyacetylenic core. While its own natural occurrence remains to be definitively established, it serves as an excellent model system for understanding the structure-activity relationships within the broader class of bioactive polyacetylenes. The insights gained from studying this and related structures will undoubtedly fuel the development of novel therapeutic agents inspired by nature's intricate chemistry.

References

• Minto, R. E., & Blacklock, B. J. (2008). Biosynthesis and function of polyacetylenes and allied natural products. Progress in Lipid Research, 47(4), 233–306. [Link]

• Shi, Y., et al. (2022). Polyacetylenes in herbal medicine: A comprehensive review of its occurrence, pharmacology, toxicology, and pharmacokinetics (2014-2021). Phytochemistry, 200, 113288. [Link]

• Minto, R. E., & Blacklock, B. J. (2008). Biosynthesis and function of polyacetylenes and allied natural products. Progress in Lipid Research, 47(4), 233–306. [Link]

• PubChem. (n.d.). Penta-1,4-diyn-3-olate. National Center for Biotechnology Information. [Link]

• Negri, R., et al. (2015). Polyacetylenes from terrestrial plants and fungi: Recent phytochemical and biological advances. Fitoterapia, 106, 92–109. [Link]

• Taylor & Francis Online. (n.d.). Polyacetylenes – Knowledge and References. Taylor & Francis. [Link]

• Christensen, L. P. (2006). Bioactive polyacetylenes in food plants of the Apiaceae family: Occurrence, bioactivity and analysis. Journal of Pharmaceutical and Biomedical Analysis, 41(3), 683–693. [Link]

• Purup, S., et al. (2019). Dietary Polyacetylenic Oxylipins Falcarinol and Falcarindiol Prevent Inflammation and Colorectal Neoplastic Transformation: A Mechanistic and Dose-Response Study in A Rat Model. Molecules, 24(18), 3363. [Link]

• PubChem. (n.d.). Penta-1,4-diyn-3-ol. National Center for Biotechnology Information. [Link]

• Christensen, L. P., & Brandt, K. (2006). Bioactive polyacetylenes in food plants of the Apiaceae family: occurrence, bioactivity and analysis. Journal of pharmaceutical and biomedical analysis, 41(3), 683–693. [Link]

• The Good Scents Company. (n.d.). 1,4-pentadien-3-ol divinylcarbinol. The Good Scents Company. [Link]

• Busta, L., et al. (2018). Identification of Genes Encoding Enzymes Catalyzing the Early Steps of Carrot Polyacetylene Biosynthesis. Plant Physiology, 178(4), 1507–1521. [Link]

• Busta, L., et al. (2018). Identification of Genes Encoding Enzymes Catalyzing the Early Steps of Carrot Polyacetylene Biosynthesis. ResearchGate. [Link]

• Konovalov, D. A. (2014). Polyacetylene Compounds of Plants of the Asteraceae Family (Review). Pharmaceutical Chemistry Journal, 48(9), 615–633. [Link]

• Penta Manufacturing Company. (n.d.). 1-Penten-3-OL Natural. UL Prospector. [Link]

• Plantae. (2018). Polyacetylene Biosynthesis in Carrot. Plantae.org. [Link]

• PubChem. (n.d.). Penta-1,4-diyn-3-one. National Center for Biotechnology Information. [Link]

Sources

• 1. Penta-1,4-diyn-3-ol | C5H4O | CID 11051571 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Biosynthesis and Function of Polyacetylenes and Allied Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Penta-1,4-diyn-3-ol | 56598-53-9 | Benchchem [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. 1,4-Pentadiyne - Wikipedia [en.wikipedia.org]
• 6. Bioactive polyacetylenes in food plants of the Apiaceae family: occurrence, bioactivity and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. academic.oup.com [academic.oup.com]
• 9. plantae.org [plantae.org]
• 10. Identification of New Polyacetylenes from Dendropanax morbifera with PPAR-α Activity Study [mdpi.com]

An In-depth Technical Guide to the Theoretical and Computational Investigation of Penta-1,4-diyn-3-ol

Foreword: Unveiling the Computational Landscape of a Versatile Building Block

Penta-1,4-diyn-3-ol is a fascinating molecule characterized by a central secondary alcohol flanked by two terminal alkyne groups. This unique arrangement of functional groups imparts a high degree of reactivity and synthetic versatility, making it a valuable building block in organic synthesis.[1] The terminal alkynes are amenable to a wide array of chemical transformations, including coupling reactions, cycloadditions, and nucleophilic additions, while the secondary alcohol can be oxidized, substituted, or used to direct stereochemistry.[1] Despite its synthetic potential, a comprehensive understanding of its intrinsic molecular properties, reactivity, and potential applications from a theoretical and computational standpoint is not widely documented.

This technical guide aims to fill that gap by providing a structured framework for the in-depth computational investigation of Penta-1,4-diyn-3-ol. We will delve into the core theoretical methodologies and computational workflows that can be employed to elucidate its electronic structure, spectroscopic signatures, and chemical reactivity. This guide is intended for researchers, scientists, and drug development professionals who are interested in leveraging computational chemistry to explore the potential of this and similar molecules.

Part 1: Foundational Analysis: Molecular and Electronic Structure

A thorough understanding of the geometry and electronic properties of Penta-1,4-diyn-3-ol is the cornerstone of any computational investigation. These foundational calculations provide insights into the molecule's stability, reactivity, and spectroscopic characteristics.

Geometry Optimization and Vibrational Analysis

The first step in any quantum chemical study is to determine the molecule's most stable three-dimensional conformation. This is achieved through geometry optimization, a process that locates the minimum energy structure on the potential energy surface.

Experimental Protocol: Geometry Optimization and Vibrational Frequency Calculation

• Structure Building: Construct the initial 3D structure of Penta-1,4-diyn-3-ol using a molecular modeling software (e.g., Avogadro, GaussView).

• Method Selection: Choose a suitable level of theory. Density Functional Theory (DFT) with a functional like B3LYP is a good starting point for its balance of accuracy and computational cost.[2]

• Basis Set Selection: Employ a basis set such as 6-311++G(d,p) to provide a flexible description of the electron distribution.[2]

• Calculation Execution: Perform the geometry optimization calculation using a quantum chemistry software package (e.g., Gaussian, ORCA).

• Frequency Calculation: Following optimization, perform a vibrational frequency calculation at the same level of theory to confirm that the optimized structure is a true minimum (i.e., has no imaginary frequencies) and to obtain the predicted vibrational spectra.

The output of these calculations provides a wealth of information, as summarized in the table below.

Table 1: Key Molecular Properties from Geometry Optimization of Penta-1,4-diyn-3-ol

Property	Description
Molecular Formula	C5H4O[3]
Molecular Weight	80.08 g/mol [3]
Optimized Bond Lengths	Calculated distances between bonded atoms (e.g., C≡C, C-C, C-O, O-H).
Optimized Bond Angles	Calculated angles between three connected atoms, defining the molecular shape.
Dipole Moment	A measure of the molecule's overall polarity, arising from the asymmetrical distribution of electrons.
Rotational Constants	Related to the molecule's moments of inertia, important for microwave spectroscopy.
Zero-Point Energy	The vibrational energy of the molecule at 0 Kelvin.

Electronic Structure and Frontier Molecular Orbitals

The electronic structure of Penta-1,4-diyn-3-ol dictates its reactivity. Analysis of the frontier molecular orbitals (FMOs)—the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO)—is particularly insightful. The HOMO represents the region from which an electron is most likely to be donated, while the LUMO is the region most likely to accept an electron. The energy gap between the HOMO and LUMO is an indicator of the molecule's kinetic stability and chemical reactivity.

Workflow for Electronic Structure Analysis

Caption: A generalized workflow for the electronic structure analysis of Penta-1,4-diyn-3-ol.

Part 2: In-Silico Spectroscopy: Predicting Spectroscopic Signatures

Computational chemistry is a powerful tool for predicting and interpreting spectroscopic data. This can be invaluable for identifying and characterizing novel compounds.

Infrared (IR) and Raman Spectroscopy

The vibrational frequencies calculated after geometry optimization can be used to generate theoretical IR and Raman spectra. These spectra can then be compared with experimental data to confirm the structure of a synthesized compound. The calculated frequencies correspond to specific vibrational modes, such as the characteristic C≡C and O-H stretches in Penta-1,4-diyn-3-ol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone of chemical structure elucidation. Computational methods can predict the chemical shifts of NMR-active nuclei (e.g., ¹H and ¹³C) with a high degree of accuracy. The Gauge-Independent Atomic Orbital (GIAO) method is a commonly used approach for this purpose.

Experimental Protocol: NMR Chemical Shift Calculation

• Optimized Structure: Use the previously optimized geometry of Penta-1,4-diyn-3-ol.

• Method Selection: Employ a DFT functional and basis set known to perform well for NMR calculations (e.g., B3LYP/6-311+G(2d,p)).

• Calculation Type: Specify an NMR calculation using the GIAO method.

• Reference Standard: Calculate the isotropic shielding value for a reference compound (e.g., tetramethylsilane, TMS) at the same level of theory.

• Chemical Shift Calculation: The chemical shift (δ) is calculated as: δ = σ_ref - σ_sample, where σ_ref is the isotropic shielding of the reference and σ_sample is the isotropic shielding of the nucleus of interest.

Part 3: Probing Chemical Reactivity and Potential Applications

The true power of computational chemistry lies in its ability to predict and rationalize chemical reactivity, guiding synthetic efforts and exploring potential applications.

Reactivity of the Diyne and Alcohol Moieties

The two terminal alkyne groups and the central alcohol are the primary sites of reactivity in Penta-1,4-diyn-3-ol. Computational studies can explore a variety of reactions, including:

• Oxidation and Reduction: The alcohol can be oxidized to the corresponding ketone, penta-1,4-diyn-3-one, and this ketone can be reduced back to the alcohol.[1] Computational modeling can elucidate the mechanisms and energetics of these transformations.

• Cyclization Reactions: The 1,4-diyne system is a precursor for the synthesis of various heterocyclic compounds.[4] Theoretical studies can investigate the mechanisms of metal-catalyzed or radical-mediated cyclizations.

• Nucleophilic and Electrophilic Additions: The alkyne groups are susceptible to both nucleophilic and electrophilic attack. Computational methods can model the transition states and reaction pathways for these additions.

Potential in Drug Development: A Computational Perspective

While Penta-1,4-diyn-3-ol itself may not be a drug candidate, its structural motif is present in molecules with biological activity. For example, derivatives of the related penta-1,4-dien-3-one have been investigated for their antibacterial, antiviral, and anticancer potential.[5][6][7][8] Computational techniques can be used to explore the potential of Penta-1,4-diyn-3-ol as a scaffold or building block in drug design.

Workflow for In-Silico Drug Discovery Exploration

Caption: A conceptual workflow for exploring the drug development potential of Penta-1,4-diyn-3-ol derivatives.

Molecular Docking: This technique predicts the preferred orientation of a molecule when bound to a biological target, such as a protein receptor. Molecular docking studies could be performed on derivatives of Penta-1,4-diyn-3-ol to assess their potential to interact with known drug targets.[5]

Molecular Dynamics (MD) Simulations: MD simulations provide a detailed picture of the dynamic behavior of a molecule over time. An MD simulation of a protein-ligand complex can be used to assess the stability of the binding and to identify key intermolecular interactions.

Conclusion: A Roadmap for Future Investigations

This guide has outlined a comprehensive theoretical and computational framework for the study of Penta-1,4-diyn-3-ol. By systematically applying the methodologies described herein, researchers can gain a deep understanding of its fundamental properties, reactivity, and potential applications. The synergy between computational prediction and experimental validation will be crucial in unlocking the full potential of this versatile molecule in fields ranging from organic synthesis to medicinal chemistry.

References

• PubChem. (n.d.). Penta-1,4-diyn-3-ol. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 1,4-Pentadien-3-ol. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). Penta-1,4-diyn-3-one. National Center for Biotechnology Information. Retrieved from [Link]

• NIST. (n.d.). 1,4-Pentadien-3-ol. NIST Chemistry WebBook. Retrieved from [Link]

• ResearchGate. (n.d.). Two proposed catalytic cycles for the reaction of alkynyl alcohol 4 to.... Retrieved from [Link]

• PubChemLite. (n.d.). Penta-1,4-diyn-3-ol (C5H4O). Retrieved from [Link]

• PubChem. (n.d.). Penta-1,4-diyn-3-olate. National Center for Biotechnology Information. Retrieved from [Link]

• Ma, S., et al. (2019). Novel Phosphorylated Penta-1,4-dien-3-one Derivatives: Design, Synthesis, and Biological Activity. Molecules, 24(5), 934. Retrieved from [Link]

• ResearchGate. (n.d.). Quantum mechanical studies of alkyne coordination to gold.... Retrieved from [Link]

• Khan, A., et al. (2019). Computational and pharmacological investigation of novel 1,5-diaryl-1,4-pentadien-3-one derivatives for analgesic, anti-inflammatory and anticancer potential. Iranian Journal of Basic Medical Sciences, 22(1), 72-79. Retrieved from [Link]

• MDPI. (n.d.). Design, Synthesis and Bioactivities of Novel 1,4-Pentadien-3-one Derivatives Containing a Substituted Pyrazolyl Moiety. Retrieved from [Link]

• Research, Society and Development. (2021). Quantum chemical calculations and their uses. Retrieved from [Link]

• ResearchGate. (n.d.). A theoretical gas phase study of the molecular structures and vibrational spectra of novel penta-1,4-diyne-3-thioketone and penta-1,4-diyne-3-selenoketone. Retrieved from [Link]

• Wikipedia. (n.d.). 1,4-Pentadiyne. Retrieved from [Link]

• Royal Society of Chemistry. (2022). Quantum algorithm for alchemical optimization in material design. Retrieved from [Link]

• Nature. (2024). Scalable deoxygenative alkynylation of alcohols via flow photochemistry. Retrieved from [Link]

• MDPI. (2023). Conformational Analysis of 1,5-Diaryl-3-Oxo-1,4-Pentadiene Derivatives: A Nuclear Overhauser Effect Spectroscopy Investigation. Retrieved from [Link]

• MDPI. (2019). Novel Phosphorylated Penta-1,4-dien-3-one Derivatives: Design, Synthesis, and Biological Activity. Retrieved from [Link]

• Wang, B., et al. (2016). Synthesis and Antiviral Activity of Novel 1,4-Pentadien-3-one Derivatives Containing a 1,3,4-Thiadiazole Moiety. Molecules, 21(9), 1233. Retrieved from [Link]

• ResearchGate. (n.d.). Theoretical and Experimental Spectroscopic Study on 2-Chloro-3-(substitutedphenylamino)-1,4-naphthoquinone Derivatives. Retrieved from [Link]

Sources

• 1. Penta-1,4-diyn-3-ol | 56598-53-9 | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Penta-1,4-diyn-3-ol | C5H4O | CID 11051571 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Novel Phosphorylated Penta-1,4-dien-3-one Derivatives: Design, Synthesis, and Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Computational and pharmacological investigation of novel 1,5-diaryl-1,4-pentadien-3-one derivatives for analgesic, anti-inflammatory and anticancer potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Synthesis and Antiviral Activity of Novel 1,4-Pentadien-3-one Derivatives Containing a 1,3,4-Thiadiazole Moiety - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Applications of Penta-1,4-diyn-3-ol in Organic Synthesis: A Guide for Researchers

Prepared by: Gemini, Senior Application Scientist

Introduction: The Strategic Value of a C5 Building Block

Penta-1,4-diyn-3-ol is a structurally intriguing and synthetically versatile C5 building block. Its utility in organic synthesis is derived from a dense arrangement of reactive functional groups: a central secondary alcohol flanked by two terminal alkyne moieties. This unique architecture allows for a diverse range of chemical transformations, making it a valuable precursor for the construction of complex molecular architectures, particularly in the synthesis of heterocycles and natural products.[1] From a retrosynthetic standpoint, penta-1,4-diyn-3-ol offers multiple disconnection points, positioning it as a strategic component for the elaboration of more complex target molecules.[1]

This document serves as a detailed guide for researchers, scientists, and professionals in drug development, outlining the core reactivity, synthetic applications, and representative protocols involving penta-1,4-diyn-3-ol and its close analogs. The causality behind experimental choices and the mechanistic underpinnings of key reactions are emphasized to provide a deeper understanding of its synthetic potential.

Reactivity Profile: A Trifecta of Functional Groups

The synthetic versatility of penta-1,4-diyn-3-ol is rooted in the distinct reactivity of its three primary functional sites: the secondary hydroxyl group and the two terminal alkynes.[1][2] Strategic manipulation of these sites allows for a stepwise and controlled elaboration of the molecular framework.

• The Secondary Propargylic Alcohol: The hydroxyl group can be a handle for various transformations. It can be oxidized to the corresponding ketone, penta-1,4-diyn-3-one, which is a valuable intermediate.[1][2] Under acidic conditions, it can undergo rearrangement reactions, such as the Meyer-Schuster rearrangement, to form α,β-unsaturated carbonyl compounds.[2][3] Furthermore, the hydroxyl group can be converted into a good leaving group to facilitate nucleophilic substitution reactions.[1][2]

• The Terminal Alkynes: The two terminal alkynes are hubs for carbon-carbon bond formation. The acidic terminal protons can be removed to form metal acetylides, which act as potent nucleophiles in additions to electrophiles like aldehydes and ketones.[2] These terminal alkynes are also prime substrates for powerful cross-coupling reactions, most notably the Sonogashira coupling with aryl or vinyl halides.[2] Additionally, they can participate in cycloaddition reactions, such as the copper-catalyzed azide-alkyne cycloaddition ("click chemistry") to furnish triazoles.[2]

The interplay of these functional groups opens a vast landscape of synthetic possibilities, which will be explored in the following sections.

Core Synthetic Applications

Synthesis of Substituted Heterocycles

One of the most powerful applications of the 1,4-diyne motif is in the synthesis of heterocyclic systems, which are prevalent scaffolds in pharmaceuticals and biologically active compounds.

a) Furan Synthesis via Gold-Catalyzed Cyclization:

Gold catalysts are known to be highly alkynophilic and can effectively catalyze the intramolecular cyclization of 1,4-diyn-3-ols to yield highly substituted furans.[1] The reaction proceeds through a gold-catalyzed hydroalkoxylation/cyclization cascade.

Mechanism: Gold-Catalyzed Furan Synthesis

Caption: Gold-catalyzed cyclization of penta-1,4-diyn-3-ol to form a furan ring.

b) Pyrrole and Thiophene Synthesis:

The 1,4-diyne system is also a precursor for other five-membered heterocycles like pyrroles and thiophenes through transition metal-catalyzed or radical-mediated cyclization reactions with appropriate nitrogen or sulfur sources.[2]

Cross-Coupling Reactions for Molecular Elaboration

The terminal alkynes of penta-1,4-diyn-3-ol are ideal handles for extending the carbon framework through cross-coupling reactions.

a) Sonogashira Coupling:

The Sonogashira coupling, a palladium- and copper-catalyzed reaction between a terminal alkyne and an aryl or vinyl halide, is a highly efficient method for forming new carbon-carbon bonds.[2] This reaction can be performed selectively on one or both alkyne moieties of penta-1,4-diyn-3-ol, allowing for the synthesis of unsymmetrical or symmetrical diaryl- or divinyl-substituted diynols.

Workflow: Stepwise Sonogashira Coupling

Caption: Synthetic strategy for selective Sonogashira couplings.

Building Block for Natural Product Synthesis

The diynol motif is present in a variety of natural products, many of which exhibit interesting biological activities, including antifungal and cytotoxic properties.[4] Enantioselective synthesis methods that add 1,3-diynes to aldehydes can generate chiral diynols that serve as key intermediates in the total synthesis of such natural products.[4] For instance, the core structure of penta-1,4-diyn-3-ol is a substructure in precursors to natural products like strongylodiols and panaxytriol.[4]

Experimental Protocols

The following protocols are representative examples of transformations that can be applied to penta-1,4-diyn-3-ol or its derivatives. Note: These are general procedures and may require optimization for specific substrates.

Protocol 1: Oxidation to Penta-1,4-diyn-3-one

This protocol describes the oxidation of the secondary alcohol to a ketone using pyridinium chlorochromate (PCC), a common and effective oxidizing agent for this transformation.[1]

Materials:

• Penta-1,4-diyn-3-ol

• Pyridinium chlorochromate (PCC)

• Celite®

• Dichloromethane (DCM), anhydrous

• Silica gel for column chromatography

• Standard laboratory glassware, magnetic stirrer

Procedure:

• To a stirred suspension of PCC (1.5 equivalents) and Celite® in anhydrous DCM (approx. 0.1 M solution of the alcohol) at room temperature, add a solution of penta-1,4-diyn-3-ol (1.0 equivalent) in anhydrous DCM dropwise.

• Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel to remove the chromium salts.

• Wash the silica gel pad thoroughly with additional diethyl ether.

• Concentrate the combined filtrates under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to afford the desired penta-1,4-diyn-3-one.

Protocol 2: Sonogashira Cross-Coupling with an Aryl Iodide

This protocol provides a general method for the palladium- and copper-catalyzed coupling of a terminal alkyne with an aryl iodide.

Materials:

• Penta-1,4-diyn-3-ol

• Aryl iodide (e.g., iodobenzene)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Copper(I) iodide (CuI, 4-10 mol%)

• Base (e.g., triethylamine or diisopropylamine), anhydrous

• Solvent (e.g., THF or DMF), anhydrous

• Standard Schlenk line equipment for inert atmosphere reactions

Procedure:

• To a Schlenk flask under an inert atmosphere (argon or nitrogen), add the palladium catalyst, CuI, and the aryl iodide (1.0 equivalent).

• Add the anhydrous solvent, followed by the anhydrous base.

• To the stirred mixture, add a solution of penta-1,4-diyn-3-ol (1.1 equivalents for mono-coupling) in the reaction solvent.

• Stir the reaction mixture at the appropriate temperature (room temperature to 60 °C) and monitor its progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or diethyl ether).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Data Presentation: Representative Reaction Conditions

The following table summarizes typical conditions for key transformations involving diynol systems, as derived from the literature on analogous compounds.

Transformation	Catalyst/Reagent	Solvent	Base	Temp.	Typical Yield	Reference Analogy
Oxidation	PCC	DCM	-	RT	Good to Excellent	[1]
Meyer-Schuster Rearrangement	Perrhenate or Mo(VI) catalysts	Toluene	-	Reflux	Moderate to Good	[3]
Sonogashira Coupling	Pd(PPh₃)₄ / CuI	THF or DMF	Et₃N or i-Pr₂NH	RT - 60 °C	Good to Excellent	[2]
Au-Catalyzed Cyclization	Au(I) complex	Dioxane or DCM	-	RT - 80 °C	Good to Excellent	[1]

Conclusion and Future Outlook

Penta-1,4-diyn-3-ol is a potent and versatile C5 building block with significant, albeit underexplored, potential in organic synthesis. Its dense functionality allows for rapid increases in molecular complexity through a variety of high-yield transformations, including heterocycle synthesis and cross-coupling reactions. For researchers in drug discovery and materials science, this molecule offers a gateway to novel molecular scaffolds.[2] While specific, detailed protocols for the parent compound are not abundant, the well-established chemistry of propargylic alcohols and terminal alkynes provides a robust framework for its application. Future research will undoubtedly uncover more specific and innovative uses for this valuable synthetic intermediate.

References

• Padmavathi, V., et al. (2005). Synthesis of Spiro Heterocycles. Journal of Heterocyclic Chemistry, 42, 797-802.

• MDPI. (n.d.). Synthesis and Rearrangement of 3-Methyl-1,4-pentadiyne-3-ol. Retrieved from [Link]

• Trost, B. M., & Weiss, A. H. (2009). The Enantioselective ProPhenol-Catalyzed Addition of 1,3-Diynes to Aldehydes to Generate Synthetically Versatile Building Blocks and Diyne Natural Products. Advanced Synthesis & Catalysis, 351(1-2), 99-103.

Sources

• 1. Penta-1,4-diyn-3-ol | 56598-53-9 | Benchchem [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Enantioselective ProPhenol-Catalyzed Addition of 1,3-Diynes to Aldehydes to Generate Synthetically Versatile Building Blocks and Diyne Natural Products - PMC [pmc.ncbi.nlm.nih.gov]

The Versatile C5 Synthon: Penta-1,4-diyn-3-ol as a Strategic Building Block in Total Synthesis

Introduction: Unveiling the Synthetic Potential of a Simple Diyne

In the intricate tapestry of total synthesis, the strategic selection of building blocks is paramount to the efficient construction of complex molecular architectures. Among the arsenal of synthons available to the modern organic chemist, penta-1,4-diyn-3-ol has emerged as a particularly versatile and powerful C5 unit. Its unique structural motif, featuring two terminal alkynes flanking a central secondary alcohol, bestows upon it a rich and diverse reactivity profile. This trifunctional handle allows for a wide array of chemical transformations, making it an invaluable precursor in the synthesis of natural products and medicinally relevant molecules.[1][2]

The terminal alkynes are amenable to a host of transformations, including but not limited to, coupling reactions (such as Sonogashira, Cadiot-Chodkiewicz, and Glaser-Hay), cycloadditions, and nucleophilic additions.[1] The secondary alcohol provides a handle for oxidation to the corresponding ketone, stereochemical control in adjacent reactions, or conversion into a good leaving group for substitution reactions.[1] This inherent reactivity allows for the selective functionalization of penta-1,4-diyn-3-ol, enabling the construction of unsymmetrical and highly functionalized derivatives.

This application note will delve into the multifaceted applications of penta-1,4-diyn-3-ol in total synthesis. We will explore its role in key chemical transformations, provide detailed, field-proven protocols for its use, and showcase its strategic importance through a case study in the synthesis of a complex natural product.

Key Transformations and Mechanistic Considerations

The synthetic utility of penta-1,4-diyn-3-ol is best illustrated through the key reactions it readily undergoes. These transformations provide access to a diverse range of molecular scaffolds, from heterocyclic systems to complex acyclic chains.

Metal-Catalyzed Cyclizations: A Gateway to Furan Scaffolds

Gold and silver catalysts have proven to be exceptionally effective in promoting the cyclization of 1,4-diyn-3-ols and their derivatives to furnish highly substituted furan rings.[3] This transformation is of significant interest as the furan moiety is a common structural motif in numerous natural products and pharmaceuticals.

Gold-Catalyzed Oxidative Cascade Cyclization: In the presence of a gold(I) catalyst and an N-oxide, 1,4-diyn-3-ones (readily prepared by oxidation of penta-1,4-diyn-3-ol) can undergo a cascade cyclization to form complex fused furan systems. The proposed mechanism involves an initial oxidative cyclization, followed by an alkynyl migration and a 5-endo-dig cyclization.

Silver-Catalyzed Oxidative Cyclization: Similarly, silver(I) catalysts can mediate the oxidative cyclization of 1,4-diynamide-3-ols with N-oxides to yield 2-substituted furan-4-carboxamides.[3][4][5] Density functional theory (DFT) calculations suggest a mechanism where the amide and alkyne groups of a key intermediate chelate to the Ag(I) catalyst, inducing an attack of the formyl group at the silver-activated alkyne.[3]

Caption: Gold- and Silver-Catalyzed Furan Synthesis.

Sonogashira Coupling: Forging Carbon-Carbon Bonds for Bioactive Lipids

The Sonogashira coupling, a palladium- and copper-catalyzed cross-coupling reaction between a terminal alkyne and an aryl or vinyl halide, is a cornerstone of modern organic synthesis.[6] Penta-1,4-diyn-3-ol, with its two terminal alkynes, is an excellent substrate for this reaction, allowing for the stepwise or simultaneous introduction of two different aryl or vinyl groups.

A particularly elegant application involves the use of a silylated derivative of penta-1,4-diyn-3-ol in the synthesis of bio-inspired acetylenic lipids. The silyl group acts as a removable protecting group for one of the alkynes, allowing for the selective Sonogashira coupling of the other. Subsequent desilylation and a second coupling reaction can then be performed to introduce a different substituent, leading to the construction of unsymmetrical dialkynylcarbinols.

Caption: Stepwise Sonogashira Coupling Workflow.

The Nicholas Reaction: Stabilizing Propargyl Cations for Antimalarial Synthesis

The Nicholas reaction is a powerful tool for the formation of carbon-carbon bonds at the propargylic position.[7] It involves the complexation of a propargylic alcohol with dicobalt hexacarbonyl, which stabilizes the corresponding propargylic cation upon treatment with a Lewis acid. This stabilized cation can then be trapped with a wide range of nucleophiles.

Penta-1,4-diyn-3-ol and its derivatives are excellent substrates for the Nicholas reaction. The cobalt-complexed diynes undergo Lewis acid-mediated reactions with high selectivity at the C-3 position, providing access to skipped (1,4-)diyne complexes. This methodology has been successfully applied to the synthesis of analogues of hinokiresinol and nyasol, compounds known for their antimalarial activity.

Caption: The Nicholas Reaction Pathway.

Experimental Protocols

The following protocols are provided as a general guide and may require optimization for specific substrates and scales.

Protocol 1: Synthesis of Penta-1,4-diyn-3-ol

This protocol describes a general method for the synthesis of penta-1,4-diyn-3-ol via the nucleophilic addition of an ethynyl anion to an α,β-acetylenic aldehyde.

Materials:

• Ethynylmagnesium bromide (0.5 M in THF)

• Propynal

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• To a flame-dried, two-necked round-bottom flask under an inert atmosphere, add a solution of propynal (1.0 equiv) in anhydrous diethyl ether.

• Cool the solution to 0 °C in an ice bath.

• Slowly add ethynylmagnesium bromide (2.2 equiv) dropwise to the cooled solution.

• Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

• Cool the reaction mixture back to 0 °C and quench by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with diethyl ether (3 x volume).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford penta-1,4-diyn-3-ol.

Parameter	Value
Reactant Ratio	Propynal : Ethynylmagnesium bromide (1 : 2.2)
Temperature	0 °C to room temperature
Reaction Time	3 hours
Typical Yield	70-85%

Protocol 2: Gold-Catalyzed Oxidative Cyclization of a 1,4-Diyn-3-one

This protocol is adapted from the literature for the synthesis of furan derivatives.[3]

Materials:

• 1,4-Diyn-3-one substrate (1.0 equiv)

• Pyridine N-oxide (1.5 equiv)

• (Ph3P)AuCl (5 mol%)

• AgOTf (5 mol%)

• Anhydrous dichloromethane (DCM)

Procedure:

• To a dried reaction vial, add the 1,4-diyn-3-one substrate, pyridine N-oxide, (Ph3P)AuCl, and AgOTf.

• Add anhydrous DCM via syringe.

• Stir the reaction mixture at room temperature for the time indicated by TLC analysis (typically 1-4 hours).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to yield the furan product.

Protocol 3: Sonogashira Coupling of a Silylated Penta-1,4-diyn-3-ol Derivative

This is a general procedure for the Sonogashira coupling.[6][8][9]

Materials:

• Silylated penta-1,4-diyn-3-ol derivative (1.0 equiv)

• Aryl or vinyl halide (1.1 equiv)

• Pd(PPh3)2Cl2 (2 mol%)

• CuI (4 mol%)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Anhydrous THF or DMF

Procedure:

• To a flame-dried Schlenk flask, add the silylated diyne, aryl/vinyl halide, Pd(PPh3)2Cl2, and CuI.

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add the anhydrous solvent and the amine base via syringe.

• Stir the reaction mixture at room temperature or with gentle heating until the starting material is consumed (monitored by TLC or GC-MS).

• Upon completion, dilute the reaction mixture with a suitable solvent (e.g., diethyl ether or ethyl acetate) and filter through a pad of Celite.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography.

Case Study: The Role of Diyne Chemistry in the Total Synthesis of (-)-Rasfonin

While a direct total synthesis commencing with penta-1,4-diyn-3-ol is not readily found in the literature, the asymmetric synthesis of (-)-rasfonin, a potent apoptosis inducer, showcases the strategic importance of a closely related diyne-containing fragment.[10][11] The core of rasfonin features a γ-butenolide ring attached to a polyketide chain containing a skipped 1,4-diene moiety.

Although the synthesis by Feringa and colleagues does not start with penta-1,4-diyn-3-ol, a retrosynthetic analysis of a similar structure highlights how this building block could be a valuable starting point. The 1,4-diyne unit within a precursor could be stereoselectively reduced to the corresponding (Z,Z)- or (E,E)-1,4-diene, a common structural motif in natural products.[1]

Caption: Retrosynthetic analysis of a rasfonin-like structure.

This conceptual retrosynthesis underscores the potential of penta-1,4-diyn-3-ol as a precursor to complex natural products containing skipped diene systems. The ability to stereoselectively reduce the diyne to either the cis or trans diene provides a powerful tool for accessing different isomers of the target molecule.

Conclusion: A Small Molecule with a Big Impact

Penta-1,4-diyn-3-ol is a testament to the principle that simple, readily accessible building blocks can be the key to unlocking complex synthetic challenges. Its unique combination of reactive functional groups allows for a diverse range of transformations, making it a valuable asset in the total synthesis of natural products and their analogues. From the construction of heterocyclic scaffolds via metal-catalyzed cyclizations to the forging of intricate carbon skeletons through coupling reactions and the Nicholas reaction, penta-1,4-diyn-3-ol offers a wealth of synthetic possibilities. As the demand for novel and complex bioactive molecules continues to grow, the strategic application of this versatile C5 synthon is poised to play an increasingly important role in the future of drug discovery and development.

References

• Huang, Y., Minnaard, A. J., & Feringa, B. L. (2012). A concise asymmetric synthesis of (-)-rasfonin. Organic & Biomolecular Chemistry, 10(1), 29-31. (URL: [Link])

• Ag(I)-Catalyzed Oxidative Cyclization of 1,4-Diynamide-3-ols with N-Oxide for Divergent Synthesis of 2-Substituted Furan-4-carboxamide Derivatives. The Journal of Organic Chemistry. (URL: [Link])

• Boeckman, R. K., Jr., Pero, J. E., & Boehmler, D. J. (2006). Total Synthesis of Rasfonin. Totally Synthetic. (URL: [Link])

• Ag(I)-Catalyzed Oxidative Cyclization of 1,4-Diynamide-3-ols with N-Oxide for Divergent Synthesis of 2-Substituted Furan-4-carboxamide Derivatives. PubMed. (URL: [Link])

• Ag(I)-Catalyzed Oxidative Cyclization of 1,4-Diynamide-3-ols with N-Oxide for Divergent Synthesis of 2-Substituted Furan-4-carboxamide Derivatives | Request PDF. ResearchGate. (URL: [Link])

• Shi, W. (2015). Conjugated Diyne Chemistry: Synthesis, Natural Existence and Applications. Current Organocatalysis, 2(1), 2-13. (URL: [Link])

• Orha, L., Tukacs, J. M., Kollár, L., & Mika, L. T. (2019). Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids. Beilstein Journal of Organic Chemistry, 15, 2907-2913. (URL: [Link])

• (PDF) Gold(I)-Catalyzed Oxidative Cascade Cyclization of. Amanote Research. (URL: [Link])

• Tadross, P. M., & Stoltz, B. M. (2012). A Comprehensive History of Arynes in Natural Product Total Synthesis. Chemical Reviews, 112(6), 3550-3577. (URL: [Link])

• Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids. Beilstein Journal of Organic Chemistry. (URL: [Link])

• Li, Y., Li, Y., Shi, H., Wei, H., Li, H., Funes-Ardoiz, I., & Yin, G. (2022). Selective 1,4-syn-Addition to Cyclic 1,3-Dienes via Hybrid Palladium Catalysis. Science, 376(6594), 749-753. (URL: [Link])

• Gold-Catalyzed Diyne-Ene Annulation for the Synthesis of Polysubstituted Benzenes through Formal [3+3] Approach with Amide as the Critical Co-Catalyst. National Institutes of Health. (URL: [Link])

• Dienes as Versatile Substrates for Transition Metal-Catalyzed Reactions. National Institutes of Health. (URL: [Link])

• α, β-Alkynone Accelerated PPM Level Pd-Catalyzed Sonogashira Coupling Reaction. MDPI. (URL: [Link])

• (PDF) Gold‐Catalyzed Cyclizations and [3+2]‐Annulation Cascades between 1,5‐Diyn‐3‐ols and Nitrones to Construct Carbazole Frameworks. ResearchGate. (URL: [Link])

• Sonogashira Coupling - Organic Chemistry Portal. (URL: [Link])

• Silver-catalyzed cascade cyclization for the synthesis of 4-aminotetrahydrocarbazole. Chemical Communications. (URL: [Link])

• Silver-catalyzed cascade cyclization and functionalization of N-aryl-4-pentenamides: an efficient route to γ-lactam-substituted quinone derivatives. National Institutes of Health. (URL: [Link])

• Gold(i)-catalyzed stereoselective cyclization of 1,3-enyne aldehydes by a 1,3-acyloxy migration/Nazarov cyclization/aldol addition cascade. Chemical Science. (URL: [Link])

Sources

• 1. Skipped dienes in natural product synthesis - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Gold(I)-Catalyzed Oxidative Cascade Cyclization of 1,4-Diyn-3-ones for the Construction of Tropone-Fused Furan Scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ag(I)-Catalyzed Oxidative Cyclization of 1,4-Diynamide-3-ols with N-Oxide for Divergent Synthesis of 2-Substituted Furan-4-carboxamide Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Sonogashira Coupling [organic-chemistry.org]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A concise asymmetric synthesis of (-)-rasfonin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Total Synthesis of Rasfonin by Boekman [organic-chemistry.org]

Application Notes and Protocols: The Use of Penta-1,4-diyn-3-ol as a Bifunctional Linker in Copper-Catalyzed Click Chemistry (CuAAC)

Introduction: Harnessing a Symmetrical Diyne for Molecular Construction

The Power of Click Chemistry

In the landscape of chemical synthesis, "click chemistry" represents a paradigm shift towards reactions that are high-yielding, broad in scope, and generate minimal byproducts.[1] The cornerstone of this concept is the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a reaction that unites an azide and a terminal alkyne to form a highly stable 1,4-disubstituted 1,2,3-triazole ring.[2][3][4] This transformation is exceptionally reliable and has become an indispensable tool in drug discovery, bioconjugation, and materials science for its efficiency and bioorthogonality.[1][5]

Introducing Penta-1,4-diyn-3-ol: A Versatile C5 Linker

Penta-1,4-diyn-3-ol is a compact, C5 building block featuring two terminal alkyne groups flanking a central secondary alcohol.[6][7] This symmetrical architecture makes it an ideal homobifunctional linker, capable of covalently connecting two azide-containing molecules. The terminal alkynes are the reactive handles for the CuAAC reaction, while the central hydroxyl group enhances aqueous solubility and provides a potential site for further chemical modification or can influence the molecule's reactivity through interactions with the catalyst.[6][8]

Scope of This Guide

This document provides a detailed guide for researchers on the practical application of Penta-1,4-diyn-3-ol in click chemistry. We will focus exclusively on the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), as this is the premier click reaction for terminal, unstrained alkynes.[2] It is critical to note that Penta-1,4-diyn-3-ol is not suitable for Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), a copper-free variant that requires the use of highly strained cyclic alkynes (e.g., cyclooctynes) to proceed.[9][10]

Scientific Principles & Mechanistic Overview

The CuAAC Catalytic Cycle

The remarkable efficiency of the CuAAC reaction stems from the catalytic action of a Cu(I) species.[2] While the uncatalyzed thermal reaction between an azide and an alkyne is slow and yields a mixture of regioisomers, the copper catalyst dramatically accelerates the reaction (by a factor of 10⁷ to 10⁸) and provides exclusively the 1,4-disubstituted triazole product.[2][3]

The catalytic cycle, illustrated below, involves the formation of a copper(I) acetylide intermediate. This intermediate then reacts with the azide, proceeding through a six-membered copper-containing ring before reductive elimination releases the stable triazole product and regenerates the Cu(I) catalyst for the next cycle.

Figure 1: Simplified catalytic cycle of the CuAAC reaction.

Key Reaction Components and Their Functions

A successful CuAAC reaction depends on the careful selection of its components:

• Copper Source: The active catalyst is Cu(I). However, Cu(I) salts are prone to oxidation to the inactive Cu(II) state.[3] Therefore, it is common practice to generate Cu(I) in situ by using a stable Cu(II) salt, like copper(II) sulfate (CuSO₄), in combination with a reducing agent.[4]

• Reducing Agent: Sodium ascorbate is the most widely used reducing agent. It efficiently reduces Cu(II) to Cu(I) and scavenges dissolved oxygen, protecting the catalyst from re-oxidation.[3][4]

• Ligand (Optional but Recommended): Ligands such as tris-(benzyltriazolylmethyl)amine (TBTA) or the water-soluble tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) stabilize the Cu(I) oxidation state, prevent catalyst disproportionation, and can accelerate the reaction, especially in biological applications.[11]

• Solvent: The CuAAC reaction is remarkably versatile in its solvent tolerance.[2] Mixtures of water with a miscible organic solvent like tert-butanol, DMSO, or THF are very common and effective.[8]

Application Notes: Strategic Use in Synthesis

Penta-1,4-diyn-3-ol serves as a molecular bridge, enabling the construction of larger, more complex architectures from azide-functionalized building blocks.

Synthesis of Symmetrical Dimers (A-L-A)

The most direct application is the dimerization of an azide-containing molecule ('A'). This is useful for creating bivalent ligands for biological targets, which can lead to enhanced binding affinity or altered pharmacological effects.

Bioconjugation and Crosslinking Strategies

In bioconjugation, Penta-1,4-diyn-3-ol can be used to link two biomolecules (e.g., peptides, proteins, or oligonucleotides) that have been modified to contain an azide group. This allows for the creation of well-defined bioconjugates for therapeutic or diagnostic purposes. In materials science, it can act as a crosslinker to form hydrogels or modify polymer networks.

Figure 2: General workflow for symmetrical dimerization using Penta-1,4-diyn-3-ol.

Experimental Protocols

Essential Precaution: Handling and Stability

Penta-1,4-diyn-3-ol contains reactive terminal alkyne groups and should be handled with care. Based on the chemistry of similar compounds, it is susceptible to degradation.[12]

• Storage: Store refrigerated (2-8°C) under an inert atmosphere (Argon or Nitrogen) and protected from light.

• Handling: Avoid exposure to heat, strong bases, and catalytic metals (especially copper) outside of the intended reaction, as these can induce polymerization.[12] Use fresh material for best results.

Protocol 1: General Procedure for Symmetrical Dimerization via CuAAC (in situ Catalyst Generation)

This protocol describes a robust method for reacting Penta-1,4-diyn-3-ol with two equivalents of an azide-containing substrate.

Materials:

• Penta-1,4-diyn-3-ol

• Azide-containing substrate (e.g., Benzyl Azide)

• Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)

• Sodium Ascorbate

• Solvent: tert-Butanol and Deionized Water (1:1 v/v)

• Nitrogen or Argon gas supply

• Standard reaction glassware

Procedure:

• Reactant Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve Penta-1,4-diyn-3-ol (1.0 eq.) and the azide substrate (2.1 - 2.2 eq.) in the chosen solvent system (e.g., 1:1 t-BuOH/H₂O).

  • Causality: Using a slight excess of the azide ensures the complete consumption of the bifunctional linker, simplifying purification.

• Inert Atmosphere: De-gas the solution by bubbling with nitrogen or argon for 15-20 minutes. This is a critical step to remove dissolved oxygen, which can oxidize and deactivate the Cu(I) catalyst.[8]

• Catalyst Preparation: In separate vials, prepare fresh aqueous solutions of CuSO₄·5H₂O (e.g., 0.05 - 0.10 eq., 5-10 mol%) and sodium ascorbate (e.g., 0.20 - 0.50 eq., 20-50 mol%).

  • Causality: Freshly prepared solutions ensure the potency of the reagents. Sodium ascorbate is used in stoichiometric excess relative to copper to maintain a reducing environment throughout the reaction.

• Reaction Initiation: While stirring the de-gassed reactant solution under a positive pressure of inert gas, add the CuSO₄ solution first, followed immediately by the sodium ascorbate solution.[8] The mixture may turn from pale blue to a yellow or orange hue, indicating the formation of the Cu(I) species.

• Monitoring: Allow the reaction to stir at room temperature. Monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 1-12 hours.

  • Self-Validation: Monitoring confirms the consumption of starting materials and the formation of the desired higher molecular weight product.

• Workup: Once the reaction is complete, dilute the mixture with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate, 3x). Combine the organic layers, wash with brine to remove residual water and salts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[8]

• Purification: Purify the crude product by column chromatography on silica gel to isolate the desired dimeric compound from any unreacted azide and potential mono-adduct byproducts.[8]

Protocol 2: Alternative CuAAC Procedure (Using a Cu(I) Salt)

This method is useful in anhydrous conditions or when a reducing agent is undesirable.

Materials:

• Penta-1,4-diyn-3-ol

• Azide-containing substrate

• Copper(I) Iodide (CuI) or Copper(I) Bromide (CuBr)

• Base: N,N-Diisopropylethylamine (DIPEA)

• Anhydrous solvent (e.g., THF, DCM)

Procedure:

• To a flame-dried reaction vessel under an inert atmosphere, add Penta-1,4-diyn-3-ol (1.0 eq.) and the azide substrate (2.2 eq.). Dissolve in the anhydrous solvent.

• Add the base (DIPEA, ~3.0 - 4.0 eq.) to the mixture.

  • Causality: The base facilitates the formation of the copper acetylide intermediate.

• Add the copper(I) salt (CuI, 0.02 - 0.05 eq.) to the stirring solution.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium chloride. This complexes with the copper catalyst, aiding its removal.

• Proceed with an aqueous workup and purification as described in Protocol 1.[8]

Data & Characterization

Representative Reaction Parameters

Specific quantitative data for reactions involving Penta-1,4-diyn-3-ol is not widely published. The following table provides representative data for CuAAC reactions with structurally similar secondary propargyl alcohols to provide an expected range of outcomes. Optimization for your specific substrate is highly recommended. [8]

Alkyne Substrate (1.0 eq)	Azide Substrate (1.1 eq)	Catalyst System (mol%)	Solvent	Time (h)	Yield (%)	Reference Type
1-Ethynylcyclohexanol	Benzyl Azide	5% CuSO₄, 10% NaAsc	tBuOH/H₂O (1:1)	8	95%	Generic Protocol[8]
3-Butyn-2-ol	4-Azidobenzoic acid	5% [Cu(CH₃CN)₄]PF₆	CH₂Cl₂	6	92%	Generic Protocol[8]
1-Phenyl-2-propyn-1-ol	Phenyl Azide	5% CuI	THF	12	88%	Generic Protocol[8]

Monitoring and Characterization

• TLC: The product should have a significantly different Rf value (typically lower, i.e., less mobile) than the starting materials due to its higher molecular weight and polarity.

• LC-MS: This is the ideal tool for monitoring. Look for the disappearance of the starting material masses and the appearance of a new, larger mass corresponding to [M+H]⁺ or [M+Na]⁺ of the expected dimer.

• NMR (¹H, ¹³C): Successful formation of the 1,4-disubstituted triazole is confirmed by the appearance of a characteristic singlet in the ¹H NMR spectrum between δ 7.5-8.5 ppm, corresponding to the triazole proton.

Conclusion

Penta-1,4-diyn-3-ol is a potent and versatile homobifunctional linker for the construction of symmetrical molecular architectures via the copper-catalyzed azide-alkyne cycloaddition. Its compact size, dual reactivity, and the presence of a central hydroxyl group make it a valuable tool for researchers in medicinal chemistry, bioconjugation, and materials science. By following the robust protocols outlined in this guide and understanding the underlying chemical principles, scientists can confidently employ this reagent to advance their research and development objectives.

References

• Application of Strain-Promoted Azide-Alkyne Cycloaddition and Tetrazine Ligation to Targeted Fc-Drug Conjugates - PMC . National Institutes of Health. Available at: [Link]

• Strain-promoted alkyne-azide cycloadditions (SPAAC) reveal new features of glycoconjugate biosynthesis . PubMed. Available at: [Link]

• Strain-promoted azide–alkyne cycloaddition for protein–protein coupling in the formation of a bis-hemoglobin as a copper-free oxygen carrier . Royal Society of Chemistry. Available at: [Link]

• Strain-promoted azide–alkyne cycloaddition enhanced by secondary interactions . Royal Society of Chemistry. Available at: [Link]

• Developing unstrained alkenes and alkynes for bioorthogonal chemistry . Apollo - University of Cambridge Repository. Available at: [Link]

• Click Chemistry Azide-Alkyne Cycloaddition . Organic Chemistry Portal. Available at: [Link]

• Penta-1,4-diyn-3-ol | C5H4O | CID 11051571 . PubChem. Available at: [Link]

• Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC . National Institutes of Health. Available at: [Link]

• 1,4-Pentadiyne - Wikipedia . Wikipedia. Available at: [Link]

• Penta-1,4-diyn-3-olate | C5H3O- | CID 86307691 - PubChem . PubChem. Available at: [Link]

• Mutually Orthogonal Bioorthogonal Reactions: Selective Chemistries for Labeling Multiple Biomolecules Simultaneously - PMC . National Institutes of Health. Available at: [Link]

• Bioorthogonal chemistry - ResearchGate . ResearchGate. Available at: [Link]

• Developing bioorthogonal probes to span a spectrum of reactivities - PMC . National Institutes of Health. Available at: [Link]

• 1,4-Pentadien-3-ol (≥96%) . Amerigo Scientific. Available at: [Link]

• New Products – Click Chemistry Update . Glen Research. Available at: [Link]

• Importance of the CuAAC Reaction in the Synthesis of Platinum Complexes with 1,4-Disubstituted-1H-1,2,3-triazoles: A Review of Their Anticancer Activity . MDPI. Available at: [Link]

• Relative Performance of Alkynes in Copper-Catalyzed Azide–Alkyne Cycloaddition - PMC . National Institutes of Health. Available at: [Link]

• Penta-1,4-diyn-3-ol (C5H4O) . PubChemLite. Available at: [Link]

• PENTA-1,4-DIYN-3-OL - ChemBK . ChemBK. Available at: [Link]

• Recent Advances in Recoverable Systems for the Copper-Catalyzed Azide-Alkyne Cycloaddition Reaction (CuAAC) . MDPI. Available at: [Link]

• Azide-alkyne Huisgen cycloaddition - Wikipedia . Wikipedia. Available at: [Link]

• 1,4-Pentadien-3-ol | C5H8O | CID 70204 - PubChem . PubChem. Available at: [Link]

• Penta-1,4-diyn-3-one | C5H2O | CID 12596780 - PubChem . PubChem. Available at: [Link]

• Investigation of the copper(I) catalysed azide-alkyne cycloaddition reactions (CuAAC) in molten PEG2000 . ResearchGate. Available at: [Link]

• Click Chemistry, a Powerful Tool for Pharmaceutical Sciences - PMC . National Institutes of Health. Available at: [Link]

Sources

• 1. Click Chemistry, a Powerful Tool for Pharmaceutical Sciences - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Click Chemistry [organic-chemistry.org]
• 3. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Azide-alkyne Huisgen cycloaddition - Wikipedia [en.wikipedia.org]
• 5. mdpi.com [mdpi.com]
• 6. Penta-1,4-diyn-3-ol | 56598-53-9 | Benchchem [benchchem.com]
• 7. Penta-1,4-diyn-3-ol | C5H4O | CID 11051571 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Application of Strain-Promoted Azide-Alkyne Cycloaddition and Tetrazine Ligation to Targeted Fc-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. jcmarot.com [jcmarot.com]
• 11. broadpharm.com [broadpharm.com]
• 12. benchchem.com [benchchem.com]

Application Notes and Protocols for the Polymerization of Penta-1,4-diyn-3-ol and Its Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Promise of Polydiacetylenes

Polydiacetylenes (PDAs) are a fascinating class of conjugated polymers renowned for their unique optical and electronic properties.[1][2][3] The polymerization of diacetylene monomers, such as penta-1,4-diyn-3-ol and its derivatives, leads to the formation of a highly conjugated backbone of alternating double and triple bonds. This structure is responsible for the characteristic intense blue or red color of the polymer and its remarkable sensitivity to environmental stimuli.[1][2][4] When subjected to external factors like heat, pH changes, or mechanical stress, these polymers can undergo a dramatic colorimetric transition, typically from blue to red.[1][4] This stimuli-responsive behavior makes them highly attractive for a wide range of applications, including biosensors, drug delivery systems, and tissue engineering.[5][6]

The versatility of penta-1,4-diyn-3-ol lies in its hydroxyl group, which provides a convenient handle for chemical modification. By introducing various functional groups, the properties of the resulting polymers can be tailored for specific applications. This guide provides a comprehensive overview of the polymerization of penta-1,4-diyn-3-ol and its derivatives, detailing the underlying mechanisms, experimental protocols, and characterization techniques.

Polymerization Mechanisms: A Deeper Dive

The polymerization of diacetylene monomers is typically a topochemical reaction, meaning it occurs in the solid state and is dictated by the packing of the monomers in the crystal lattice.[7] The most common method for initiating this polymerization is through exposure to UV radiation.[8][9][10]

1,4-Topochemical Polymerization

The primary mechanism for the polymerization of diacetylenes is a 1,4-addition reaction that occurs in the crystalline state. For this to happen, the monomer units must be aligned in a specific orientation within the crystal. Upon exposure to UV light or other energy sources, a chain reaction is initiated, leading to the formation of the conjugated polymer backbone.

The hydroxyl group in penta-1,4-diyn-3-ol can influence the crystal packing through hydrogen bonding, which in turn affects the polymerizability of the monomer. Derivatives with different side chains will exhibit varied packing arrangements and, consequently, different polymerization behaviors.

Solution-Phase Polymerization

While less common, solution-phase polymerization of diacetylenes can be achieved using specific catalysts. Recent research has demonstrated the use of copper catalysts for the synthesis of polydiacetylenes in solution.[2] Metathesis cyclopolymerization using Grubbs-type catalysts is another powerful method for preparing functional polyacetylenes from α,ω-diynes.[11] Additionally, palladium-catalyzed polyannulation reactions of diynes with diphenols offer a route to functional heterocyclic polymers.[12]

Visualizing the Polymerization Process

The following diagram illustrates the general concept of 1,4-topochemical polymerization of a generic diacetylene monomer.

Caption: Topochemical polymerization of diacetylene monomers.

Experimental Protocols: A Step-by-Step Guide

This section provides a general protocol for the UV-initiated solid-state polymerization of penta-1,4-diyn-3-ol. It is crucial to adapt this procedure based on the specific derivative and desired polymer characteristics.

Safety Precautions

• Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and appropriate gloves.[13][14]

• Ventilation: Work in a well-ventilated area or a fume hood, especially when handling volatile monomers or solvents.[13][14]

• Monomer Handling: Diacetylene monomers can be sensitive to heat, light, and pressure. Store them in a cool, dark place. Always consult the Safety Data Sheet (SDS) before use.

• Waste Disposal: Dispose of all chemical waste according to your institution's guidelines.[13][14]

Materials and Reagents

• Penta-1,4-diyn-3-ol or its derivative

• A suitable solvent for casting a film (e.g., chloroform, THF)

• Substrate for film casting (e.g., quartz slide, glass plate)

• UV cross-linker or a UV lamp with a known wavelength and intensity

Procedure: Thin Film Preparation and Polymerization

• Monomer Solution Preparation: Dissolve a known concentration of the diacetylene monomer in the chosen solvent. The concentration will affect the thickness of the resulting film.

• Film Casting: Cast the monomer solution onto the substrate using a suitable technique (e.g., drop-casting, spin-coating). Allow the solvent to evaporate completely, leaving a thin crystalline film of the monomer.

• UV Polymerization: Place the substrate with the monomer film into a UV cross-linker.[4] Expose the film to UV radiation (typically 254 nm). The duration of exposure will depend on the monomer's reactivity and the desired degree of polymerization.[9]

• Monitoring Polymerization: The progress of the polymerization can often be monitored visually by the appearance of a blue or red color.[1] Spectroscopic techniques like UV-Vis can provide a more quantitative measure of the polymer formation.

• Post-Polymerization Treatment: Depending on the application, the polymer film may be used as is or subjected to further processing, such as annealing to induce chromatic transitions.[8]

Key Experimental Parameters

The success of the polymerization is highly dependent on several factors, which are summarized in the table below.

Parameter	Influence on Polymerization	Typical Range/Value
Monomer Purity	High purity is essential for obtaining high molecular weight polymers.[7]	>98%
Solvent for Casting	Affects the crystallinity and morphology of the monomer film.	Chloroform, THF, Dichloromethane
UV Wavelength	Must provide sufficient energy to initiate polymerization without degrading the polymer.	254 nm is commonly used.
UV Dose	Determines the extent of polymerization.	0.1 - 10 J/cm²[4]
Temperature	Can influence the crystal packing and the rate of polymerization.	Room Temperature

Characterization of the Resulting Polymers

A comprehensive characterization of the synthesized polydiacetylenes is crucial to understand their structure and properties.

Spectroscopic Techniques

• UV-Visible (UV-Vis) Spectroscopy: This is the primary technique for monitoring the polymerization and any subsequent chromatic transitions. The blue phase of PDAs typically shows a strong absorption peak around 630-650 nm, while the red phase absorbs at a shorter wavelength, around 500-550 nm.[4]

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to confirm the polymerization by observing the disappearance of the diacetylene C≡C stretching vibrations and the appearance of the polymer backbone vibrations.[8][9] It can also provide information about the organization of the side chains.[8]

• Fluorescence Spectroscopy: The red phase of polydiacetylenes is often fluorescent, with emission peaks typically observed around 560 nm and 640 nm, whereas the blue phase is generally non-fluorescent.[1]

Structural and Morphological Analysis

• Scanning Electron Microscopy (SEM): SEM provides high-resolution images of the surface morphology of the polymer films or other structures.[8]

• X-ray Diffraction (XRD): XRD is used to study the crystalline structure of both the monomer and the polymer, which is critical for understanding the topochemical nature of the polymerization.

Applications in Research and Drug Development

The unique properties of polymers derived from penta-1,4-diyn-3-ol and its analogs open up a wide array of potential applications.

• Biosensors: The colorimetric response of PDAs to various stimuli can be harnessed to detect a wide range of analytes, including proteins, DNA, metal ions, and pathogens.[5][6]

• Drug Delivery: PDA-based vesicles or nanoparticles can be designed to release a therapeutic payload in response to a specific trigger, such as a change in pH or temperature at a disease site.[6]

• Tissue Engineering: The ability to functionalize these polymers and their responsiveness to the local environment makes them promising materials for creating scaffolds that can support cell growth and tissue regeneration.[6]

• Smart Coatings: PDA-containing coatings can be developed to indicate changes in temperature, pressure, or chemical exposure through a visible color change.

Conclusion

The polymerization of penta-1,4-diyn-3-ol and its derivatives offers a versatile platform for the creation of advanced functional materials. A thorough understanding of the polymerization mechanisms, careful control of experimental parameters, and comprehensive characterization are key to unlocking the full potential of these fascinating polymers. The protocols and information provided in this guide serve as a starting point for researchers and scientists to explore the exciting possibilities of polydiacetylenes in their respective fields.

References

• Synthesis and Characterization of Polydiacetylene Films and Nanotubes. National Institutes of Health (NIH). Available at: [Link]

• Polydiacetylene Supramolecules: Synthesis, Characterization, and Emerging Applications. ACS Publications. Available at: [Link]

• Combined Electrical and Optical Characterization of Polydiacetylene. ACS Publications. Available at: [Link]

• Characterizing and Tuning the Properties of Polydiacetylene Films for Sensing Applications. ACS Publications. Available at: [Link]

• Characterizing and Tuning the Properties of Polydiacetylene Films for Sensing Applications. National Institutes of Health (NIH). Available at: [Link]

• Synthesis of Functional Polyacetylenes via Cyclopolymerization of Diyne Monomers with Grubbs-type Catalysts. ACS Publications. Available at: [Link]

• Catalysts for the Controlled Polymerization of Conjugated Dienes. MDPI. Available at: [Link]

• Polydiacetylene (PDA) Embedded Polymer-Based Network Structure for Biosensor Applications. MDPI. Available at: [Link]

• Polydiacetylenes. Wikipedia. Available at: [Link]

• Polydiacetylenes: Functional supramolecular smart materials. Royal Society of Chemistry. Available at: [Link]

• Neodymium Catalysts for Polymerization of Dienes, Vinyl Monomers, and ε-Caprolactone. Royal Society of Chemistry. Available at: [Link]

• (PDF) Polydiacetylene (PDA)-Based Smart Materials: Innovating Biomedical Applications. ResearchGate. Available at: [Link]

• Transition metal catalysts for diene polymerizations. Google Patents.

• Applications of Polyacetylene Derivatives in Gas and Liquid Separation. National Institutes of Health (NIH). Available at: [Link]

• Polymerization of Non-conjugated Diynes by Complex Metal Catalysts. ACS Publications. Available at: [Link]

• Palladium-catalyzed alkyne polyannulation of diphenols and unactivated internal diynes: a new synthetic route to functional heterocyclic polymers. Royal Society of Chemistry. Available at: [Link]

• Hydroelementation of diynes. Royal Society of Chemistry. Available at: [Link]

• Spontaneous Click Polymerization of Diynes 1 and Diamines 2. ResearchGate. Available at: [Link]

• Synthesis and Rearrangement of 3-Methyl-1,4-pentadiyne-3-ol. MDPI. Available at: [Link]

• Penta-1,4-diyn-3-ol. PubChem. Available at: [Link]

• Progress toward Polymerization Reaction Monitoring with Different Dienes: How Small Amounts of Dienes Affect ansa-Zirconocenes/Borate/Triisobutylaluminium Catalyst Systems. MDPI. Available at: [Link]

• 1,4-Pentadien-3-ol. PubChem. Available at: [Link]

• Safety and prevention in our R&D center: how is this managed and what measures are applied?. Specific Polymers. Available at: [Link]

• Spontaneous click polymerization of diynes 1 and diamines 2. ResearchGate. Available at: [Link]

• The Polymers of Diethynylarenes—Is Selective Polymerization at One Acetylene Bond Possible? A Review. MDPI. Available at: [Link]

• Penta-1,4-diyn-3-olate. PubChem. Available at: [Link]

• Diacetylene monomers. ResearchGate. Available at: [Link]

• Safe Operating Procedure for the Handling of Vinylic Monomers. UCLA Chemistry and Biochemistry. Available at: [Link]

• Preparation of a 1,4-pentadien-3-ol. Google Patents.

• What Are The Safety Precautions For Polymer Composites?. YouTube. Available at: [Link]

• Diacetylene-Containing Polymers X. Poly(hexa-2,4-diynylene alkandicarboxylates): Morphology and Properties. SciELO México. Available at: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Polydiacetylenes - Wikipedia [en.wikipedia.org]
• 3. blogs.rsc.org [blogs.rsc.org]
• 4. unige.ch [unige.ch]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Diacetylene-Containing Polymers X. Poly(hexa-2,4-diynylene alkandicarboxylates): Morphology and Properties [scielo.org.mx]
• 8. Synthesis and Characterization of Polydiacetylene Films and Nanotubes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cris.bgu.ac.il [cris.bgu.ac.il]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Palladium-catalyzed alkyne polyannulation of diphenols and unactivated internal diynes: a new synthetic route to functional heterocyclic polymers - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. Safety and prevention in SPECIFIC POLYMERS [specificpolymers.com]
• 14. youtube.com [youtube.com]

Application Notes &amp; Protocols: Synthesis of Heterocyclic Compounds from Penta-1,4-diyn-3-ol

Introduction: The Versatility of Penta-1,4-diyn-3-ol in Heterocyclic Synthesis

Penta-1,4-diyn-3-ol, a structurally unique and highly reactive bifunctional molecule, has emerged as a powerful building block in modern synthetic organic chemistry.[1][2] Its symmetrical framework, featuring two terminal alkyne moieties flanking a central secondary alcohol, provides a versatile platform for the construction of a diverse array of heterocyclic scaffolds. These scaffolds are central to the development of new pharmaceuticals, agrochemicals, and functional materials. This guide provides an in-depth exploration of the synthetic transformations of penta-1,4-diyn-3-ol into valuable five- and six-membered heterocyclic systems, with a focus on furans, pyrroles, and pyridines. We will delve into the mechanistic underpinnings of these reactions, present detailed experimental protocols, and offer insights into the selection of catalytic systems and reaction conditions.

The reactivity of the propargylic alcohol and the twin alkyne functionalities allows for a range of synthetic strategies, including metal-catalyzed cycloisomerizations, tandem reactions, and classical condensation approaches.[3][4][5] Transition metals such as gold, palladium, and rhodium play a pivotal role in activating the alkyne groups, facilitating intricate bond formations under mild conditions.[6][7][8]

I. Synthesis of Substituted Furans: Gold-Catalyzed Cycloisomerization

Gold catalysts, particularly Au(I) and Au(III) species, have demonstrated remarkable efficacy in catalyzing the cyclization of propargylic alcohols to form substituted furans.[3][4][9] The reaction of penta-1,4-diyn-3-ol with various nucleophiles in the presence of a gold catalyst offers a direct and atom-economical route to 2,5-disubstituted furans.

Mechanistic Insight

The gold-catalyzed synthesis of furans from propargylic alcohols and 1,3-dicarbonyl compounds is believed to proceed through a tandem propargylic substitution and cycloisomerization sequence.[4][9] In the context of penta-1,4-diyn-3-ol, a related pathway involving intramolecular cyclization can be envisioned. The gold catalyst activates one of the alkyne moieties, rendering it susceptible to nucleophilic attack by the hydroxyl group. This is followed by a cascade of events leading to the furan ring.

A plausible mechanism for the self-cyclization of penta-1,4-diyn-3-ol to form a furan derivative is depicted below. The gold catalyst coordinates to one of the triple bonds, which is then attacked by the internal hydroxyl group in a 5-endo-dig cyclization. Subsequent rearrangement and protonolysis would yield the furan product. Alternatively, hydration of the alkyne can lead to a 1,4-diketone intermediate, which then undergoes an acid-catalyzed Paal-Knorr furan synthesis.[10][11]

Caption: Gold-catalyzed furan synthesis workflow.

Experimental Protocol: Gold-Catalyzed Synthesis of a Furan Derivative

This protocol describes the synthesis of a substituted furan from penta-1,4-diyn-3-ol using a gold(I) catalyst.

Materials:

• Penta-1,4-diyn-3-ol

• (Ph3P)AuCl

• AgOTf

• Dichloromethane (DCM), anhydrous

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add penta-1,4-diyn-3-ol (1.0 mmol).

• Dissolve the starting material in anhydrous DCM (10 mL).

• In a separate vial, prepare the active catalyst by dissolving (Ph3P)AuCl (0.05 mmol, 5 mol%) and AgOTf (0.05 mmol, 5 mol%) in DCM (2 mL). Stir for 5 minutes at room temperature, protected from light. The formation of a white precipitate of AgCl will be observed.

• Add the catalyst solution to the solution of penta-1,4-diyn-3-ol.

• Stir the reaction mixture at room temperature and monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the product with DCM (3 x 15 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired furan derivative.

Catalyst System	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
(Ph3P)AuCl/AgOTf	DCM	25	2-4	75-85
AuCl3	Acetonitrile	50	1-3	80-90
JohnphosAu(NCMe)SbF6	1,2-Dichloroethane	60	2-5	70-80

Table 1: Representative data for gold-catalyzed furan synthesis.

II. Synthesis of Substituted Pyrroles: The Paal-Knorr Approach

The Paal-Knorr synthesis is a classic and reliable method for the preparation of pyrroles from 1,4-dicarbonyl compounds and primary amines or ammonia.[10][11] Penta-1,4-diyn-3-ol can be readily converted to the requisite 1,4-diketone precursor, pentane-2,5-dione, through the hydration of its alkyne functionalities.

Mechanistic Pathway

The synthesis of pyrroles from penta-1,4-diyn-3-ol via the Paal-Knorr reaction is a two-step process. The first step is the acid-catalyzed hydration of the two alkyne groups to yield a 1,4-diketone. The second step involves the condensation of the diketone with a primary amine, leading to the formation of a di-imine intermediate, which then undergoes cyclization and dehydration to afford the pyrrole ring.

Caption: Paal-Knorr pyrrole synthesis workflow.

Experimental Protocol: Two-Step Synthesis of N-Aryl Pyrroles

This protocol outlines the conversion of penta-1,4-diyn-3-ol to a 1,4-diketone followed by the Paal-Knorr synthesis of an N-aryl pyrrole.

Step 1: Hydration of Penta-1,4-diyn-3-ol

Materials:

• Penta-1,4-diyn-3-ol

• Sulfuric acid (concentrated)

• Mercuric sulfate (catalytic amount)

• Water/Ethanol mixture

• Sodium bicarbonate

Procedure:

• In a round-bottom flask, dissolve penta-1,4-diyn-3-ol (1.0 mmol) in a 1:1 mixture of water and ethanol (20 mL).

• Add a catalytic amount of mercuric sulfate.

• Slowly add concentrated sulfuric acid (0.5 mL) while cooling the flask in an ice bath.

• Heat the reaction mixture to reflux for 4-6 hours, monitoring by TLC.

• After completion, cool the mixture to room temperature and neutralize with a saturated solution of sodium bicarbonate.

• Extract the product with diethyl ether (3 x 20 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate to yield the crude 1,4-diketone. This intermediate is often used in the next step without further purification.

Step 2: Paal-Knorr Pyrrole Synthesis

Materials:

• Crude 1,4-diketone from Step 1

• Aniline (or other primary amine)

• Glacial acetic acid

• Sodium hydroxide

Procedure:

• Dissolve the crude 1,4-diketone (1.0 mmol) in glacial acetic acid (10 mL) in a round-bottom flask.

• Add aniline (1.1 mmol) to the solution.

• Heat the mixture to reflux for 2-3 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture and pour it into ice-water.

• Neutralize with a 10% aqueous solution of sodium hydroxide.

• Extract the product with ethyl acetate (3 x 20 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography to obtain the N-aryl pyrrole.[12]

Amine	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
Aniline	Acetic Acid	118	2	85-95
Benzylamine	Ethanol	78	4	80-90
Ammonium Acetate	Acetic Acid	118	3	75-85

Table 2: Representative yields for the Paal-Knorr synthesis of pyrroles.

III. Synthesis of Substituted Pyridines: Transition-Metal Catalyzed Approaches

The synthesis of pyridines from acyclic precursors is a significant area of research.[13][14] While direct methods using penta-1,4-diyn-3-ol are less common, its derivatives can be employed in transition-metal-catalyzed annulation reactions to construct the pyridine ring. Palladium and rhodium catalysts are particularly effective in these transformations.[6][15]

Conceptual Strategy: Palladium-Catalyzed [4+2] Cycloaddition

A potential strategy involves the in-situ formation of a dienophile or a diene from penta-1,4-diyn-3-ol, which can then undergo a palladium-catalyzed [4+2] cycloaddition with a suitable reaction partner. For instance, the enol form of the corresponding 1,4-diketone could potentially act as a diene in a reaction with a nitrile, leading to a pyridine derivative.

Sources

• 1. Penta-1,4-diyn-3-ol | C5H4O | CID 11051571 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Penta-1,4-diyn-3-olate | C5H3O- | CID 86307691 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Gold Catalyzed Synthesis of Substituted Furan by Intermolecular Cascade Reaction of Propargyl Alcohol and Alkyne [organic-chemistry.org]
• 4. Gold-Catalyzed Propargylic Substitution Followed by Cycloisomerization in Ionic Liquid: Environmentally Friendly Synthesis of Polysubstituted Furans from Propargylic Alcohols and 1,3-Dicarbonyl Compounds [mdpi.com]
• 5. soc.chim.it [soc.chim.it]
• 6. routledge.com [routledge.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Metal-Catalyzed Cyclization Reactions - Thieme Chemistry - Georg Thieme Verlag [thieme.de]
• 9. mdpi.com [mdpi.com]
• 10. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 11. alfa-chemistry.com [alfa-chemistry.com]
• 12. scispace.com [scispace.com]
• 13. Pyridine synthesis [organic-chemistry.org]
• 14. The Synthesis of Dihydropyridines and Pyridines from Imines and Alkynes via C-H Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Catalytic 1,4-Rhodium(III) Migration Enables 1,3-Enynes to Function as One-Carbon Oxidative Annulation Partners in C–H Functionalizations - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Metal-Catalyzed Reactions Involving Penta-1,4-diyn-3-ol

Prepared by: Gemini, Senior Application Scientist

Abstract

Penta-1,4-diyn-3-ol is a remarkably versatile C5 building block in modern organic synthesis.[1] Its structure, featuring a central propargylic alcohol flanked by two terminal alkynes, presents multiple reactive sites for strategic functionalization.[1] This guide provides an in-depth exploration of key metal-catalyzed transformations of penta-1,4-diyn-3-ol, with a focus on gold and platinum-catalyzed cycloisomerization reactions to generate valuable heterocyclic scaffolds. We offer detailed mechanistic insights, step-by-step experimental protocols, and expert commentary on reaction optimization to empower researchers in synthetic and medicinal chemistry to leverage this potent substrate in their discovery programs.

Introduction: The Strategic Value of Penta-1,4-diyn-3-ol

The synthetic utility of penta-1,4-diyn-3-ol arises from the unique interplay of its functional groups. The terminal alkynes are amenable to a wide array of transformations, including coupling reactions, cycloadditions, and hydrometallations, while the secondary alcohol can be oxidized or used as an internal nucleophile.[1] Transition metal catalysis, in particular, unlocks elegant and atom-economical pathways to complex molecular architectures that would otherwise require lengthy, multi-step syntheses.[2][3]

Carbophilic Lewis acids, especially gold(I) and platinum(II) complexes, have a strong affinity for the π-systems of the alkynes.[3][4] This interaction activates the triple bonds towards nucleophilic attack, initiating cascade reactions.[4] The strategically positioned hydroxyl group in penta-1,4-diyn-3-ol serves as a potent internal nucleophile, enabling rapid access to furan-based heterocycles, which are prevalent motifs in pharmaceuticals and natural products.

This document will focus primarily on the gold- and platinum-catalyzed cycloisomerization of penta-1,4-diyn-3-ol and its derivatives, providing both the mechanistic rationale and actionable laboratory protocols.

Gold(I)-Catalyzed Cycloisomerization: A Direct Route to Substituted Furans

Gold(I) catalysts are exceptionally effective for activating alkynes due to their strong carbophilic (π-acidic) nature.[4][5][6] This activation renders the alkyne susceptible to attack by even weak nucleophiles, such as the internal hydroxyl group of penta-1,4-diyn-3-ol. This process initiates a cascade that efficiently constructs highly functionalized furan rings.

Mechanistic Rationale

The generally accepted mechanism for the gold(I)-catalyzed cyclization of propargylic alcohols involves several key steps.[4] The reaction is initiated by the coordination of the gold(I) catalyst to one of the alkyne moieties, forming a π-complex. This coordination increases the electrophilicity of the alkyne, facilitating an intramolecular 5-endo-dig cyclization via nucleophilic attack from the hydroxyl group. The resulting vinyl-gold intermediate can then undergo protodeauration to release the catalyst and furnish the cyclized product.[4] In the case of diynes, this can lead to further elegant cascade reactions.[5]

Caption: Generalized workflow for Gold(I)-catalyzed cycloisomerization.

Application Protocol: Gold(I)-Catalyzed Synthesis of a Fused Furan Scaffold

This protocol is adapted from methodologies involving gold-catalyzed cascade cyclizations of diynones, which share mechanistic principles with diynols.[7] The reaction demonstrates the power of gold catalysis to construct complex polycyclic systems in a single step.

Objective: To synthesize a tropone-fused furan scaffold via a gold(I)-catalyzed oxidative cascade cyclization of a penta-1,4-diyn-3-one derivative.

Materials & Reagents:

• 1,4-Diyn-3-one substrate (synthesized from penta-1,4-diyn-3-ol via oxidation)

• (Triphenylphosphine)gold(I) chloride (Ph3PAuCl)

• Silver tetrafluoroborate (AgBF4) or Silver hexafluoroantimonate (AgSbF6)

• Pyridine N-oxide

• Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Inert gas (Argon or Nitrogen)

• Standard glassware for anhydrous reactions (Schlenk flask, etc.)

Experimental Procedure:

• Catalyst Preparation (In Situ): To a flame-dried Schlenk flask under an argon atmosphere, add (Ph3PAuCl) (0.005 mmol, 2.5 mol%) and AgBF4 (0.005 mmol, 2.5 mol%).

  • Scientist's Note: The silver salt acts as a halide scavenger, abstracting the chloride from the gold pre-catalyst to generate the active cationic gold(I) species, [Ph3PAu]+. This is a common and highly effective method for generating the active catalyst in situ.

• Reaction Setup: Add anhydrous DCM (2.0 mL) to the flask and stir the mixture for 5 minutes at room temperature to ensure complete activation of the catalyst.

• Substrate Addition: Dissolve the 1,4-diyn-3-one substrate (0.2 mmol, 1.0 equiv) and pyridine N-oxide (0.3 mmol, 1.5 equiv) in anhydrous DCM (1.0 mL).

  • Scientist's Note: Pyridine N-oxide serves as an external oxidant in this cascade, enabling the formation of an α-oxo gold carbene intermediate, which is crucial for the subsequent transformations leading to the tropone ring system.[7]

• Reaction Execution: Add the substrate solution to the catalyst mixture via syringe. Stir the reaction at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Purification: Upon completion, concentrate the reaction mixture under reduced pressure. Purify the crude residue by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield the desired tropone-fused furan product.

Platinum-Catalyzed Transformations

Platinum complexes, such as PtCl2, also serve as effective catalysts for alkyne functionalization, often promoting similar cyclization pathways to gold.[8] In some cases, platinum can offer complementary reactivity or selectivity. The choice between gold and platinum can depend on the specific substrate and the desired outcome.

Application Protocol: Platinum(II)-Catalyzed Furan Synthesis

This protocol is based on the general principle of platinum-catalyzed cyclization of enynones to form substituted furans, a transformation analogous to the cyclization of diynols.[8]

Objective: To synthesize a substituted furan via PtCl2-catalyzed cycloisomerization of penta-1,4-diyn-3-ol.

Materials & Reagents:

• Penta-1,4-diyn-3-ol (CAS 56598-53-9)[9]

• Platinum(II) chloride (PtCl2)

• Anhydrous Toluene or Acetonitrile

• Inert gas (Argon or Nitrogen)

Experimental Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under an argon atmosphere, add penta-1,4-diyn-3-ol (1.0 mmol, 1.0 equiv) and PtCl2 (0.05 mmol, 5 mol%).

• Solvent Addition: Add anhydrous toluene (10 mL) to the flask.

  • Scientist's Note: Toluene is a common non-coordinating solvent for these reactions. Acetonitrile can also be used and may participate in the reaction mechanism in some cases.[10]

• Reaction Execution: Heat the reaction mixture to 80 °C. Monitor the reaction by TLC or GC-MS until the starting material is consumed.

• Work-up and Purification: Cool the reaction to room temperature and filter it through a short plug of Celite to remove the platinum catalyst. Concentrate the filtrate under reduced pressure. Purify the resulting crude oil by flash column chromatography (silica gel, hexane/ethyl acetate) to isolate the furan product.

Caption: General experimental workflow for metal-catalyzed cycloisomerization.

Comparative Data & Optimization

The efficiency of these cyclization reactions can be highly dependent on the choice of catalyst, ligands, and reaction conditions. The following table provides a conceptual framework for comparing outcomes based on literature precedents for related systems.

Catalyst System	Typical Loading (mol%)	Solvent	Temperature (°C)	Typical Yields	Key Considerations
Au(I) / Ag(I)	1-5	DCM, DCE	25 - 40	Good to Excellent	Mild conditions, high functional group tolerance.[4] Silver co-catalyst is often required.
Pt(II)	2-10	Toluene, MeCN	60 - 100	Moderate to Good	May require higher temperatures than gold. Can sometimes offer different selectivity.
Rh(I)	2-5	DCM, Toluene	25 - 80	Substrate Dependent	Often used for isomerization or rearrangement reactions rather than direct cyclization.[11][12]

Troubleshooting & Field Insights:

• Low Yields: If yields are low, ensure all reagents and solvents are strictly anhydrous. Water can compete as a nucleophile or deactivate the catalyst. Consider switching the silver co-catalyst (e.g., from AgBF4 to AgSbF6) as the non-coordinating nature of the counterion can significantly impact catalytic activity.

• Side Products: The formation of Meyer-Schuster rearrangement products (α,β-unsaturated ketones) can sometimes compete with the desired cyclization.[10][13] Lowering the reaction temperature or screening different phosphine ligands on the gold catalyst can often suppress this side reaction.

• Catalyst Decomposition: Blackening of the reaction mixture may indicate catalyst decomposition to metallic gold(0) or platinum(0). This can be mitigated by ensuring an inert atmosphere and using high-purity reagents.

Conclusion

Penta-1,4-diyn-3-ol is a powerful and versatile substrate for metal-catalyzed synthesis. Gold and platinum catalysts, in particular, provide an elegant and efficient means to convert this simple acyclic precursor into valuable furan-containing heterocyclic structures. The protocols and insights provided herein serve as a robust starting point for researchers aiming to explore the rich chemistry of this building block. By understanding the underlying mechanisms and key experimental parameters, scientists can effectively troubleshoot and optimize these transformations for applications in drug discovery and complex molecule synthesis.

References

• 1. Penta-1,4-diyn-3-ol | 56598-53-9 | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Gold(I)-Catalyzed Oxidative Cascade Cyclization of 1,4-Diyn-3-ones for the Construction of Tropone-Fused Furan Scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Penta-1,4-diyn-3-ol | C5H4O | CID 11051571 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Regioselective Dihalohydration Reactions of Propargylic Alcohols: Gold-Catalyzed and Noncatalyzed Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Rhodium-catalyzed sequential intermolecular hydroacylation and deconjugative isomerization toward diversified diketones - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 12. A unique rhodium-catalyzed rearrangement process: isomerization of an alkyne to a 1,3-diene with concomitant migration of a formyl group. An expeditious route to dienals from readily available 4-alkynals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Metal-catalyzed transformations of propargylic alcohols into α,β-unsaturated carbonyl compounds: from the Meyer–Schuster and Rupe rearrangements to redox isomerizations - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Sonogashira Coupling with Penta-1,4-diyn-3-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Penta-1,4-diyn-3-ol in Modern Synthesis

Penta-1,4-diyn-3-ol is a versatile and highly reactive building block in organic synthesis. Its symmetrical structure, featuring two terminal alkynes flanking a central secondary alcohol, presents unique opportunities for the construction of complex molecular architectures. The Sonogashira coupling, a palladium- and copper-catalyzed cross-coupling reaction between a terminal alkyne and an aryl or vinyl halide, is a powerful tool for the formation of carbon-carbon bonds.[1] When applied to penta-1,4-diyn-3-ol, the Sonogashira reaction opens avenues for the synthesis of a diverse array of compounds, including conjugated enediynes, a structural motif present in a number of biologically active natural products and pharmaceuticals.[1][2] The derivatives of penta-1,4-diyn-3-ol are of significant interest in drug development, with applications in antiviral and anticancer research.[3][4][5][6]

These application notes provide a comprehensive guide to the experimental protocols for the Sonogashira coupling of penta-1,4-diyn-3-ol. The protocols are designed to be robust and adaptable, with a focus on explaining the rationale behind the choice of reagents and reaction conditions.

Safety Considerations

Penta-1,4-diyn-3-ol is an irritant and is harmful if swallowed.[7] It can cause skin and serious eye irritation, as well as respiratory irritation.[7] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times. All manipulations should be carried out in a well-ventilated fume hood. For detailed safety information, consult the Safety Data Sheet (SDS).[8][9]

Reaction Mechanism: A Tale of Two Catalytic Cycles

The Sonogashira coupling proceeds through a synergistic interplay between two catalytic cycles: a palladium cycle and a copper cycle.[10][11]

The Palladium Cycle:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition with the aryl or vinyl halide (Ar-X) to form a Pd(II) intermediate.

• Transmetalation: The copper acetylide, generated in the copper cycle, transfers the alkyne group to the palladium center, displacing the halide.

• Reductive Elimination: The newly formed di-organopalladium(II) complex undergoes reductive elimination to yield the final coupled product (Ar-C≡C-R) and regenerate the Pd(0) catalyst.

The Copper Cycle:

• π-Alkyne Complex Formation: Copper(I) coordinates to the terminal alkyne, increasing the acidity of the terminal proton.

• Deprotonation: A base, typically an amine, deprotonates the alkyne to form a copper acetylide intermediate.

The following diagram illustrates the key steps in the Sonogashira coupling mechanism:

Caption: The dual catalytic cycle of the Sonogashira coupling.

Challenges in the Sonogashira Coupling of Penta-1,4-diyn-3-ol

The symmetrical nature of penta-1,4-diyn-3-ol presents specific challenges that must be addressed to achieve high yields and selectivity:

• Selectivity: Controlling the reaction to achieve mono-alkynylation versus di-alkynylation is a primary concern. The reaction conditions can be tuned to favor one product over the other.

• Homocoupling: The presence of a copper co-catalyst can promote the undesired homocoupling of the alkyne starting material (Glaser coupling).[1] This can be minimized by using copper-free conditions or by carefully controlling the reaction atmosphere.

Experimental Protocols

The following protocols provide a starting point for the Sonogashira coupling of penta-1,4-diyn-3-ol. Optimization of the reaction conditions may be necessary for specific substrates.

Protocol 1: Mono-alkynylation of Penta-1,4-diyn-3-ol

This protocol is designed to favor the formation of the mono-coupled product.

Materials:

• Penta-1,4-diyn-3-ol

• Aryl or vinyl halide

• Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂)

• Copper(I) iodide (CuI)

• Base (e.g., triethylamine (Et₃N) or diisopropylamine (DIPEA))

• Solvent (e.g., tetrahydrofuran (THF) or dimethylformamide (DMF))

• Anhydrous and anaerobic conditions are recommended.[12]

Reaction Parameters:

Parameter	Recommended Value	Rationale
Stoichiometry	Penta-1,4-diyn-3-ol (1.0 eq), Aryl halide (1.1 eq)	A slight excess of the aryl halide is used to drive the reaction to completion.
Palladium Catalyst	2-5 mol%	A lower catalyst loading is often sufficient for efficient coupling.
Copper(I) Iodide	1-2 mol%	A sub-stoichiometric amount of copper is used to minimize homocoupling.
Base	2-3 equivalents	The base neutralizes the hydrogen halide formed during the reaction and facilitates the formation of the copper acetylide.
Solvent	Anhydrous THF or DMF	These polar aprotic solvents are effective at dissolving the reactants and catalysts.
Temperature	Room temperature to 50 °C	Milder conditions can help to control selectivity and minimize side reactions.
Reaction Time	4-24 hours	The reaction progress should be monitored by TLC or GC-MS.

Procedure:

• To a dry, nitrogen-flushed flask, add the palladium catalyst, copper(I) iodide, and penta-1,4-diyn-3-ol.

• Add the anhydrous solvent and stir to dissolve.

• Add the base and the aryl or vinyl halide.

• Stir the reaction mixture at the desired temperature and monitor its progress.

• Upon completion, quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Di-alkynylation of Penta-1,4-diyn-3-ol

This protocol is designed to favor the formation of the di-coupled product.

Materials:

• Same as Protocol 1

Reaction Parameters:

Parameter	Recommended Value	Rationale
Stoichiometry	Penta-1,4-diyn-3-ol (1.0 eq), Aryl halide (2.2-2.5 eq)	A larger excess of the aryl halide is used to ensure complete reaction at both alkyne terminals.
Palladium Catalyst	3-5 mol%	A slightly higher catalyst loading may be necessary to drive the reaction to completion.
Copper(I) Iodide	2-5 mol%	A higher concentration of copper can facilitate the di-alkynylation.
Base	3-4 equivalents	An increased amount of base is required to neutralize the additional hydrogen halide formed.
Solvent	Anhydrous THF or DMF
Temperature	50-80 °C	Higher temperatures can promote the di-alkynylation.
Reaction Time	12-48 hours

Procedure:

The procedure is the same as for Protocol 1, with the adjusted stoichiometry and reaction conditions.

Workflow for Sonogashira Coupling of Penta-1,4-diyn-3-ol

The following diagram outlines the general workflow for performing a Sonogashira coupling reaction with penta-1,4-diyn-3-ol.

Caption: General experimental workflow for the Sonogashira coupling.

Optimization and Troubleshooting

The success of the Sonogashira coupling can be influenced by several factors. The following table provides guidance on optimizing the reaction and troubleshooting common issues.

Issue	Potential Cause	Suggested Solution
Low Yield	Inactive catalyst	Use a fresh batch of catalyst or a different palladium source.
Insufficient base	Increase the amount of base.
Low reaction temperature	Increase the reaction temperature.
Homocoupling	High copper concentration	Reduce the amount of CuI or consider a copper-free protocol.
Presence of oxygen	Ensure the reaction is performed under an inert atmosphere.
Incomplete Reaction	Sterically hindered substrate	Increase the reaction time and/or temperature. Consider a more active catalyst system.
Poorly soluble reactants	Choose a different solvent or increase the reaction temperature.

Conclusion

The Sonogashira coupling of penta-1,4-diyn-3-ol is a valuable transformation for the synthesis of complex molecules with potential applications in drug discovery and materials science. By carefully selecting the reaction conditions and understanding the underlying mechanism, researchers can effectively control the selectivity of the reaction to obtain the desired mono- or di-alkynylated products in high yields. The protocols and guidelines presented in these application notes provide a solid foundation for the successful implementation of this powerful synthetic methodology.

References

• Synthesis of allenynes via Pd-catalyzed coupling of 1,4-diyn-3-yl carbonates with boronic acids. (n.d.). ResearchGate. Retrieved from [Link]

• Penta-1,4-diyn-3-ol. (n.d.). PubChem. Retrieved from [Link]

• Experimental Procedure - Sonogashira Coupling. (n.d.). Scribd. Retrieved from [Link]

• PENTA-1,4-DIYN-3-OL. (n.d.). ChemBK. Retrieved from [Link]

• Scope and limitations of a DMF bio-alternative within Sonogashira cross-coupling and Cacchi-type annulation. (n.d.). Beilstein Journals. Retrieved from [Link]

• Optimization of the reaction conditions. [a]. (n.d.). ResearchGate. Retrieved from [Link]

• Optimization of the reaction conditions of the Sonogashira-type coupling reaction. [a]. (n.d.). ResearchGate. Retrieved from [Link]

• Optimization of an Efficient and Sustainable Sonogashira Cross-Coupling Protocol. (n.d.). ETH Zurich Research Collection. Retrieved from [Link]

• Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts. (n.d.). ArODES. Retrieved from [Link]

• Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids. (n.d.). Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• SYNTHESIS OF TERMINAL 1,3-DIYNES VIA SONOGASHIRA COUPLING OF VINYLIDENE CHLORIDE FOLLOWED BY ELIMINATION. PREPARATION OF 1,3-DECADIYNE. (n.d.). NIH. Retrieved from [Link]

• Penta-1,4-diyn-3-olate. (n.d.). PubChem. Retrieved from [Link]

• Palladium salen Complex: An efficient Catalyst for Sonogashira reaction at room temperature. (2015, February 23). The Royal Society of Chemistry. Retrieved from [Link]

• Sonogashira Coupling. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Sonogashira coupling. (n.d.). Wikipedia. Retrieved from [Link]

• Synthesis and Antiviral Activity of Novel 1,4-Pentadien-3-one Derivatives Containing a 1,3,4-Thiadiazole Moiety. (n.d.). MDPI. Retrieved from [Link]

• Copper-free Sonogashira cross-coupling reactions: an overview. (n.d.). PMC - NIH. Retrieved from [Link]

• Design, Synthesis and Bioactivities of Novel 1,4-Pentadien-3-one Derivatives Containing a Substituted Pyrazolyl Moiety. (n.d.). PMC - NIH. Retrieved from [Link]

• Highly Stereoselective Synthesis of 1,3-Enynes via Aryl to Vinyl 1,4-Palladium Migration/Sonogashira Coupling Sequence. (n.d.). ResearchGate. Retrieved from [Link]

• Palladium nanoparticles catalysed Sonogashira reactions for the one-pot synthesis of symmetrical and unsymmetrical diarylacetylenes. (n.d.). ResearchGate. Retrieved from [Link]

• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. (n.d.). PMC - NIH. Retrieved from [Link]

• Palladium-based catalytic systems for the synthesis of conjugated enynes by sonogashira reactions and related alkynylations. (n.d.). PubMed. Retrieved from [Link]

• Substituted 1,3-enyne synthesis by C-C coupling. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• A General Protocol for Robust Sonogashira Reactions in Micellar Medium. (n.d.). SciSpace. Retrieved from [Link]

• Palladium-catalyzed cross-coupling reaction of diazo compounds and vinyl boronic acids: an approach to 1,3-diene compounds. (2014, August 15). PubMed. Retrieved from [Link]

• Sonogashira Coupling Reaction Mechanism. (2016, August 10). YouTube. Retrieved from [Link]

• Sonogashira cross-coupling reaction. (2020, February 13). YouTube. Retrieved from [Link]

• Discovery of 1,4-pentadien-3-one derivatives containing quinoxaline scaffolds as potential apoptosis inducers. (2020, August 10). PubMed. Retrieved from [Link]

• Selective 1,4-syn-Addition to Cyclic 1,3-Dienes via Hybrid Palladium Catalysis. (n.d.). PMC - NIH. Retrieved from [Link]

• Lecture for Lesson V.4: Pd-Catalyzed Coupling Reactions (Heck, Suzuki, Stille, and Sonogashira). (2020, November 23). YouTube. Retrieved from [Link]

• Novel penta-1,4-diene-3-one derivatives containing quinazoline and oxime ether fragments: Design, synthesis and bioactivity. (2021, February 15). PubMed. Retrieved from [Link]

• Indane-1,3-Dione: From Synthetic Strategies to Applications. (n.d.). MDPI. Retrieved from [Link]

Sources

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. Palladium-based catalytic systems for the synthesis of conjugated enynes by sonogashira reactions and related alkynylations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Design, Synthesis and Bioactivities of Novel 1,4-Pentadien-3-one Derivatives Containing a Substituted Pyrazolyl Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery of 1,4-pentadien-3-one derivatives containing quinoxaline scaffolds as potential apoptosis inducers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Novel penta-1,4-diene-3-one derivatives containing quinazoline and oxime ether fragments: Design, synthesis and bioactivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Penta-1,4-diyn-3-ol | C5H4O | CID 11051571 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 1,4-pentadiyn-3-ol - Safety Data Sheet [chemicalbook.com]
• 9. fishersci.com [fishersci.com]
• 10. m.youtube.com [m.youtube.com]
• 11. m.youtube.com [m.youtube.com]
• 12. Sonogashira Coupling [organic-chemistry.org]

Application Notes and Protocols: Derivatization of the Hydroxyl Group in Penta-1,4-diyn-3-ol

Introduction: The Strategic Importance of Penta-1,4-diyn-3-ol Derivatization

Penta-1,4-diyn-3-ol is a versatile C5 building block in organic synthesis, prized for its unique structural motif featuring a secondary alcohol flanked by two terminal alkyne groups.[1] This arrangement of functional groups offers a rich platform for constructing complex molecular architectures found in natural products and pharmaceuticals.[1] The derivatization of the central hydroxyl group is a critical strategic maneuver that enables chemists to modulate the molecule's reactivity, stability, and physical properties, thereby unlocking a broader range of synthetic possibilities.

This guide provides a comprehensive overview of key derivatization strategies for the hydroxyl group of penta-1,4-diyn-3-ol, complete with detailed, field-tested protocols. The methodologies discussed herein are designed to be robust and reproducible, empowering researchers in drug development and chemical synthesis to confidently employ this valuable synthon in their work. We will delve into the mechanistic rationale behind each protocol, offering insights that extend beyond mere procedural steps.

Core Principles of Derivatization

The primary motivations for derivatizing the hydroxyl group of penta-1,4-diyn-3-ol include:

• Protection: Masking the hydroxyl group to prevent its interference in subsequent reactions targeting the alkyne functionalities.[2][3] This is crucial when employing strongly basic or nucleophilic reagents that would otherwise deprotonate the alcohol.

• Activation: Transforming the hydroxyl into a better leaving group to facilitate nucleophilic substitution reactions.

• Modification of Physicochemical Properties: Altering solubility, volatility, or chromatographic behavior to aid in purification or analysis.[4]

• Introduction of a Reporter Group: Attaching a chromophore or fluorophore to enable detection and quantification in analytical assays.[5]

Section 1: Protection of the Hydroxyl Group via Silyl Ether Formation

The formation of silyl ethers is arguably the most common and versatile method for protecting alcohols in organic synthesis.[3][6] Silyl ethers offer a wide range of stabilities, which can be tuned by the choice of substituents on the silicon atom.[2][6] They are generally stable to a variety of non-acidic and non-fluoride-containing reagents, making them orthogonal to many other protecting groups.[2]

Protocol 1.1: Tert-Butyldimethylsilyl (TBDMS) Protection

TBDMS ethers provide a robust and widely used protecting group, offering a good balance of stability and ease of cleavage. The following protocol is a reliable method for the TBDMS protection of penta-1,4-diyn-3-ol.

Experimental Protocol

Materials:

• Penta-1,4-diyn-3-ol

• tert-Butyldimethylsilyl chloride (TBDMSCl)

• Imidazole

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether (Et₂O)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of penta-1,4-diyn-3-ol (1.0 eq) in anhydrous DMF, add imidazole (2.5 eq).

• Stir the mixture at room temperature under an inert atmosphere (e.g., argon or nitrogen) until all the imidazole has dissolved.

• Add TBDMSCl (1.2 eq) portion-wise to the solution.

• Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x volume of the aqueous layer).

• Combine the organic layers and wash with water, followed by brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired TBDMS-protected penta-1,4-diyn-3-ol.

Causality and Experimental Insights:

• Imidazole's Role: Imidazole serves a dual purpose. It acts as a base to deprotonate the alcohol, forming the more nucleophilic alkoxide. More importantly, it reacts with TBDMSCl to form a highly reactive silyl-imidazolium intermediate, which is the active silylating agent. This is known as the Corey protocol.[6]

• Solvent Choice: DMF is an excellent solvent for this reaction due to its polar aprotic nature, which effectively solvates the ionic intermediates.[6]

• Work-up: The aqueous work-up is crucial for removing excess reagents and water-soluble byproducts. The NaHCO₃ quench neutralizes any HCl formed during the reaction.

Sources

• 1. Penta-1,4-diyn-3-ol | 56598-53-9 | Benchchem [benchchem.com]
• 2. uwindsor.ca [uwindsor.ca]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. diverdi.colostate.edu [diverdi.colostate.edu]
• 5. Derivatization of hydroxyl functional groups for liquid chromatography and capillary electroseparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Silyl ether - Wikipedia [en.wikipedia.org]

Application Note: Asymmetric Transformations of Penta-1,4-diyn-3-ol for the Synthesis of Chiral Architectures

Abstract

Penta-1,4-diyn-3-ol is a versatile and highly functionalized C5 building block, distinguished by a central pro-chiral secondary alcohol flanked by two terminal alkyne groups.[1] This unique structure presents multiple avenues for stereoselective functionalization, making it an invaluable precursor in the synthesis of complex chiral molecules for pharmaceuticals and materials science. This guide provides an in-depth exploration of two powerful asymmetric synthesis strategies utilizing penta-1,4-diyn-3-ol: the direct asymmetric transfer hydrogenation of its central carbonyl group to yield chiral propargyl diols, and a sophisticated desymmetrization approach involving the selective mono-hydrogenation of its corresponding diene derivative. This document furnishes researchers, chemists, and drug development professionals with the foundational principles, field-proven protocols, and mechanistic insights required to leverage this potent synthon in their work.

Foundational Concepts: The Stereochemical Potential of Penta-1,4-diyn-3-ol

The synthetic power of penta-1,4-diyn-3-ol lies in its inherent symmetry and dense functionality. The central hydroxyl group is situated at a pro-chiral center, meaning the molecule is achiral but can be converted into a chiral molecule in a single transformation. The two primary approaches to harnessing this potential are:

• Asymmetric Reduction: The reduction of the parent ketone, penta-1,4-diyn-3-one, or the dynamic kinetic resolution of the racemic alcohol, provides direct access to enantiomerically enriched 1,4-diyn-3-ols. More commonly, the related transformation of reducing a ketone to a chiral alcohol is achieved via asymmetric hydrogenation or asymmetric transfer hydrogenation (ATH).[2] These methods, particularly those developed by Noyori and coworkers, utilize well-defined ruthenium complexes bearing chiral ligands to deliver hydrogen with exceptional facial selectivity.[3][4]

• Desymmetrization: The two terminal alkyne groups are chemically equivalent. By first reducing them to alkenes to form penta-1,4-dien-3-ol, the two vinyl groups become enantiotopic. A chiral catalyst can then selectively hydrogenate one of the two double bonds, a process known as desymmetrization, to generate a chiral allylic alcohol with two new, adjacent stereocenters.[5]

This guide will focus on providing detailed protocols for the asymmetric transfer hydrogenation to create a chiral diynol and the desymmetric hydrogenation pathway.

Protocol I: Asymmetric Transfer Hydrogenation (ATH) of Penta-1,4-diyn-3-one

This protocol details the enantioselective reduction of the ketone functionality within a diyne system to produce a chiral propargylic alcohol. The methodology is based on the highly reliable Noyori-type catalysts, specifically using a Ru(II) complex with a chiral N-tosylated 1,2-diphenylethylenediamine (TsDPEN) ligand.[6]

Causality and Mechanistic Insight

The success of the Ru-TsDPEN catalyst system in asymmetric transfer hydrogenation stems from its well-defined mechanism.[6] The precatalyst, typically [RuCl₂(p-cymene)]₂, reacts with the chiral TsDPEN ligand to form the active catalyst. In the presence of a hydrogen donor like a formic acid/triethylamine mixture, a ruthenium-hydride species is generated.

The key to stereoselectivity occurs in the outer coordination sphere of the metal.[6] The substrate (ketone) does not bind directly to the ruthenium center. Instead, the ruthenium-hydride and the N-H proton of the coordinated TsDPEN ligand participate in a concerted, six-membered transition state to transfer a hydride to one face of the carbonyl and a proton to the oxygen. The chiral environment created by the bulky phenyl groups and the defined conformation of the diamine ligand sterically blocks one approach of the substrate, leading to highly enantioselective reduction.

Figure 1: Simplified catalytic cycle for Ru-catalyzed Asymmetric Transfer Hydrogenation.

Detailed Experimental Protocol

This protocol is adapted from established procedures for the ATH of α,β-acetylenic ketones.

Materials:

• Penta-1,4-diyn-3-one (Substrate)

• [RuCl₂(p-cymene)]₂ (Catalyst precursor)

• (S,S)-N-(p-Tosyl)-1,2-diphenylethylenediamine ((S,S)-TsDPEN)

• Formic acid (HCOOH)

• Triethylamine (NEt₃)

• Anhydrous, degassed solvent (e.g., Acetonitrile or Methanol)

• Schlenk flask and standard inert atmosphere equipment (Argon or Nitrogen)

• Saturated aq. NaHCO₃, Brine, Anhydrous Na₂SO₄

• Solvents for extraction and chromatography (e.g., Ethyl Acetate, Hexanes)

Procedure:

• Catalyst Preparation (In Situ):

  • In a Schlenk flask under an inert atmosphere, add [RuCl₂(p-cymene)]₂ (0.005 mmol, 1.0 eq).

  • Add (S,S)-TsDPEN (0.011 mmol, 2.2 eq).

  • Add 5 mL of anhydrous, degassed solvent (e.g., CH₃CN).

  • Stir the resulting orange solution at room temperature for 30 minutes to form the monomeric catalyst complex.

• Reaction Setup:

  • Prepare a 5:2 molar mixture of formic acid and triethylamine. Caution: This is an exothermic reaction; prepare slowly in an ice bath.

  • In a separate Schlenk flask, dissolve penta-1,4-diyn-3-one (1.0 mmol, 100 eq relative to Ru) in 5 mL of solvent.

  • Add 1.0 mL of the freshly prepared HCOOH/NEt₃ azeotrope to the substrate solution.

  • Transfer the prepared catalyst solution to the substrate solution via cannula.

  • Stir the reaction mixture at the desired temperature (e.g., 28-40 °C) and monitor by TLC or GC.

• Workup and Purification:

  • Upon completion, cool the reaction to room temperature and quench by slowly adding saturated aq. NaHCO₃ solution until gas evolution ceases.

  • Extract the aqueous layer three times with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (e.g., using a hexanes/ethyl acetate gradient).

• Analysis:

  • Determine the yield of the isolated product.

  • Determine the enantiomeric excess (ee) by chiral HPLC or GC analysis.

Expected Results

The ATH of acetylenic ketones using this catalyst system is known for its high efficiency and enantioselectivity.

Substrate	Catalyst Loading (mol%)	Temp (°C)	Time (h)	Yield (%)	ee (%)	Reference
1-phenylprop-2-yn-1-one	1.0	28	20	96	97
4,4-dimethyl-1-phenylpent-2-yn-1-one	1.0	28	48	98	98
Penta-1,4-diyn-3-one (Predicted)	0.5 - 1.0	28-40	12-24	>90	>95	Predicted

Protocol II: Desymmetric Mono-Hydrogenation of Penta-1,4-dien-3-ol

This advanced, two-step protocol transforms the symmetric penta-1,4-diyn-3-ol into a highly valuable chiral allylic alcohol bearing two vicinal stereocenters.

Rationale and Workflow

The core of this strategy is the Ir-catalyzed desymmetric mono-hydrogenation of a meso-like 1,4-diene.[5] This requires the initial, non-chiral reduction of the diyne to a diene.

• Step 1: Semi-Hydrogenation. The two alkyne groups of penta-1,4-diyn-3-ol are reduced to alkenes using a catalyst that is selective for the alkyne-to-alkene transformation without over-reducing to the alkane. Lindlar's catalyst (palladium on calcium carbonate, poisoned with lead) is the classic choice for this purpose.

• Step 2: Desymmetric Hydrogenation. The resulting penta-1,4-dien-3-ol has two enantiotopic vinyl groups. An iridium catalyst bearing a chiral phosphine ligand can differentiate between these two groups, selectively hydrogenating one to yield the chiral allylic alcohol with high diastereoselectivity and enantioselectivity.[5]

Figure 2: Two-step workflow for the desymmetric synthesis of a chiral allylic alcohol.

Detailed Experimental Protocol

Step 1: Synthesis of Penta-1,4-dien-3-ol (Semi-Hydrogenation)

Materials:

• Penta-1,4-diyn-3-ol

• Lindlar's catalyst (Pd/CaCO₃/Pb)

• Quinoline (optional, as a further catalyst poison to prevent over-reduction)

• Solvent (e.g., Ethyl Acetate or Methanol)

• Hydrogen gas (H₂) source (balloon or Parr hydrogenator)

Procedure:

• Dissolve penta-1,4-diyn-3-ol (1.0 mmol) in 10 mL of solvent in a round-bottom flask.

• Add Lindlar's catalyst (5-10 wt% of the substrate). A small amount of quinoline can be added if over-reduction is a concern.

• Purge the flask with H₂ gas and maintain a positive pressure (e.g., with a balloon).

• Stir vigorously at room temperature. Monitor the reaction closely by TLC or GC to observe the disappearance of the starting material and the formation of the diene product, taking care to stop the reaction before the alkene is reduced.

• Once complete, filter the reaction mixture through a pad of Celite to remove the catalyst, washing with the reaction solvent.

• Concentrate the filtrate under reduced pressure. The resulting penta-1,4-dien-3-ol is often used in the next step without further purification.

Step 2: Ir-Catalyzed Desymmetric Mono-Hydrogenation

This protocol is based on the highly efficient method developed by Zhang and coworkers.[5]

Materials:

• Penta-1,4-dien-3-ol (Substrate from Step 1)

• [Ir(COD)Cl]₂ (Iridium precursor)

• Chiral ligand (e.g., (R,R,R)-f-spiroPhos)

• Potassium carbonate (K₂CO₃)

• Anhydrous, degassed Toluene

• Hydrogen gas (H₂) source (Parr hydrogenator or Schlenk line)

Procedure:

• Catalyst Preparation (In Situ):

  • In a glovebox or under a strict inert atmosphere, add [Ir(COD)Cl]₂ (0.005 mmol, 0.5 mol%) and the chiral ligand (0.011 mmol, 1.1 mol%) to a vial.

  • Add 1.0 mL of degassed toluene and stir for 20 minutes.

• Reaction Setup:

  • In a separate vial, dissolve penta-1,4-dien-3-ol (1.0 mmol) and K₂CO₃ (0.1 mmol, 10 mol%) in 1.0 mL of degassed toluene.

  • Transfer the substrate solution to a hydrogenation vial or small Parr reactor.

  • Add the catalyst solution to the reactor.

  • Seal the reactor, purge several times with H₂ gas, and pressurize to the desired pressure (e.g., 1-6 bar).

  • Stir the reaction at room temperature for the specified time (typically very fast, 10-60 min).

• Workup and Analysis:

  • Carefully vent the reactor and concentrate the reaction mixture directly.

  • Purify by flash column chromatography.

  • Analyze the product for yield, diastereomeric ratio (dr), and enantiomeric excess (ee) by SFC or chiral GC.

Expected Results

This methodology provides rapid access to chiral allylic alcohols with outstanding levels of selectivity.

Substrate	Catalyst Loading (mol%)	H₂ (bar)	Time	Yield (%)	dr	ee (%)	Reference
Penta-1,4-dien-3-ol	1.0	1	10 min	96	>99:1	97	[5]
1-phenylpenta-1,4-dien-3-ol	1.0	6	1 h	95	>99:1	99	[5]
1-cyclohexylpenta-1,4-dien-3-ol	1.0	6	1 h	94	>99:1	99	[5]

Applications and Future Directions

The chiral products derived from penta-1,4-diyn-3-ol are exceptionally useful synthetic intermediates.

• Chiral Propargyl Diols (from Protocol I): These molecules are building blocks for synthesizing biologically active conjugated diynols, which have shown potential as anticancer agents.[7] The remaining alkyne functionalities can be further elaborated using click chemistry, Sonogashira couplings, or cyclization reactions.

• Chiral Allylic Alcohols (from Protocol II): The product, a chiral allylic alcohol with an adjacent stereocenter, is a key structural motif in numerous natural products. This protocol was used to synthesize key intermediates for zaragozic acid A and (+)-invictolide, demonstrating its utility in complex molecule synthesis.[5]

The continued development of new catalysts and methods will further expand the synthetic utility of penta-1,4-diyn-3-ol, solidifying its role as a power-packed C5 synthon for modern asymmetric synthesis.

References

• 1. Penta-1,4-diyn-3-ol | 56598-53-9 | Benchchem [benchchem.com]
• 2. Asymmetric hydrogenation of ketones: Tactics to achieve high reactivity, enantioselectivity, and wide scope - PMC [pmc.ncbi.nlm.nih.gov]
• 3. synarchive.com [synarchive.com]
• 4. Asymmetric hydrogenation - Wikipedia [en.wikipedia.org]
• 5. Site‐ and Enantioselective Iridium‐Catalyzed Desymmetric Mono‐Hydrogenation of 1,4‐Dienes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Highly Enantioselective Synthesis and Anticancer Activities of Chiral Conjugated Diynols - PubMed [pubmed.ncbi.nlm.nih.gov]

The Versatile Virtuoso: Penta-1,4-diyn-3-ol in Advanced Materials and Polymer Synthesis

Foreword: Unlocking the Potential of a Unique C5 Building Block

In the dynamic landscape of materials science and polymer chemistry, the pursuit of novel monomers that offer a unique combination of reactivity, functionality, and structural versatility is paramount. Penta-1,4-diyn-3-ol, a seemingly simple C5 molecule, emerges as a potent and multifaceted building block with the potential to unlock a new generation of functional polymers and smart materials. Its structure, featuring two terminal alkyne groups and a central secondary alcohol, provides a rich playground for chemical modification and polymerization. This guide is intended for researchers, scientists, and professionals in drug development, offering a comprehensive exploration of the applications and protocols related to penta-1,4-diyn-3-ol. We will delve into the fundamental principles of its reactivity and provide detailed, field-proven insights into its application in the synthesis of polydiacetylenes, as a versatile crosslinker, and as a key component in the architecture of dendrimers and hydrogels.

I. The Core Chemistry of Penta-1,4-diyn-3-ol: A Trifecta of Reactivity

The utility of penta-1,4-diyn-3-ol stems from its three primary reactive sites: two terminal alkynes and one secondary hydroxyl group. This unique combination allows for a diverse range of chemical transformations, making it a highly valuable and versatile synthetic intermediate.[1]

• Terminal Alkynes: These groups are the cornerstone of penta-1,4-diyn-3-ol's polymer-forming capabilities. They can participate in:

  • Topochemical Polymerization: Under appropriate conditions, such as UV irradiation or thermal treatment in the solid state, the diacetylene moieties can undergo a 1,4-addition polymerization to form highly conjugated polydiacetylene (PDA) chains.[1] This process is highly dependent on the crystalline packing of the monomer.

  • Click Chemistry: The terminal alkynes are ideal substrates for copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry." This highly efficient and specific reaction allows for the facile construction of complex macromolecular architectures, including dendrimers and functionalized polymers.

  • Coupling Reactions: The terminal alkynes can readily participate in various coupling reactions, such as Sonogashira and Glaser couplings, to form extended conjugated systems.

• Secondary Hydroxyl Group: The central alcohol functionality provides a strategic point for modification and functionalization. It can be:

  • Esterified or Etherified: To introduce a wide array of functional side chains, thereby tuning the solubility, processability, and stimuli-responsive properties of the resulting polymers.

  • Oxidized: To form the corresponding ketone, penta-1,4-diyn-3-one, which can then be used in different synthetic pathways.

  • Used as a Directing Group: To influence the stereochemistry of reactions at adjacent positions.

The interplay of these functional groups allows for the rational design of materials with tailored properties.

II. Application in Polydiacetylene Synthesis: Crafting Chromatic Sentinels

Polydiacetylenes (PDAs) are a fascinating class of conjugated polymers renowned for their dramatic colorimetric transitions in response to external stimuli such as heat, pH, mechanical stress, and the presence of specific analytes.[2][3] This property makes them ideal candidates for the development of sensors and smart materials. While many studies focus on long-chain diacetylene amphiphiles, the fundamental principles of topochemical polymerization are applicable to smaller diacetylene diols like penta-1,4-diyn-3-ol, provided they can be organized into a suitable crystalline lattice.

Mechanism of Topochemical Polymerization

The topochemical polymerization of diacetylenes is a solid-state reaction where the crystalline packing of the monomer dictates the stereochemistry and connectivity of the resulting polymer. For an efficient polymerization to occur, the diacetylene monomers must be aligned in a specific arrangement, as illustrated below.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Purification of Crude Penta-1,4-diyn-3-ol

Welcome to the technical support center for the purification of crude Penta-1,4-diyn-3-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for common challenges encountered during the purification of this versatile synthetic intermediate. The information herein is curated to ensure scientific integrity and is grounded in established chemical principles.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions regarding the purification and handling of Penta-1,4-diyn-3-ol.

Q1: What are the primary impurities I should expect in my crude Penta-1,4-diyn-3-ol?

A1: Common impurities can include unreacted starting materials from the synthesis, such as propargyl aldehyde and ethynylmagnesium bromide or ethynyllithium. Side products from dimerization or polymerization of the starting materials or the product itself can also be present. Additionally, oxidation of the secondary alcohol to the corresponding ketone, Penta-1,4-diyn-3-one, is a potential impurity.[1][2][3]

Q2: What is the recommended storage condition for crude and purified Penta-1,4-diyn-3-ol?

A2: Due to its potential for thermal instability and polymerization, Penta-1,4-diyn-3-ol should be stored in a cool, dark place, preferably in a refrigerator at 2-8°C under an inert atmosphere (e.g., argon or nitrogen).[4][5] Avoid exposure to light and air to minimize oxidation and degradation.[1]

Q3: What are the main safety precautions I should take when handling Penta-1,4-diyn-3-ol?

A3: Penta-1,4-diyn-3-ol is a flammable liquid and can be harmful if swallowed or inhaled, and may cause skin and eye irritation.[6][7] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, flame-resistant lab coat, and chemical-resistant gloves.[6][8] Use non-sparking tools and take precautions against static discharge.[4][5]

Q4: Can I use distillation to purify Penta-1,4-diyn-3-ol?

A4: While distillation is a common purification technique, it should be approached with caution for Penta-1,4-diyn-3-ol due to its potential for thermal decomposition and polymerization at elevated temperatures.[1] If distillation is necessary, it should be performed under high vacuum to lower the boiling point and with the addition of a polymerization inhibitor.

Troubleshooting Guide

This section provides a more detailed, problem-oriented guide to address specific issues you may encounter during the purification of Penta-1,4-diyn-3-ol.

Problem 1: Low yield of purified product after column chromatography.

Possible Causes & Solutions:

• Product decomposition on silica gel: The slightly acidic nature of standard silica gel can sometimes cause degradation of sensitive compounds like propargyl alcohols.

  • Solution: Deactivate the silica gel by treating it with a solution of triethylamine in your eluent system (e.g., 1-2% triethylamine in hexane/ethyl acetate) before packing the column. This will neutralize the acidic sites.

• Irreversible adsorption to the stationary phase: The polar alcohol and alkyne functional groups can lead to strong interactions with the silica gel.

  • Solution: Gradually increase the polarity of your eluent. A gradient elution from a non-polar solvent (like hexanes) to a more polar solvent (like ethyl acetate or diethyl ether) can help to elute the product effectively.

• Product co-eluting with impurities:

  • Solution: Optimize your solvent system using thin-layer chromatography (TLC) before running the column. Test various solvent ratios to achieve good separation between your product and impurities.

Problem 2: The purified product is colored (yellow or brown).

Possible Causes & Solutions:

• Oxidation: The secondary alcohol is susceptible to oxidation to the corresponding ketone, which may be colored.[1][2]

  • Solution: Ensure all solvents are de-gassed and the purification is carried out under an inert atmosphere to minimize contact with oxygen.

• Polymerization: Diyne systems can be prone to polymerization, leading to colored oligomeric or polymeric impurities.[2]

  • Solution: Avoid excessive heat and light during purification and storage.[1] Adding a radical inhibitor like hydroquinone during workup (if compatible with downstream applications) can sometimes be beneficial.

Problem 3: The product appears pure by TLC but shows impurities in NMR.

Possible Causes & Solutions:

• Non-UV active impurities: Some impurities may not be visible on a TLC plate under UV light.

  • Solution: Stain your TLC plate with a universal stain like potassium permanganate or ceric ammonium molybdate to visualize all spots.

• Residual solvents: Solvents used in the purification may be present in the final product.

  • Solution: Dry the purified product under high vacuum for an extended period to remove residual solvents.

• Isomeric impurities: Structural isomers may have similar polarities and co-elute.

  • Solution: Consider using a different stationary phase for chromatography (e.g., alumina) or a different solvent system to improve separation.

Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

This protocol is a standard method for the purification of crude Penta-1,4-diyn-3-ol, adapted from procedures for similar propargyl alcohols.[9]

Materials:

• Crude Penta-1,4-diyn-3-ol

• Silica gel (230-400 mesh)

• Hexanes (or Heptane)

• Ethyl acetate

• Triethylamine (optional, for deactivation)

• Glass column, flasks, and other standard glassware

• TLC plates, UV lamp, and staining solution (e.g., potassium permanganate)

Procedure:

• TLC Analysis: Determine an appropriate eluent system by running TLC plates of the crude material. A good starting point is a mixture of hexanes and ethyl acetate. The desired product should have an Rf value of approximately 0.2-0.3 for optimal separation.

• Column Packing:

  • Prepare a slurry of silica gel in the initial, low-polarity eluent.

  • Pour the slurry into the column and allow it to pack under gravity or with gentle pressure.

  • (Optional) To deactivate the silica, pre-elute the packed column with the eluent containing 1% triethylamine.

• Sample Loading:

  • Dissolve the crude Penta-1,4-diyn-3-ol in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent).

  • Alternatively, for less soluble materials, perform a "dry loading" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the dried powder to the top of the column.

• Elution:

  • Begin eluting with the low-polarity solvent system determined from your TLC analysis.

  • Collect fractions and monitor the elution by TLC.

  • If necessary, gradually increase the polarity of the eluent (gradient elution) to elute the product.

• Fraction Pooling and Concentration:

  • Combine the fractions containing the pure product.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • Further dry the purified product under high vacuum to remove any residual solvent.

Data Summary

Purification Technique	Expected Purity	Typical Yield	Key Considerations
Flash Column Chromatography	>95%	60-85%	Potential for decomposition on silica. Optimization of solvent system is crucial.
Vacuum Distillation	>98%	Variable	Risk of thermal decomposition. Should be performed at low pressure.
Recrystallization	>99% (if solid)	Variable	Dependent on finding a suitable solvent system.

Note: Yields are highly dependent on the purity of the crude material and the optimization of the purification process.

Visual Workflow

Purification Workflow for Crude Penta-1,4-diyn-3-ol

Caption: A generalized workflow for the purification of Penta-1,4-diyn-3-ol.

Troubleshooting Decision Tree for Low Yield

Caption: Decision tree for troubleshooting low product yield during column chromatography.

References

• 6

• 8

• 4

• 5

• 9

• 1

• 10

• 2

• 7

• 11

• 12

• 13

• 14

• 15

• 16

• 17

• 18

• 19

• 3

• 20

• 21

• 22

• 23

• 24

• 25

• 26

Sources

• 1. benchchem.com [benchchem.com]
• 2. Penta-1,4-diyn-3-ol | 56598-53-9 | Benchchem [benchchem.com]
• 3. Penta-1,4-diyn-3-one | C5H2O | CID 12596780 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. fishersci.com [fishersci.com]
• 7. Penta-1,4-diyn-3-ol | C5H4O | CID 11051571 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 1,4-pentadiyn-3-ol - Safety Data Sheet [chemicalbook.com]
• 9. benchchem.com [benchchem.com]
• 10. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 11. PubChemLite - Penta-1,4-diyn-3-ol (C5H4O) [pubchemlite.lcsb.uni.lu]
• 12. chembk.com [chembk.com]
• 13. US4296259A - Preparation of a 1,4-pentadien-3-ol - Google Patents [patents.google.com]
• 14. 1,4-Pentadiyne - Wikipedia [en.wikipedia.org]
• 15. 1,4-Pentadien-3-ol | C5H8O | CID 70204 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. Synthesis and Rearrangement of 3-Methyl-1,4-pentadiyne-3-ol [mdpi.com]
• 17. Penta-1,4-diyn-3-olate | C5H3O- | CID 86307691 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. Page loading... [wap.guidechem.com]
• 19. extapps.dec.ny.gov [extapps.dec.ny.gov]
• 20. selectscience.net [selectscience.net]
• 21. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 22. us-yakuzo.jp [us-yakuzo.jp]
• 23. ehs.princeton.edu [ehs.princeton.edu]
• 24. When your his-tagged constructs don’t bind—troubleshooting your protein purification woes [takarabio.com]
• 25. US3394201A - Separation of high purity 4-methyl-1, 3-pentadiene - Google Patents [patents.google.com]
• 26. phenol handling phenol hydrates substituted phenols cresols [biodeg.co.uk]

Technical Support Center: Synthesis of Penta-1,4-diyn-3-ol

Welcome to the technical support resource for the synthesis of Penta-1,4-diyn-3-ol. This guide is designed for researchers, medicinal chemists, and drug development professionals who are encountering challenges, particularly low yields, in the synthesis of this valuable C5 building block. As a versatile intermediate, the successful and reproducible synthesis of Penta-1,4-diyn-3-ol is critical for its application in constructing complex molecules, including bioinspired acetylenic lipids and substituted furans.[1]

This document moves beyond standard protocols to provide in-depth troubleshooting, explain the causality behind experimental choices, and offer field-proven insights to help you optimize your reaction outcomes.

Section 1: Understanding the Core Synthesis and Its Challenges

The most common and direct route to Penta-1,4-diyn-3-ol involves the double nucleophilic addition of an ethynyl anion equivalent to an electrophilic carbonyl carbon, typically from a formate ester like ethyl formate.[2] This reaction, a variation of the Favorskii reaction, appears straightforward but is fraught with potential pitfalls that can drastically reduce yields.[3]

The fundamental transformation is the reaction of two equivalents of a metal acetylide (generated in situ) with one equivalent of ethyl formate.

Core Reaction: 2 HC≡CMgBr + HCOOEt → (HC≡C)₂CHOH

The primary challenges stem from:

• Instability of Reagents and Product: Terminal alkynes and the diynol product can be sensitive to temperature, oxygen, and pH, leading to degradation or polymerization.[4][5]

• Competing Side Reactions: The highly reactive nature of the organometallic reagents can lead to a variety of undesired byproducts.

• Difficult Purification: The polarity and potential instability of the product can complicate its isolation from the reaction mixture.

Below is a diagram illustrating the general workflow for this synthesis.

Caption: General experimental workflow for Penta-1,4-diyn-3-ol synthesis.

Section 2: Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during the synthesis in a question-and-answer format.

FAQ 1: My reaction yield is extremely low (<15%) or I isolated no product. What went wrong?

This is the most frequent issue and can be attributed to several factors. Let's diagnose it with a logical flowchart.

Caption: Troubleshooting flowchart for diagnosing low-yield reactions.

In-depth Causality:

• Grignard Reagent Viability: The Grignard (or organolithium) reagent is the heart of the reaction. It is extremely sensitive to moisture and atmospheric oxygen. Any proton source (like water in the solvent or on the glassware) will quench the reagent, converting it into a non-nucleophilic species.

  • Expert Tip: Always use freshly distilled, anhydrous solvents like THF. Dry glassware in an oven overnight and cool it under a stream of inert gas (Nitrogen or Argon) before use.

• Temperature Control: The addition of ethyl formate to the ethynylmagnesium bromide solution is highly exothermic. If the temperature rises uncontrollably, several side reactions are accelerated:

  • Aldol-type reactions: Although less common with esters, side reactions can occur.

  • Polymerization: Terminal alkynes can polymerize, especially in the presence of heat or trace metal impurities.[4]

  • Product Decomposition: The diynol product itself may be thermally labile.[2]

  • Expert Tip: Perform the addition dropwise via a syringe pump over an extended period (e.g., 1 hour) while maintaining the reaction temperature between -10 °C and 0 °C using an ice-salt or dry ice/acetone bath.

FAQ 2: My TLC shows a complex mixture of spots, and the main product is difficult to isolate. What are these byproducts?

The formation of multiple byproducts is common and usually arises from the high reactivity of the starting materials and the product.

Potential Byproduct	Formation Mechanism	Mitigation Strategy
Penta-1,4-diyn-3-one	Oxidation of the desired alcohol product (Penta-1,4-diyn-3-ol) by atmospheric oxygen during workup or purification.[1][4]	Degas all solvents. Conduct the reaction and workup under an inert atmosphere (N₂ or Ar). Store the final product under inert gas at a low temperature.[4]
Hexa-1,3,5-triyne	Result of Glaser or Hay-type oxidative homocoupling of the terminal alkyne moieties, catalyzed by trace copper or other metals.[6]	Avoid copper catalysts if possible. If unavoidable, use conditions that favor cross-coupling over homocoupling. Ensure rigorous cleaning of glassware to remove trace metal contaminants.
Polymeric materials	Base-catalyzed polymerization of the terminal alkynes, especially at elevated temperatures.[4]	Maintain strict low-temperature control throughout the reaction. Quench the reaction promptly once complete (monitor by TLC).
Unreacted Aldehyde Intermediate	Incomplete reaction of the second equivalent of the Grignard reagent with the intermediate aldehyde formed after the first addition.	Use a slight excess (2.1-2.2 equivalents) of the Grignard reagent. Ensure adequate reaction time after the addition of ethyl formate.

FAQ 3: Should I use protecting groups for the terminal alkynes?

The use of protecting groups is a strategic choice dependent on your overall synthetic goal. For the direct synthesis of Penta-1,4-diyn-3-ol, they are generally not required. However, they become essential in other contexts.

• When to Use Protecting Groups:

  • Synthesis of Unsymmetrical Diynols: If you need to add two different alkyne groups, you must use a stepwise approach. This involves protecting one alkyne, reacting the other, and then deprotecting.[1]

  • Preventing Side Reactions in Multi-step Synthesis: If the terminal alkyne's acidic proton or reactivity would interfere with subsequent planned reactions on another part of the molecule, protection is necessary.[7][8]

• Recommended Protecting Group: Trialkylsilyl Ethers Trialkylsilyl groups like Trimethylsilyl (TMS) or the bulkier Triisopropylsilyl (TIPS) are widely used for alkyne protection because they are easy to install and can be selectively removed under mild conditions.[9][10]

Protocol for TMS Protection/Deprotection:

• Protection: React the terminal alkyne with a base like n-BuLi at low temperature, followed by the addition of TMS-Cl.

• Deprotection: The TMS group can be easily removed using a fluoride source like Tetra-n-butylammonium fluoride (TBAF) in THF, or with potassium carbonate in methanol.[10]

Section 3: Optimized Experimental Protocol

This protocol incorporates best practices to mitigate the common issues discussed above. It is crucial that all steps are performed under an inert atmosphere (Nitrogen or Argon).

Materials:

• Magnesium turnings

• Ethyl bromide

• Anhydrous Tetrahydrofuran (THF)

• Acetylene gas (or Lithium acetylide ethylenediamine complex)

• Ethyl formate[11]

• Saturated aqueous Ammonium Chloride (NH₄Cl)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (Hexanes, Ethyl Acetate)

Procedure:

• Preparation of Ethynylmagnesium Bromide (in situ): a. In a flame-dried, three-necked flask equipped with a reflux condenser, magnetic stirrer, and gas inlet, add magnesium turnings (2.2 eq). b. Add anhydrous THF to cover the magnesium. c. Slowly add a solution of ethyl bromide (2.2 eq) in anhydrous THF dropwise to initiate the Grignard formation (slight warming and bubbling should be observed). Maintain a gentle reflux until most of the magnesium is consumed. d. Cool the resulting solution of ethylmagnesium bromide to 0 °C. e. Bubble dry acetylene gas through the solution for 1-2 hours, or until saturation is confirmed. A thick, grey-white precipitate of ethynylmagnesium bromide will form.

• Reaction with Ethyl Formate: a. Cool the Grignard slurry to -10 °C. b. Slowly add a solution of ethyl formate (1.0 eq) in anhydrous THF dropwise over 1 hour, ensuring the internal temperature does not exceed 0 °C. c. After the addition is complete, allow the mixture to stir at 0 °C for an additional hour, then let it warm to room temperature and stir for 2 hours. Monitor the reaction progress by TLC.

• Work-up and Isolation: a. Cool the reaction mixture back to 0 °C in an ice bath. b. Slowly and carefully quench the reaction by the dropwise addition of saturated aqueous ammonium chloride solution.[12] This will dissolve the magnesium salts. c. Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL for a typical lab-scale reaction). d. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure at low temperature (<30 °C).[12]

• Purification: a. Purify the crude residue by flash column chromatography on silica gel. b. Use a solvent gradient, starting with a low polarity mixture (e.g., 95:5 Hexanes:Ethyl Acetate) and gradually increasing the polarity to elute the product. c. Combine the fractions containing the pure product (identified by TLC) and remove the solvent under reduced pressure to yield Penta-1,4-diyn-3-ol as a pale yellow oil.

Section 4: Stability and Storage

Penta-1,4-diyn-3-ol is a relatively unstable compound. Proper storage is critical to maintain its purity and integrity.

• Temperature: Store at low temperatures, preferably at -20 °C.[4]

• Atmosphere: Store under an inert atmosphere (Argon or Nitrogen) to prevent oxidation.[4]

• Light: Protect from light, as photochemical reactions can lead to degradation.[4]

• Purity: Ensure the compound is free from acidic, basic, or metallic impurities which can catalyze decomposition or polymerization.

By following these troubleshooting guides and optimized protocols, researchers can significantly improve the yield and reproducibility of their Penta-1,4-diyn-3-ol synthesis, paving the way for its successful application in advanced organic synthesis.

References

• Recent Progress of Protecting Groups for Terminal Alkynes. (n.d.). Retrieved from [Link]

• Protecting-Group-Free Synthesis of Novel Symmetrical and Unsymmetrical Diynes Dialdehyde via Copper-Catalyzed Glaser–Hay reaction: An Experimental and Computational Study. (2023). Chemical Methodologies. Retrieved from [Link]

• Synthesis and Rearrangement of 3-Methyl-1,4-pentadiyne-3-ol. (2002). MDPI. Retrieved from [Link]

• Gelest. (n.d.). Silanes as Protecting Groups for Terminal Alkyne. Retrieved from [Link]

• Wikipedia. (n.d.). Favorskii reaction. Retrieved from [Link]

• Lumen Learning. (n.d.). Use of protecting groups. Retrieved from [Link]

• CureFFI.org. (2015). Organic chemistry 24: Alkynes - reactions, synthesis and protecting groups. Retrieved from [Link]

• Wikipedia. (n.d.). 1,4-Pentadiyne. Retrieved from [Link]

• Wikipedia. (n.d.). Ethyl formate. Retrieved from [Link]

Sources

• 1. Penta-1,4-diyn-3-ol | 56598-53-9 | Benchchem [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Favorskii reaction - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. 1,4-Pentadiyne - Wikipedia [en.wikipedia.org]
• 6. chemmethod.com [chemmethod.com]
• 7. 15.2 Use of protecting groups | Organic Chemistry II [courses.lumenlearning.com]
• 8. Organic chemistry 24: Alkynes - reactions, synthesis and protecting groups [cureffi.org]
• 9. Recent Progress of Protecting Groups for Terminal Alkynes [ccspublishing.org.cn]
• 10. Silanes as Protecting Groups for Terminal Alkyne - Gelest [technical.gelest.com]
• 11. Ethyl formate - Wikipedia [en.wikipedia.org]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Coupling Reactions of Penta-1,4-diyn-3-ol

Welcome to the technical support center for the optimization of reaction conditions for penta-1,4-diyn-3-ol coupling. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this versatile C5 building block. Penta-1,4-diyn-3-ol's terminal alkynes and secondary alcohol functionalities offer a gateway to a diverse range of complex molecules, but its reactivity also presents unique challenges.[1] This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments, ensuring you can achieve your synthetic goals with confidence and efficiency.

Part 1: Troubleshooting Guide - Navigating Common Experimental Hurdles

This section is structured in a question-and-answer format to directly address the most common issues encountered during the coupling of penta-1,4-diyn-3-ol.

Issue 1: Low or No Product Yield in Homocoupling Reactions (Glaser/Hay Coupling)

Question: I am attempting a Glaser or Hay coupling of penta-1,4-diyn-3-ol to synthesize a symmetrical 1,3-diyne, but I am observing very low to no yield of my desired product. What are the potential causes and how can I troubleshoot this?

Answer: Low or no yield in Glaser-type homocoupling reactions of penta-1,4-diyn-3-ol can stem from several factors, primarily related to catalyst activity, reaction conditions, and substrate stability. Here’s a systematic approach to troubleshooting:

• Catalyst and Oxidant Issues: The cornerstone of a successful Glaser coupling is the active copper(I) catalyst and an efficient oxidant.[2][3]

  • Inactive Copper Catalyst: Ensure your copper(I) salt (e.g., CuCl or CuI) is fresh and has been stored under an inert atmosphere. Exposure to air can oxidize Cu(I) to the less active Cu(II).

  • Inefficient Reoxidation: In the catalytic Hay coupling, the reoxidation of Cu(I) by an oxidant (typically O₂) is crucial.[3] Ensure efficient aeration of your reaction mixture by bubbling air or oxygen through the solution. However, be mindful that excessive oxidation can lead to side reactions.

  • Ligand Choice: For Hay coupling, the choice of ligand is critical. N,N,N',N'-tetramethylethylenediamine (TMEDA) is commonly used to solubilize the copper catalyst and enhance its reactivity.[2][3][4] The CuCl-TMEDA complex is often more soluble in a wider range of organic solvents, offering greater flexibility.[2][3]

• Solvent and Base Selection: The reaction medium plays a significant role in the outcome.

  • Solvent Effects: While pyridine was traditionally used, other solvents like dichloromethane (DCM) or even aqueous media under certain conditions can be effective.[5][6] The solubility of the copper-acetylide intermediate is key.

  • Base Strength and Sterics: A suitable base is required to deprotonate the terminal alkyne.[2] Common bases include amines like pyridine or ammonium hydroxide. The choice of base can also influence the reaction rate and selectivity.[7]

• Substrate-Related Problems:

  • Competing Reactions: The hydroxyl group of penta-1,4-diyn-3-ol can potentially coordinate to the copper center, influencing the reaction. While the Glaser coupling is generally tolerant of many functional groups, strong coordination can inhibit the catalytic cycle.[2]

  • Oligomerization/Polymerization: Due to the bifunctional nature of penta-1,4-diyn-3-ol, intermolecular coupling can lead to the formation of oligomers or polymers instead of the desired dimer, especially at high concentrations. Consider using high-dilution conditions for intramolecular cyclizations if that is the desired outcome.

Issue 2: Formation of Side Products in Sonogashira Coupling

Question: I am performing a Sonogashira cross-coupling with penta-1,4-diyn-3-ol and an aryl halide, but I am observing significant formation of the homocoupled diyne (Glaser coupling product) and other impurities. How can I improve the selectivity for the desired cross-coupled product?

Answer: The formation of the Glaser homocoupling product is a very common side reaction in Sonogashira couplings, especially when using a copper co-catalyst in the presence of oxygen.[8][9][10] Here are several strategies to minimize this and other side reactions:

• Minimizing Glaser Homocoupling:

  • Rigorous Anaerobic Conditions: Oxygen promotes the oxidative homocoupling of the terminal alkyne.[8] It is crucial to thoroughly degas your solvents and reagents (e.g., by freeze-pump-thaw cycles or sparging with an inert gas like argon or nitrogen) and maintain an inert atmosphere throughout the reaction.[8][11]

  • Copper-Free Sonogashira: To completely avoid the Glaser side reaction, consider a copper-free Sonogashira protocol.[8][9] These conditions often require a more active palladium catalyst system, potentially with specialized ligands, and may need higher reaction temperatures.[9][11]

  • Slow Addition of the Alkyne: Adding the penta-1,4-diyn-3-ol slowly to the reaction mixture can help to keep its concentration low, thereby disfavoring the bimolecular homocoupling reaction.[11]

• Addressing Other Side Products:

  • Dehalogenation: The replacement of the halide on your coupling partner with a hydrogen atom can occur. Optimizing the ligand and base can sometimes mitigate this.

  • Catalyst Decomposition (Palladium Black): The formation of a black precipitate indicates the decomposition of the palladium catalyst.[8][12] This can be caused by impurities, high temperatures, or an inappropriate choice of solvent or ligand. Using bulky, electron-rich phosphine ligands can help stabilize the active Pd(0) species.[12]

Issue 3: Catalyst Deactivation and Sluggish Reactions

Question: My coupling reaction with penta-1,4-diyn-3-ol starts but then stalls, or is extremely sluggish, often with the formation of palladium black. What is causing this catalyst deactivation and how can I prevent it?

Answer: Catalyst deactivation is a frequent challenge in cross-coupling reactions and can be particularly problematic with substrates that can act as ligands.[12][13] The hydroxyl group in penta-1,4-diyn-3-ol, although not as strong a poison as a pyridine nitrogen, can potentially interact with the palladium center.

• Understanding the Causes of Deactivation:

  • Catalyst Poisoning: The hydroxyl group of your substrate or impurities in your reagents can coordinate to the palladium center, forming inactive off-cycle complexes.[12]

  • Formation of Palladium Black: This is the aggregation of the active Pd(0) catalyst into an inactive elemental form.[8][12] This is often promoted by high temperatures, slow catalytic turnover, and the presence of oxygen.[12]

  • Ligand Degradation: Phosphine ligands can be susceptible to oxidation, which can destabilize the palladium catalyst.

• Strategies for Prevention and Optimization:

  • Ligand Selection: The choice of ligand is paramount. Bulky, electron-rich phosphine ligands (e.g., Buchwald-type ligands) or N-heterocyclic carbenes (NHCs) can stabilize the active Pd(0) catalyst, prevent aggregation, and accelerate the catalytic cycle, thereby minimizing the lifetime of vulnerable catalytic intermediates.[12][14][15]

  • Use of Pre-catalysts: Modern palladium pre-catalysts are designed for the efficient in-situ generation of the active Pd(0) species, which can lead to more reproducible results and lower catalyst loadings.[16]

  • Temperature Control: Running the reaction at the lowest possible temperature that still affords a reasonable reaction rate can help to minimize catalyst decomposition.[12]

  • Inert Atmosphere: As mentioned previously, maintaining a strictly inert atmosphere is crucial to prevent oxidation of both the Pd(0) catalyst and any phosphine ligands.[12]

Part 2: Frequently Asked Questions (FAQs)

Q1: Which coupling reaction is best suited for synthesizing symmetrical dimers of penta-1,4-diyn-3-ol?

A1: For the synthesis of symmetrical 1,3-diynes from penta-1,4-diyn-3-ol, the Glaser or Hay coupling reactions are the most direct and commonly employed methods.[2][3] The Hay coupling, which uses a catalytic amount of a soluble copper(I)-TMEDA complex, is often preferred due to its versatility and milder conditions compared to the classical Glaser coupling.[2][3]

Q2: What is the typical reactivity order for aryl halides in the Sonogashira coupling with penta-1,4-diyn-3-ol?

A2: The reactivity of the aryl halide follows the general trend: I > OTf > Br >> Cl.[8][17] Aryl iodides are the most reactive and can often be coupled at or near room temperature. Aryl bromides typically require heating, while aryl chlorides are the least reactive and often necessitate specialized, highly active catalyst systems with bulky, electron-rich ligands.[8][11][17]

Q3: Can I selectively couple only one of the terminal alkynes of penta-1,4-diyn-3-ol?

A3: Achieving selective mono-coupling of penta-1,4-diyn-3-ol can be challenging but is feasible. One common strategy is to use a protecting group on one of the alkyne terminals. For instance, a bulky silyl group like triisopropylsilyl (TIPS) can be used to protect one alkyne. After the first coupling reaction on the unprotected alkyne, the protecting group can be removed to allow for a subsequent reaction at the other terminus.

Q4: My reaction mixture turns black. What does this signify and what should I do?

A4: A black precipitate, commonly referred to as "palladium black," is indicative of the decomposition of your palladium catalyst into its elemental, inactive form.[8][12] This is a clear sign of a failed or failing reaction. To address this, you should re-evaluate your reaction setup, focusing on ensuring a strictly inert atmosphere, using high-purity reagents and solvents, and potentially screening different ligands that can better stabilize the active catalyst.[12]

Part 3: Experimental Protocols and Data

Protocol 1: General Procedure for Hay Homocoupling of Penta-1,4-diyn-3-ol

• To a round-bottom flask equipped with a magnetic stir bar, add penta-1,4-diyn-3-ol (1.0 eq.).

• Dissolve the substrate in an appropriate solvent (e.g., acetone or dichloromethane).

• Add the copper(I) chloride (0.1 eq.) and TMEDA (0.1 eq.).

• Stir the reaction mixture vigorously while bubbling a gentle stream of air or oxygen through the solution.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: General Procedure for Sonogashira Cross-Coupling of Penta-1,4-diyn-3-ol

• To a Schlenk flask, add the aryl halide (1.0 eq.), palladium catalyst (e.g., Pd(PPh₃)₄, 0.02-0.05 eq.), and copper(I) iodide (0.04-0.10 eq.).

• Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

• Add a degassed solvent (e.g., THF or DMF) and a degassed amine base (e.g., triethylamine or diisopropylamine, 2-3 eq.).

• Add penta-1,4-diyn-3-ol (1.1-1.5 eq.) to the reaction mixture.

• Heat the reaction to the appropriate temperature (room temperature to 100 °C, depending on the aryl halide) and stir until the starting material is consumed, as monitored by TLC or LC-MS.

• Cool the reaction to room temperature and filter through a pad of Celite, washing with an organic solvent.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Table 1: Troubleshooting Summary for Penta-1,4-diyn-3-ol Coupling Reactions

Problem	Potential Cause	Recommended Solution
Low/No Yield (Homocoupling)	Inactive catalyst; Insufficient oxidant; Poor solvent choice	Use fresh Cu(I) salt; Ensure efficient aeration; Screen different solvents (e.g., DCM)
Glaser Side Product (Sonogashira)	Presence of oxygen	Use rigorous anaerobic conditions (degas solvents); Consider copper-free protocol
Catalyst Deactivation (Black Ppt)	Catalyst poisoning; High temperature; Inappropriate ligand	Use high-purity reagents; Optimize temperature; Screen bulky, electron-rich ligands
Sluggish Reaction	Unreactive aryl halide (e.g., chloride)	Use a more active catalyst system (e.g., with Buchwald ligands); Increase temperature

Part 4: Visualizing Reaction Mechanisms and Workflows

Diagram 1: Catalytic Cycle of the Sonogashira Coupling

Caption: The catalytic cycle of the Sonogashira cross-coupling reaction.

Diagram 2: Troubleshooting Workflow for Low Yield in Coupling Reactions

Caption: A logical workflow for troubleshooting low-yield coupling reactions.

References

• Recent advances in the application of ligands in palladium-catalyzed chemoselective coupling reactions at C–Br, C–OTf, and C–Cl sites - Organic Chemistry Frontiers (RSC Publishing). [Link]

• Glaser Coupling, Hay Coupling - Organic Chemistry Portal. [Link]

• Ligand electronic influence in Pd-catalyzed C-C coupling processes. [Link]

• Ligand effects in palladium‐catalyzed Suzuki and Heck coupling reactions - Scite.ai. [Link]

• Unravelling the Mechanism of Glaser Coupling Reaction on Ag(111) and Cu(111) Surfaces: a Case for Halogen Substituted Terminal Alkyne | The Journal of Physical Chemistry C - ACS Publications. [Link]

• Unravelling the Mechanism of Glaser Coupling Reaction on Ag(111) and Cu(111) Surfaces: A Case for Halogen Substituted Terminal Alkyne - ResearchGate. [Link]

• Glaser Coupling Mechanism | Organic Chemistry - YouTube. [Link]

• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - NIH. [Link]

• Development of optimized conditions for Glaser-Hay bioconjugations - PMC - NIH. [Link]

• Investigations into the mechanism of copper-mediated Glaser–Hay couplings using electrochemical techniques - RSC Publishing. [Link]

• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing). [Link]

• Catalyst Deactivation in Copper-Catalysed C-N Cross-Coupling Reactions - White Rose eTheses Online. [Link]

• Advances in NiI/NiIII-Catalyzed C(sp2)–Heteroatom Cross-Couplings | ACS Catalysis. [Link]

• synthesis of conjugated linear and cyclic polyynes by alkyne metathesis - ChemRxiv. [Link]

• Sonogashira troubleshooting help needed : r/Chempros - Reddit. [Link]

• Polyyne - Wikipedia. [Link]

• Synthesis of naturally occurring polyynes - PubMed. [Link]

• Struggling to make a sonogashira coupling reaction happen : r/Chempros - Reddit. [Link]

• Greener Conditions for Asymmetric Coupling of Terminal Alkynes | Catalysis | ChemRxiv. [Link]

• Monodisperse Molecular Models for the sp Carbon Allotrope Carbyne; Syntheses, Structures, and Properties of Diplatinum Polyynediyl Complexes with PtC20Pt to PtC52Pt Linkages | ACS Central Science - ACS Publications. [Link]

• Synthesis of polyynes to model the sp-carbon allotrope carbyne - ResearchGate. [Link]

• Recent advances and applications of Glaser coupling employing greener protocols - RSC Publishing. [Link]

• Sonogashira Coupling - Organic Chemistry Portal. [Link]

• Investigations Into the Mechanism of Copper-Mediated Glaser-Hay Couplings Using Electrochemical Techniques - ResearchGate. [Link]

• The Sonogashira Coupling. [Link]

• Sonogashira coupling - Wikipedia. [Link]

• Sonogashira cross-coupling as a key step in the synthesis of new glycoporphyrins. [Link]

• Penta-1,4-diyn-3-ol (C5H4O) - PubChemLite. [Link]

• Penta-1,4-diyn-3-ol | C5H4O | CID 11051571 - PubChem. [Link]

• Penta-1,4-diyn-3-olate | C5H3O- | CID 86307691 - PubChem - NIH. [Link]

• 1,4-Pentadien-3-ol | C5H8O | CID 70204 - PubChem - NIH. [Link]

Sources

• 1. Penta-1,4-diyn-3-ol | 56598-53-9 | Benchchem [benchchem.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Glaser Coupling, Hay Coupling [organic-chemistry.org]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. Investigations into the mechanism of copper-mediated Glaser–Hay couplings using electrochemical techniques - Faraday Discussions (RSC Publishing) DOI:10.1039/C9FD00031C [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. chemrxiv.org [chemrxiv.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. gold-chemistry.org [gold-chemistry.org]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. Recent advances in the application of ligands in palladium-catalyzed chemoselective coupling reactions at C–Br, C–OTf, and C–Cl sites - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 15. scite.ai [scite.ai]
• 16. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Sonogashira coupling - Wikipedia [en.wikipedia.org]

Stability issues of Penta-1,4-diyn-3-ol under basic conditions

A Guide to Understanding and Mitigating Stability Issues Under Basic Conditions

Welcome to the technical support guide for Penta-1,4-diyn-3-ol. This resource is designed for researchers, chemists, and drug development professionals who utilize this versatile C5 building block in their synthetic endeavors. While Penta-1,4-diyn-3-ol is a valuable intermediate due to its reactive terminal alkynes and a central secondary alcohol, its handling under basic conditions presents significant challenges.[1] This guide provides in-depth troubleshooting advice, experimental protocols, and answers to frequently asked questions to ensure the integrity of your compound and the success of your experiments.

The Core Issue: Susceptibility to Retro-Favorskii Reaction

The primary stability concern for Penta-1,4-diyn-3-ol under basic conditions is its propensity to undergo a retro-Favorskii reaction . This reaction is the reverse of the Favorskii reaction, which is a common method for synthesizing propargyl alcohols by reacting a metal acetylide with a ketone or aldehyde.[2][3] In the presence of a strong base, the equilibrium can be reversed, leading to the cleavage of the carbon-carbon bond formed during the synthesis.

This decomposition pathway involves the deprotonation of the hydroxyl group, followed by the fragmentation of the resulting alkoxide. The process regenerates a carbonyl compound and an acetylide. For Penta-1,4-diyn-3-ol, this results in its decomposition into an acetylenic aldehyde or ketone and an acetylene species, compromising reaction yields and introducing impurities. Understanding this mechanism is the first step in troubleshooting and prevention.

Mechanism: Base-Catalyzed Decomposition of Penta-1,4-diyn-3-ol

Caption: Retro-Favorskii decomposition of Penta-1,4-diyn-3-ol.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Q1: My starting material is rapidly consumed, and I'm detecting a new carbonyl peak in my analysis (IR, NMR) after adding a base. What's happening?

A1: You are likely observing the retro-Favorskii reaction. The appearance of a carbonyl compound (like propynal) and the disappearance of your secondary alcohol are classic indicators of this decomposition pathway. Strong bases like potassium hydroxide (KOH) or sodium hydroxide (NaOH), especially at elevated temperatures, readily promote this fragmentation.[2][3]

Causality: The stability of the alkoxide intermediate is key. The electron-withdrawing nature of the two adjacent alkyne groups makes the central carbon-carbon bonds susceptible to cleavage once the hydroxyl group is deprotonated. The reaction is often driven forward by the formation of stable decomposition products.

Recommendation:

• Re-evaluate your choice of base. If possible, switch to a milder, non-hydroxide base.

• Lower the reaction temperature. Perform the reaction at 0 °C or even lower to slow the rate of decomposition.

• Monitor the reaction closely. Use Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to track the consumption of starting material and the formation of byproducts in near real-time.

Q2: I need to perform a reaction that requires basic conditions, but even with milder bases like potassium carbonate, I'm seeing low yields and product degradation over time. How can I improve this?

A2: While milder bases like potassium carbonate (K₂CO₃) are less aggressive than strong hydroxides, they can still be sufficiently basic to initiate slow decomposition, especially over extended reaction times.[4] The key is to find a balance where your desired reaction proceeds at a reasonable rate while minimizing the retro-Favorskii pathway.

Causality: The pKa of the hydroxyl proton in Penta-1,4-diyn-3-ol is lowered by the inductive effect of the neighboring alkyne groups, making it more acidic than a typical secondary alcohol.[5] This means even moderately basic conditions can lead to the formation of the reactive alkoxide intermediate.

Table 1: Comparison of Common Bases and Recommended Conditions

Base	Strength	Recommended Temp.	Suitability for Penta-1,4-diyn-3-ol	Notes
KOH, NaOH	Strong	Ambient to elevated	Low	High risk of rapid retro-Favorskii reaction and polymerization.[2][3]
NaH, LiHMDS	Strong (non-nucleophilic)	0 °C to ambient	Moderate	Can be used for deprotonation, but stoichiometry must be carefully controlled.
K₂CO₃, Cs₂CO₃	Mild	0 °C to ambient	Good	Generally preferred for base-mediated reactions. Slower decomposition.[4]
Triethylamine (Et₃N)	Organic Base (Weak)	Ambient	Excellent	Often the best choice when a non-nucleophilic organic base is sufficient.
TBAF (in THF)	Basic Fluoride Source	0 °C to ambient	Use with Caution	Anhydrous TBAF is a strong base; can initiate retro-Favorskii.[6][7]

Recommendation:

• Use the mildest base possible that still facilitates your desired transformation.

• Add the base slowly and portion-wise at a low temperature to avoid localized high concentrations.

• Consider using a phase-transfer catalyst if working in a biphasic system to improve reaction rates at lower temperatures.

Q3: I am trying to remove a silyl protecting group from a derivative of Penta-1,4-diyn-3-ol using TBAF and observing significant decomposition. What is the best protocol?

A3: Tetrabutylammonium fluoride (TBAF) is widely used for desilylation, but it is also a strong base, especially in its anhydrous form.[6][8] This basicity is sufficient to trigger the retro-Favorskii reaction in your deprotected product. The challenge is to find conditions where desilylation is rapid and decomposition is slow.

Causality: The fluoride ion is a potent base in aprotic solvents like THF.[7] Once the silyl group is removed, the newly formed free hydroxyl group is immediately susceptible to deprotonation by excess TBAF, initiating the decomposition cascade.

Experimental Protocol: Controlled Desilylation with TBAF

• Preparation: Dissolve the silyl-protected Penta-1,4-diyn-3-ol derivative in anhydrous THF (10 mL per 0.2 mmol of substrate) in a flame-dried flask under an inert atmosphere (Nitrogen or Argon).

• Cooling: Cool the solution to 0 °C using an ice bath. This is critical to slow the rate of the retro-Favorskii reaction.

• TBAF Addition: Add a 1M solution of TBAF in THF (1.1 equivalents) dropwise to the cooled solution over 10-15 minutes. Slow addition prevents a sudden increase in basicity.

• Monitoring: Monitor the reaction progress every 5-10 minutes by TLC. The goal is to quench the reaction as soon as the starting material is consumed.

• Quenching: Once the reaction is complete, quench it by adding a saturated aqueous solution of ammonium chloride (NH₄Cl). This neutralizes the excess TBAF and protonates the alkoxide, preventing further decomposition.

• Work-up: Proceed with a standard aqueous work-up by extracting the product with an organic solvent (e.g., diethyl ether or ethyl acetate), washing with brine, drying over anhydrous sodium sulfate, and concentrating under reduced pressure.[9]

Experimental Workflow & Visualization

To systematically troubleshoot stability issues, a logical workflow is essential. The following diagram outlines the steps for diagnosing and mitigating the decomposition of Penta-1,4-diyn-3-ol.

Caption: A systematic workflow for troubleshooting stability issues.

Frequently Asked Questions (FAQs)

• What is Penta-1,4-diyn-3-ol? Penta-1,4-diyn-3-ol is an organic compound with the formula C₅H₄O. It features a five-carbon chain with a hydroxyl group at the third carbon and terminal alkyne groups at the first and fourth positions.[10][11] It is a versatile synthetic intermediate used in the construction of more complex molecules.[1]

• Why is it particularly unstable under basic conditions? Its instability stems from its structure as a secondary propargylic alcohol flanked by two alkyne groups. In the presence of a base, it readily undergoes a retro-Favorskii reaction, leading to the cleavage of a carbon-carbon bond and decomposition of the molecule.[2][3]

• What are the primary decomposition products? The main decomposition products are typically an acetylenic aldehyde (propynal) and an acetylide anion, which is subsequently protonated during work-up to form acetylene.

• Are there any non-basic alternatives for reactions where this compound is a substrate? Yes, depending on the desired transformation. For example, coupling reactions involving the terminal alkynes, such as Sonogashira or click chemistry, can often be performed under neutral or mildly acidic conditions using appropriate catalysts.[12][13] For reactions involving the alcohol, acidic conditions (e.g., Meyer-Schuster rearrangement) can be explored as an alternative to basic eliminations.[12]

• What are the recommended storage conditions for Penta-1,4-diyn-3-ol? Based on the reactivity of similar diyne alcohols, it is recommended to store Penta-1,4-diyn-3-ol under an inert atmosphere (argon or nitrogen) at refrigerated temperatures (2-8°C) and protected from light to minimize oxidation and polymerization.[14]

References

• chemeurope.com. Favorskii reaction.

• Wikipedia. Favorskii reaction.

• Benchchem. Penta-1,4-diyn-3-ol | 56598-53-9.

• Benchchem. Navigating the Intricacies of Hepta-1,4-diyn-3-ol: A Technical Guide to Stability and Storage.

• Wikipedia. Favorskii rearrangement.

• Benchchem. Synthesis of Hepta-1,4-diyn-3-ol from Simple Precursors: A Technical Guide.

• Organic Chemistry Reaction. Favorskii Rearrangement.

• Alfa Chemistry. Favorskii Rearrangement.

• Wikipedia. 1,4-Pentadiyne.

• Google Patents. US4296259A - Preparation of a 1,4-pentadien-3-ol.

• ResearchGate. Retro-Favorskii Reaction Employing Fluoride Sources.

• ResearchGate. Retro-Favorskii Reaction Employing Fluoride Sources (publication figure).

• PubChem. Penta-1,4-diyn-3-ol (C5H4O).

• ChemBK. PENTA-1,4-DIYN-3-OL.

• Master Organic Chemistry. Acidity and Basicity of Alcohols.

• Thermo Scientific Chemicals. 1,4-Pentadien-3-ol, 97%, stabilized 5 g.

• Benchchem. Hepta-1,4-diyn-3-ol: A Technical Overview of a Sparsely Characterized Diyne Alcohol.

• Benchchem. Application Notes and Protocols for Hepta-1,4-diyn-3-ol in Organic Synthesis.

• ChemRxiv. Retro-Favorskii Reaction Employing Fluoride Sources.

• NIST WebBook. 1,4-Pentadien-3-ol.

• Organic Chemistry Portal. Favorskii Reaction.

• Semantic Scholar. A.E.Favorskii's scientific legacy in modern organic chemistry: prototropic acetylene – allene isomerization and the acetylene zipper reaction.

• PubChem. Penta-1,4-diyn-3-ol | C5H4O | CID 11051571.

• PubChem. 1,4-Pentadien-3-ol | C5H8O | CID 70204.

• PubChem. Penta-1,4-diyn-3-olate | C5H3O- | CID 86307691.

• PubChem. Penta-1,4-diyn-3-one | C5H2O | CID 12596780.

• ResearchGate. (PDF) Ethynylogation approach in antitumor lipid pharmacochemistry: from dialkynyl-carbinols to trialkynyl-carbinols.

• Chemistry Stack Exchange. How do dibromopyrazolones undergo base-promoted decomposition?.

• Benchchem. Application of Hepta-1,4-diyn-3-ol in Click Chemistry: Application Notes and Protocols.

• MDPI. Effects of Lewis Basicity and Acidity on σ-Hole Interactions in Carbon-Bearing Complexes: A Comparative Ab Initio Study.

• PubChem. Penta-1,4-diyne | C5H4 | CID 141112.

• Wikipedia. Alkyne.

• PubMed Central. Canopy Catalysts for Alkyne Metathesis: Investigations into a Bimolecular Decomposition Pathway and the Stability of the Podand Cap.

• MDPI. Effects of Basicity and MgO in Slag on the Behaviors of Smelting Vanadium Titanomagnetite in the Direct Reduction-Electric Furnace Process.

• ResearchGate. Mechanistic Insights into the B(C6F5)3‑Initiated Aldehyde−Aniline− Alkyne Reaction To Form Substituted Quinolines | Request PDF.

• MDPI. Effects of Basicity and Mesh on Cr Leaching of EAF Carbon Steel Slag.

• PubChem. 1,4-Pentadien-3-one | C5H6O | CID 543199.

• PubChem. Potassium Carbonate | K2CO3 | CID 11430.

Sources

• 1. Penta-1,4-diyn-3-ol | 56598-53-9 | Benchchem [benchchem.com]
• 2. Favorskii_reaction [chemeurope.com]
• 3. Favorskii reaction - Wikipedia [en.wikipedia.org]
• 4. Potassium Carbonate | K2CO3 | CID 11430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. chemrxiv.org [chemrxiv.org]
• 9. benchchem.com [benchchem.com]
• 10. PubChemLite - Penta-1,4-diyn-3-ol (C5H4O) [pubchemlite.lcsb.uni.lu]
• 11. chembk.com [chembk.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]

Technical Support Center: A Troubleshooting Guide for Reactions Involving Terminal Alkynes

As a Senior Application Scientist, I've frequently observed that while reactions involving terminal alkynes—such as the Sonogashira, Glaser-Hay, and Azide-Alkyne Click reactions—are cornerstones of modern synthesis, they are also prone to common and often frustrating issues. This guide is structured to address these specific problems directly, moving beyond simple procedural lists to explain the underlying chemical principles. Our goal is to empower you to not only solve the immediate problem but also to build a deeper, predictive understanding of your chemical system.

Section 1: The Sonogashira Coupling

The Palladium-Copper catalyzed cross-coupling of a terminal alkyne with an aryl or vinyl halide is a powerful tool for C-C bond formation. However, its success hinges on the delicate interplay of a dual catalytic cycle.

FAQ 1: My Sonogashira reaction is not working at all, or the conversion is extremely low. What are the most critical initial checks?

The Scientific Rationale: A complete failure of a Sonogashira reaction typically points to a fundamental issue with one of the three core components: the catalytic system (Pd and Cu), the reaction environment (atmosphere and solvent), or the reagents themselves. The catalysts are sensitive to oxidation and impurities, which can halt the catalytic cycle before it even begins.

Systematic Troubleshooting Protocol:

• Verify the Integrity of the Atmosphere: The Sonogashira reaction is highly sensitive to oxygen. Oxygen can lead to the oxidative homocoupling of the alkyne (Glaser coupling), consuming your starting material and deactivating the catalyst.[1][2]

  • Action: Ensure your reaction is performed under a rigorously inert atmosphere (Argon or Nitrogen). Solvents and liquid bases (like triethylamine) must be thoroughly degassed. A common method is the "freeze-pump-thaw" technique, repeated at least three times.

• Assess Catalyst Activity: Both the palladium and copper catalysts can degrade over time.

  • Palladium Source: Pd(PPh₃)₄ is notoriously sensitive to air and can degrade upon storage. A yellow, free-flowing powder is ideal; clumpy or dark-colored material may be compromised.

  • Copper(I) Source: Copper(I) iodide (CuI) should be an off-white or tan powder. If it has a significant green or blue tint, it indicates oxidation to Cu(II), which is not an active catalyst in this cycle.

  • Action: Use catalysts from freshly opened bottles or trusted, well-stored stock. If in doubt, purchase new catalysts.

• Evaluate Reagent Purity and Reactivity:

  • Halide Reactivity: The choice of halide has a profound impact on reaction rate. The established order of reactivity is I > OTf > Br >> Cl.[1] If you are using an aryl bromide, it will likely require more forcing conditions (e.g., heating) than an aryl iodide.[1] Aryl chlorides are particularly challenging and often require specialized ligands.

  • Base Quality: The amine base (typically Et₃N or DIPEA) is not just a base but also a solvent and ligand. It must be dry and pure. Water can interfere with the catalyst and base stoichiometry.

  • Action: Purify starting materials if their quality is uncertain. Ensure the base is anhydrous. For a sluggish aryl bromide, consider switching to the corresponding aryl iodide if synthetically feasible.

FAQ 2: I'm observing a significant amount of alkyne homocoupling (Glaser product). How can I promote the desired cross-coupling?

The Scientific Rationale: Glaser-Hay homocoupling is the primary competing reaction and is promoted by oxygen and an excess of the copper co-catalyst. The reaction involves the oxidation of Cu(I) to Cu(II), which then facilitates the coupling of two alkyne units. Suppressing this pathway is key to achieving high yields of the Sonogashira product.

Troubleshooting & Optimization:

• Rigorous Degassing: This is the most critical factor. As mentioned in FAQ 1, any residual oxygen will preferentially drive the Glaser pathway.

• Minimize Copper Loading: While essential, the copper co-catalyst is also responsible for the homocoupling.

  • Action: Reduce the CuI loading to the minimum effective level, often between 1-5 mol%. In some cases, running the reaction as "copper-free" is a viable strategy, although this may require higher temperatures or specialized palladium catalysts/ligands to be effective.[1]

• Slow Addition of the Alkyne: Adding the terminal alkyne slowly via syringe pump can keep its instantaneous concentration low. This favors the cross-coupling pathway with the aryl halide over the second-order homocoupling reaction.

• Choice of Amine: Highly coordinating amines can sometimes favor the Glaser pathway. If using a solvent like triethylamine, ensure it is of high purity.

Experimental Protocol: Rigorous Degassing of Reaction Solvents

• Place the solvent (e.g., THF or Triethylamine) in a Schlenk flask equipped with a stir bar and a rubber septum.

• Freeze the solvent by placing the flask in a liquid nitrogen bath.

• Once fully frozen, apply a high vacuum to the flask for 5-10 minutes to remove gases from the headspace.

• Close the stopcock to the vacuum and remove the flask from the liquid nitrogen bath. Allow the solvent to thaw completely. You will likely see gas bubbles evolving from the liquid.

• Repeat this freeze-pump-thaw cycle two more times (for a total of three cycles).

• After the final thaw, backfill the flask with an inert gas (Argon or Nitrogen). The solvent is now ready for use.

FAQ 3: My reaction mixture turned black and a precipitate formed. What is happening?

The Scientific Rationale: The formation of a black precipitate, known as "palladium black," is a visual indicator of palladium catalyst decomposition.[1] It signifies that the Pd(0) species, the active catalyst, has fallen out of the catalytic cycle and aggregated into an inactive metallic form. This is often caused by ligand dissociation, impurities, or unsuitable solvent choices.

Causality and Corrective Actions:

Potential Cause	Explanation	Corrective Action
Solvent Choice	Certain solvents, particularly THF in some anecdotal reports, can promote the formation of palladium black.[3]	Switch to a different solvent system. Toluene or amine-only systems (e.g., neat Et₃N) are common alternatives.
High Temperature	Excessive heat can accelerate ligand dissociation from the palladium center, leading to aggregation.	Reduce the reaction temperature. If using an aryl bromide at 60 °C, try running it at 50 °C for a longer period.
Impurities	Impurities in the starting materials or solvent can poison the catalyst.	Ensure all reagents and solvents are of high purity. Purify starting materials if necessary.
Ligand Instability	The phosphine ligands themselves can degrade, especially at high temperatures in the presence of trace oxygen or water.	Add a slight excess of the phosphine ligand (e.g., PPh₃) to the reaction to help stabilize the Pd(0) center.

Troubleshooting Flowchart for Sonogashira Reactions

Caption: A decision tree for troubleshooting common Sonogashira coupling failures.

Section 2: Glaser-Hay Homocoupling

This copper-catalyzed oxidative coupling of terminal alkynes is fundamental for synthesizing symmetric 1,3-diynes. While seemingly simple, efficiency can be hampered by catalyst deactivation and reaction conditions.

FAQ 4: My Glaser-Hay reaction is sluggish and gives low yields. How can I improve its efficiency?

The Scientific Rationale: The Glaser-Hay reaction's catalytic cycle relies on the ability of a Cu(I) species to form a copper acetylide, which then undergoes oxidation to a Cu(II) intermediate, followed by reductive elimination to form the diyne and regenerate Cu(I).[4] Sluggishness often arises from poor catalyst solubility, inefficient oxidation, or protein degradation in biological contexts.[5]

Optimization Strategies:

• Ligand Choice is Crucial: The ligand solubilizes and activates the copper catalyst. The traditional choice is N,N,N',N'-tetramethylethylenediamine (TMEDA).[6]

  • Action: If TMEDA is ineffective, consider more activating or solubilizing ligands. For bioconjugation, bipyridyl-based ligands have been shown to significantly enhance coupling efficiency.[5]

• Ensure Efficient Oxidation: The reaction requires an oxidant, typically molecular oxygen from the air, to regenerate the active catalyst.

  • Action: Ensure the reaction is open to the air or sparge the reaction mixture gently with air or oxygen. Do not run this reaction under an inert atmosphere.

• Solvent and pH Effects: The reaction medium can dramatically affect the rate.

  • Action: While traditional solvents like pyridine or methanol are used, optimizing for your specific substrate is key. In biological applications, adjusting the pH can dramatically improve yields and reduce protein degradation. For example, some ligand systems work best at pH 6.0 while others are optimal at pH 8.0.[5]

• Catalyst Deactivation: The formation of inactive copper oxides (like Cu₂O) can occur, reducing the concentration of the active catalyst.[6]

  • Action: Adding a co-catalyst or additive that can help regenerate the active species or prevent precipitation can be beneficial.

Section 3: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Known as the quintessential "click" reaction, CuAAC is prized for its high yield, specificity, and biocompatibility.[7] However, issues can arise, especially when working with sensitive biological molecules.

FAQ 5: My click reaction is slow or the conversion is incomplete. What are the common causes?

The Scientific Rationale: The active catalyst in CuAAC is Cu(I). Most protocols start with a Cu(II) salt (like CuSO₄) and a reducing agent (like sodium ascorbate) to generate Cu(I) in situ.[7] Incomplete reactions often stem from insufficient active Cu(I) due to oxidation by dissolved oxygen or the presence of impurities that chelate the copper.

Systematic Troubleshooting Protocol:

• Check the Reducing Agent: Sodium ascorbate is sensitive to oxidation.

  • Action: Use a fresh bottle of sodium ascorbate or prepare a fresh stock solution immediately before use. Always add the ascorbate in slight excess to maintain a reducing environment and prevent oxidative homocoupling of the alkyne.[7]

• Consider the Ligand: While not always required, a ligand can stabilize the Cu(I) oxidation state and accelerate the reaction.

  • Action: For challenging substrates or in biological media, adding a ligand like tris(benzyltriazolylmethyl)amine (TBTA) can significantly improve results.

• Solvent Effects: The choice of solvent can influence reaction rates. While often performed in aqueous buffers like PBS, organic co-solvents can be necessary.[8][9]

  • Action: If reactants have poor aqueous solubility, use a co-solvent system such as t-butanol/H₂O or DMF/H₂O.

• Degassing (for sensitive applications): While CuAAC is more robust to oxygen than Sonogashira, degassing can be beneficial in sensitive applications or when side reactions are observed, as oxygen can still consume the reducing agent.

FAQ 6: I am using CuAAC for bioconjugation and observing protein degradation. How can I make the conditions milder?

The Scientific Rationale: Copper ions, particularly in the presence of a reducing agent and oxygen, can generate reactive oxygen species (ROS) that damage proteins and other biomolecules.[5] Minimizing this damage is critical for successful bioconjugation.

Strategies for Milder Conditions:

• Use a Chelating Ligand: Copper-chelating ligands not only accelerate the reaction but also protect the biomolecule from copper-induced damage. TBTA is a common choice.

• Lower the Copper Concentration: Use the lowest effective concentration of copper. Titrating the amount of CuSO₄ and sodium ascorbate (from 1 mM down to 0.1 mM or lower) can identify a sweet spot that balances reactivity with stability.

• Control the pH: As with Glaser coupling, the pH of the buffer can impact both reaction efficiency and protein stability.[5] Screen a range of pH values (e.g., 6.5 to 8.0) to find the optimal conditions for your specific system.

Section 4: General Considerations for Terminal Alkyne Chemistry

FAQ 7: I have another sensitive functional group in my molecule. How do I choose the right protecting group for my terminal alkyne?

The Scientific Rationale: The terminal C-H bond of an alkyne is acidic (pKa ≈ 25) and can interfere with many common organic reactions, such as Grignard additions or reactions involving strong bases.[10] Protecting this proton allows other transformations to be performed selectively. The ideal protecting group is one that is easily installed, stable to the desired reaction conditions, and cleanly removed afterward.

Common Protecting Groups and Their Applications:

Protecting Group	Abbreviation	Typical Protection Conditions	Deprotection Conditions	Key Features & Use Cases
Trimethylsilyl	TMS	TMSCl, Et₃N or n-BuLi then TMSCl	K₂CO₃/MeOH; TBAF	Very labile. Good for simple, mild transformations. Easily removed.[11][12]
Triisopropylsilyl	TIPS	TIPSCl, Imidazole, DMF	TBAF, THF	Much more sterically hindered and robust than TMS. Stable to many reaction conditions, including some cross-couplings.[11]
(Hydroxy-iso-propyl)dimethylsilyl	HIPS	HIPS-Cl, base	Mild acid or base	A polar protecting group that can aid in purification by chromatography.
Diphenylphosphoryl	Ph₂P(O)	Ph₂P(O)Cl, base	K₂CO₃/MeOH	A highly polar group excellent for facilitating the purification of nonpolar aromatic acetylenes.[13]

Protecting Group Strategy Workflow

Caption: A generalized workflow for using a protecting group in alkyne synthesis.

References

• Master Organic Chemistry. (2014, January 29). Synthesis (5) – Reactions of Alkynes. Retrieved from [Link]

• MDPI. (n.d.). Fine-Tuning Side Chain Substitutions: Impacts on the Lipophilicity–Solubility–Permeability Interplay in Macrocyclic Peptides. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Click Chemistry Azide-Alkyne Cycloaddition. Retrieved from [Link]

• The Organic Chemistry Tutor. (2021, March 23). Alkyne Reactions [Video]. YouTube. Retrieved from [Link]

• Royal Society of Chemistry. (2014, May 28). Recent advances and applications of Glaser coupling employing greener protocols. Retrieved from [Link]

• Michigan State University Department of Chemistry. (n.d.). Alkyne Reactivity. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Development of optimized conditions for Glaser-Hay bioconjugations. Retrieved from [Link]

• Chemistry Steps. (2019, February 27). Alkylation of Terminal Alkynes in Organic Synthesis with Practice Problems. Retrieved from [Link]

• ACS Publications. (n.d.). Development of Solid-Supported Glaser–Hay Couplings. Retrieved from [Link]

• Reddit. (2021, September 2). Struggling to make a sonogashira coupling reaction happen. Retrieved from [Link]

• Gelest. (n.d.). Silanes as Protecting Groups for Terminal Alkyne. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition. Retrieved from [Link]

• PubMed. (2012, May 15). Solvent effect on copper-catalyzed azide-alkyne cycloaddition (CuAAC): synthesis of novel triazolyl substituted quinolines as potential anticancer agents. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Transition Metal-catalyzed Couplings of Alkynes to 1,3-Enynes: Modern Methods and Synthetic Applications. Retrieved from [Link]

• ACS Publications. (2021, January 14). A Hitchhiker's Guide to Click-Chemistry with Nucleic Acids. Retrieved from [Link]

• ACS Publications. (2022, December 21). Azide–Alkyne Cycloaddition Catalyzed by Copper(I) Coordination Polymers in PPM Levels Using Deep Eutectic Solvents as Reusable Reaction Media: A Waste-Minimized Sustainable Approach. Retrieved from [Link]

• Royal Society of Chemistry. (2019, May 31). Investigations into the mechanism of copper-mediated Glaser–Hay couplings using electrochemical techniques. Retrieved from [Link]

• ACS Publications. (n.d.). Catalytic Aldehyde–Alkyne Couplings Triggered by Ketyl Radicals. Retrieved from [Link]

• Chemistry LibreTexts. (2021, July 31). 11.8: Terminal Alkynes as Acids. Retrieved from [Link]

• OAText. (n.d.). Recent Progress of Protecting Groups for Terminal Alkynes. Retrieved from [Link]

• N.A. (n.d.). PRACTICE EXERCISE – ORGANIC CHEMISTRY I Alkynes Synthesis and Reactions. Retrieved from [Link]

• ChemistryViews. (2021, March 22). Coupling of Two Different Alkynes to Give 1,3-Enynes. Retrieved from [Link]

• YouTube. (2024, February 5). Preparation of Alkynes, Part 2: By Alkylation of Terminal Alkynes. Retrieved from [Link]

• YouTube. (2025, March 3). Sonogashira reaction | Solved Practice Problems | CSIR-NET | GATE | MSc. Retrieved from [Link]

• MDPI. (n.d.). Recent Progress of Cu-Catalyzed Azide-Alkyne Cycloaddition Reactions (CuAAC) in Sustainable Solvents: Glycerol, Deep Eutectic Solvents, and Aqueous Media. Retrieved from [Link]

• CureFFI.org. (2015, April 6). Organic chemistry 24: Alkynes - reactions, synthesis and protecting groups. Retrieved from [Link]

• Bentham Science. (2019, December 1). Unexpected Reactions of Terminal Alkynes in Targeted “Click Chemistry” Copper-catalyzed Azide-alkyne Cycloadditions. Retrieved from [Link]

• Reddit. (n.d.). Troubleshooting Ullmann Couplint. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Pd-catalyzed cross-coupling of terminal alkynes with ene-yne-ketones: access to conjugated enynes via metal carbene migratory insertion. Retrieved from [Link]

• Lumen Learning. (n.d.). 15.2 Use of protecting groups | Organic Chemistry II. Retrieved from [Link]

• ResearchGate. (2014, May 1). What is the best procedure for Sonogashira coupling?. Retrieved from [Link]

• The Organic Chemistry Tutor. (2017, May 23). Terminal Alkyne Acidity and Hybridization [Video]. YouTube. Retrieved from [Link]

• ResearchGate. (2025, August 7). On the reactivity of activated alkynes in copper and solvent-free Huisgen's reaction. Retrieved from [Link]

• The Organic Chemistry Tutor. (2023, December 1). Reactions of Alkynes Overview [Video]. YouTube. Retrieved from [Link]

• Chalmers University of Technology. (2013, August 2). A photolabile protection strategy for terminal alkynes. Retrieved from [Link]

• ACS Publications. (n.d.). A Guide to Sonogashira Cross-Coupling Reactions: The Influence of Substituents in Aryl Bromides, Acetylenes, and Phosphines. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Catalytic Aldehyde–Alkyne Couplings Triggered by Ketyl Radicals. Retrieved from [Link]

• Chemistry Stack Exchange. (2022, July 10). Is the Glaser coupling reaction possible with metal alkyne complexes?. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Investigations into the mechanism of copper-mediated Glaser–Hay couplings using electrochemical techniques. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. reddit.com [reddit.com]
• 4. Investigations into the mechanism of copper-mediated Glaser–Hay couplings using electrochemical techniques - Faraday Discussions (RSC Publishing) DOI:10.1039/C9FD00031C [pubs.rsc.org]
• 5. Development of optimized conditions for Glaser-Hay bioconjugations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. Click Chemistry [organic-chemistry.org]
• 8. Solvent effect on copper-catalyzed azide-alkyne cycloaddition (CuAAC): synthesis of novel triazolyl substituted quinolines as potential anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Alkylation of Terminal Alkynes in Organic Synthesis with Practice Problems [chemistrysteps.com]
• 11. Silanes as Protecting Groups for Terminal Alkyne - Gelest [technical.gelest.com]
• 12. Organic chemistry 24: Alkynes - reactions, synthesis and protecting groups [cureffi.org]
• 13. Recent Progress of Protecting Groups for Terminal Alkynes [ccspublishing.org.cn]

Technical Support Center: Improving Regioselectivity of Reactions with Penta-1,4-diyn-3-ol

Welcome to the Technical Support Center for Penta-1,4-diyn-3-ol applications. As a Senior Application Scientist, I've designed this guide to provide researchers, chemists, and drug development professionals with practical, in-depth solutions for controlling the regioselectivity of reactions involving this versatile building block. Penta-1,4-diyn-3-ol, with its secondary propargylic alcohol, a terminal alkyne, and an internal alkyne, presents a unique set of challenges and opportunities. Achieving high regioselectivity is paramount to leveraging its synthetic potential effectively. This guide moves beyond simple protocols to explain the why behind experimental choices, ensuring your methodologies are both robust and reproducible.

Troubleshooting Guide: Common Regioselectivity Issues

This section addresses specific experimental challenges in a question-and-answer format, providing both diagnostic insights and actionable solutions.

Question 1: My reaction is producing a mixture of products by reacting at both the terminal (C-1) and internal (C-4) alkynes. How can I selectively target just one?

Answer: This is a common challenge stemming from the comparable reactivity of the two alkyne moieties. Achieving selectivity requires exploiting the subtle electronic and steric differences between them. The terminal alkyne is generally more sterically accessible and possesses an acidic proton, making it amenable to specific reaction classes.

Core Strategies for Differentiation:

• Exploit the Terminal Alkyne's Acidity: For reactions like the Sonogashira, Glaser, or Cadiot-Chodkiewicz couplings, the mechanism proceeds via deprotonation of the terminal alkyne to form a metal acetylide.[1][2] This provides a powerful and inherent method for achieving excellent selectivity for the terminal position.

• Employ Steric Hindrance: Bulky reagents or catalysts will preferentially react at the less sterically hindered terminal alkyne. This can be controlled by the choice of catalyst ligands or protecting groups on the substrate.

• Use a Protecting Group Strategy: This is the most robust method for forcing a reaction to occur at the internal alkyne.

  • Step 1: Protect the Terminal Alkyne: React penta-1,4-diyn-3-ol with a bulky silyl halide (e.g., triisopropylsilyl chloride, TIPS-Cl) to selectively protect the terminal alkyne. This prevents it from participating in subsequent reactions.

  • Step 2: React the Internal Alkyne: With the terminal position blocked, you can now perform reactions such as hydration, hydroamination, or cyclization selectively at the internal alkyne.

  • Step 3: Deprotection: The silyl group can be easily removed using a fluoride source like tetrabutylammonium fluoride (TBAF) to regenerate the terminal alkyne.

Question 2: I am attempting a transition-metal-catalyzed reaction, but I'm isolating a significant amount of an α,β-unsaturated carbonyl compound. What is this byproduct and how can I prevent its formation?

Answer: You are observing the Meyer-Schuster rearrangement , a classic acid-catalyzed isomerization of secondary and tertiary propargyl alcohols into α,β-unsaturated aldehydes or ketones.[3][4][5] Many transition metal catalysts, particularly those with Lewis acidic character, can facilitate this unwanted side reaction.[6]

Troubleshooting the Meyer-Schuster Rearrangement:

• pH and Catalyst Control: The primary cause is acidity.

  • Avoid strongly acidic conditions. If your desired reaction requires an acid, use the mildest possible catalyst or co-catalyst.

  • Some modern catalysts, including specific gold and ruthenium complexes, are designed to perform desired alkyne transformations under neutral conditions, minimizing the risk of this rearrangement.[4]

• Protect the Hydroxyl Group: The most effective way to prevent the rearrangement is to protect the alcohol before carrying out the alkyne functionalization.

  • Common Protecting Groups: Silyl ethers (e.g., TBS, TIPS), acetates, or benzyl ethers are excellent choices. They are stable under a wide range of reaction conditions used for alkyne chemistry and can be selectively removed later.

• Reaction Temperature: The Meyer-Schuster rearrangement can also be promoted by heat. Running your primary reaction at a lower temperature may favor the desired kinetic product over the rearranged thermodynamic product.

Frequently Asked Questions (FAQs)

Q1: For a Sonogashira coupling, which alkyne will react preferentially?

The terminal alkyne will react with exceptionally high selectivity. The mechanism involves the formation of a copper(I) acetylide at the terminal C-H bond, which then undergoes transmetalation to the palladium center for the cross-coupling.[2][7] The internal alkyne lacks the requisite acidic proton and will not participate under standard Sonogashira conditions.

Q2: How can I selectively hydrate the internal alkyne to form a ketone at the C-4 position?

This is a significant challenge as the hydration of internal alkynes often yields a mixture of regioisomers.[8][9] Gold-catalyzed hydration is a powerful method, but achieving regioselectivity requires a specific strategy.[10][11]

• Directing Group Strategy: The hydroxyl group at C-3 can act as a directing group. In the presence of a suitable catalyst, it can coordinate to the metal center, delivering the nucleophile (water) preferentially to the adjacent internal alkyne.

• Protecting Group Strategy: The most reliable method is to first protect the terminal alkyne with a silyl group as described in Troubleshooting Question 1. With the terminal position blocked, gold- or platinum-catalyzed hydration will then occur exclusively at the internal alkyne.

Q3: Can the 1,4-diyne system be used for cyclization reactions?

Absolutely. The 1,4-diyne motif is a valuable precursor for synthesizing various heterocyclic and carbocyclic systems.[12][13] The regiochemical outcome often depends on the catalyst and the reaction conditions.

• Transition Metal Catalysis: Gold, palladium, and platinum catalysts can promote a variety of cycloisomerization reactions. The specific regio- and stereoselectivity is highly dependent on the metal, the ligands, and the substrate's substituents.[14][15]

• Radical Cyclizations: The diyne system can also undergo radical-mediated cyclizations to form complex ring systems.

Experimental Protocol: Regioselective Sonogashira Coupling of Penta-1,4-diyn-3-ol

This protocol details a standard procedure for selectively coupling an aryl halide to the terminal alkyne of penta-1,4-diyn-3-ol, a reaction of fundamental importance in medicinal chemistry and materials science.

Objective: To synthesize 5-phenylpenta-1,4-diyn-3-ol via selective coupling at the C-1 position.

Parameter	Value
Reactants	Penta-1,4-diyn-3-ol, Iodobenzene
Catalysts	Pd(PPh₃)₄, Copper(I) Iodide (CuI)
Base	Triethylamine (TEA)
Solvent	Tetrahydrofuran (THF), Anhydrous
Temperature	Room Temperature
Reaction Time	4-6 hours
Expected Yield	85-95%

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried, 50 mL round-bottom flask under an inert atmosphere (N₂ or Argon), add penta-1,4-diyn-3-ol (1.0 eq), Pd(PPh₃)₄ (0.03 eq), and CuI (0.05 eq).

• Solvent and Reagent Addition: Add anhydrous THF (20 mL) and triethylamine (3.0 eq). Stir the mixture at room temperature for 10 minutes to ensure dissolution and catalyst activation.

• Substrate Addition: Add iodobenzene (1.1 eq) to the mixture dropwise via syringe.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) until the starting material (penta-1,4-diyn-3-ol) is consumed (typically 4-6 hours).

• Workup: Upon completion, filter the reaction mixture through a pad of Celite to remove catalyst residues, washing with ethyl acetate. Concentrate the filtrate under reduced pressure.

• Purification: Dissolve the crude residue in a minimal amount of dichloromethane and purify by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield the pure 5-phenylpenta-1,4-diyn-3-ol.

Visualization of Synthetic Strategy

Decision Workflow for Regioselective Functionalization

This workflow guides the experimental design process based on the desired reaction site.

Caption: A decision-making workflow for selecting the appropriate synthetic strategy.

Reaction Pathways and Regiochemical Control

This diagram illustrates the challenge of non-selective reactions and the desired outcome of a controlled, regioselective transformation.

Caption: Controlling regioselectivity leads to a single desired product.

References

• The Meyer–Schuster rearrangement for the synthesis of α,β-unsaturated carbonyl compounds. Organic & Biomolecular Chemistry (RSC Publishing). 16

• Meyer–Schuster rearrangement. Wikipedia. 4

• Meyer-Schuster Rearrangement. SynArchive. 5

• Cationic Gold-Catalyzed Regioselective Hydration of 1-Arylalkynes through Carbonyl Group Participation. Synlett. 8

• The Meyer–Schuster Rearrangement. Organic Reactions. 6

• Gold Trifluoromethyl Complexes as Efficient Regioselective Catalysts in Alkyne Hydration. ResearchGate. 10

• Regioselectivity in the Au-catalyzed hydration and hydroalkoxylation of alkynes. Chemical Communications (RSC Publishing). 9

• SOCl2-Catalyzed Meyer–Schuster Rearrangement of 3°-Propargylic Alcohols. The Journal of Organic Chemistry (ACS Publications). 17

• Stereo‐ and Regioselective Alkyne Hydrometallation with Gold(III) Hydrides. PMC (NIH). 18

• Regioselectivity in the Au-catalyzed hydration and hydroalkoxylation of alkynes. Chemical Communications (RSC Publishing). 11

• Regioselective Palladium-Catalyzed Heterocyclization–Sonogashira Coupling Cascades from 2-Alkynylbenzamides and Terminal Alkynes. ResearchGate. 19

• Solving Common Challenges in Regiochemistry for Better Reaction Outcomes. Wiley Analytical Science. 20

• Regioselective Palladium-Catalyzed Heterocyclization–Sonogashira Coupling Cascades from 2-Alkynylbenzamides and Terminal Alkynes. Organometallics (ACS Publications). 21

• Catalytic Hydrofunctionalization Reactions of 1,3-Diynes. MDPI. 12

• On the regioselectivity of the cyclization of enyne-ketenes: a computational investigation and comparison with the Myers-Saito and Schmittel reaction. PubMed. 22

• Addressing the regioselectivity problem in organic synthesis. RSC Publishing. 23

• Sonogashira Coupling. Organic Chemistry Portal. 1

• Pathway economy in cyclization of 1,n-enynes. Beilstein Journals. 14

• Sonogashira coupling. Wikipedia. 2

• Inverting Conventional Chemoselectivity in the Sonogashira Coupling Reaction of Polyhalogenated Aryl Triflates with TMS-Arylalkynes. ResearchGate. 24

• Application Notes and Protocols for Hepta-1,4-diyn-3-ol in Organic Synthesis. Benchchem. 25

• Recent Advancements in the Cyclization Strategies of 1,3-Enynes Towards the Synthesis of Heterocyclic/Carbocyclic Frameworks. PubMed Central. 26

• Pyrrole Synthesis Technical Support Center: Troubleshooting Regio- and Chemoselectivity. Benchchem. 27

• Synthesis of Hepta-1,4-diyn-3-ol from Simple Precursors: A Technical Guide. Benchchem. 28

• Addition reactions of alkynes—approaches for regioselectivity control... ResearchGate. 29

• Regio- and Stereoselective Hydrosilylation of 1,3-Enynes Catalyzed by Palladium. Organic Letters (ACS Publications). 30

• Addressing the regioselectivity problem in organic synthesis. PubMed. 31

• Synthesis and Rearrangement of 3-Methyl-1,4-pentadiyne-3-ol. MDPI. 32

• Regioselectivity and Enantioselectivity in Nickel-Catalysed Reductive Coupling Reactions of Alkynes. PMC (NIH). 33

• Regioselective catalytic carbonylation and borylation of alkynes with aryldiazonium salts toward α-unsubstituted β-boryl ketones. NIH. 34

• Gold-catalysed reactions of diynes. Chemical Society Reviews (RSC Publishing). 13

• Comparison of regioselectivity of enyne photocyclizations. ResearchGate. 35

• Reversing the Regioselectivity of Asymmetric C ̶H and N ̶H Bond Annulation with Bromoalkynes Under Cobalt(III)-Catalysis. ChemRxiv. 36

• Palladium-based catalytic systems for the synthesis of conjugated enynes by sonogashira reactions and related alkynylations. PubMed. 7

• Regioselectivity Control in the Synthesis of Linear Conjugated Dienes Enabled by Manganese(I)-Catalyzed C–H Activation. ACS Catalysis. 37

• Regio- and Stereoselective Hydrochlorination/Cyclization of 1, n-Enynes by FeCl3 Catalysis. PubMed. 15

Sources

• 1. Sonogashira Coupling [organic-chemistry.org]
• 2. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 3. The Meyer–Schuster rearrangement for the synthesis of α,β-unsaturated carbonyl compounds - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Meyer–Schuster rearrangement - Wikipedia [en.wikipedia.org]
• 5. synarchive.com [synarchive.com]
• 6. organicreactions.org [organicreactions.org]
• 7. Palladium-based catalytic systems for the synthesis of conjugated enynes by sonogashira reactions and related alkynylations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 9. Regioselectivity in the Au-catalyzed hydration and hydroalkoxylation of alkynes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. Regioselectivity in the Au-catalyzed hydration and hydroalkoxylation of alkynes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 12. mdpi.com [mdpi.com]
• 13. Gold-catalysed reactions of diynes - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 14. BJOC - Pathway economy in cyclization of 1,n-enynes [beilstein-journals.org]
• 15. Regio- and Stereoselective Hydrochlorination/Cyclization of 1, n-Enynes by FeCl3 Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Stereo‐ and Regioselective Alkyne Hydrometallation with Gold(III) Hydrides - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. dev.housing.arizona.edu [dev.housing.arizona.edu]
• 21. pubs.acs.org [pubs.acs.org]
• 22. On the regioselectivity of the cyclization of enyne-ketenes: a computational investigation and comparison with the Myers-Saito and Schmittel reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Addressing the regioselectivity problem in organic synthesis - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 24. researchgate.net [researchgate.net]
• 25. benchchem.com [benchchem.com]
• 26. Recent Advancements in the Cyclization Strategies of 1,3‐Enynes Towards the Synthesis of Heterocyclic/Carbocyclic Frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 27. benchchem.com [benchchem.com]
• 28. benchchem.com [benchchem.com]
• 29. researchgate.net [researchgate.net]
• 30. pubs.acs.org [pubs.acs.org]
• 31. Addressing the regioselectivity problem in organic synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 32. mdpi.com [mdpi.com]
• 33. Regioselectivity and Enantioselectivity in Nickel-Catalysed Reductive Coupling Reactions of Alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 34. Regioselective catalytic carbonylation and borylation of alkynes with aryldiazonium salts toward α-unsubstituted β-boryl ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 35. researchgate.net [researchgate.net]
• 36. chemrxiv.org [chemrxiv.org]
• 37. pubs.acs.org [pubs.acs.org]

Technical Support Center: Scaling Up the Synthesis of Penta-1,4-diyn-3-ol

Welcome to the technical support center for the synthesis of Penta-1,4-diyn-3-ol. This guide is designed for researchers, scientists, and drug development professionals who are looking to scale up this valuable synthetic intermediate. Penta-1,4-diyn-3-ol is a key building block, notable for its two terminal alkyne groups and a central secondary alcohol, which allow for a wide range of chemical transformations, including coupling reactions, cyclizations, and nucleophilic additions.[1]

However, scaling the synthesis from the benchtop to multi-gram or kilogram scale introduces significant challenges. These include managing highly reactive organometallic reagents, controlling reaction exotherms, and preventing product degradation. This document provides practical, experience-driven advice in a question-and-answer format to help you navigate these complexities, ensuring a safe, efficient, and reproducible scale-up process.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding the synthesis of Penta-1,4-diyn-3-ol.

Q1: What is the most common and scalable synthetic route to Penta-1,4-diyn-3-ol?

The most robust and widely cited method for synthesizing Penta-1,4-diyn-3-ol on a larger scale is the reaction of an ethynyl Grignard reagent (ethynylmagnesium bromide or chloride) with an ester, typically ethyl formate.[2][3] This method is advantageous because it uses readily available starting materials and follows a convergent approach. The reaction involves the nucleophilic addition of two equivalents of the Grignard reagent to the ethyl formate. The first equivalent adds to the carbonyl, eliminating ethoxide to form an intermediate aldehyde (propynal), which then rapidly reacts with a second equivalent of the Grignard reagent.[3][4]

Q2: How critical is the quality of reagents and solvents for a successful scale-up?

Extremely critical. Grignard reactions are notoriously sensitive to moisture and protic impurities.[5] Scaling up amplifies the impact of any contaminants.

• Solvents: Anhydrous solvents, such as tetrahydrofuran (THF) or diethyl ether, are mandatory. Using a freshly opened bottle or a properly dried solvent is essential.[6]

• Magnesium: The magnesium turnings must be fresh and have a shiny surface. A dull, oxidized surface (magnesium oxide) will prevent or significantly slow the initiation of the Grignard formation.[5][6]

• Propargyl Halide: The propargyl bromide or chloride used to generate the Grignard reagent should be pure and free from moisture.

• Ethyl Formate: Must be anhydrous to prevent quenching the Grignard reagent.

Q3: What are the primary safety concerns when scaling up this synthesis?

Scaling up introduces significant safety risks that must be proactively managed.

• Propargyl Bromide: This reagent is highly toxic, flammable, and reactive.[7][8] It should always be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including PVC gloves and safety goggles.[7] Open-vessel systems are prohibited.[7]

• Grignard Reagent Formation: The formation of the Grignard reagent is exothermic. On a large scale, the heat generated can become difficult to control, potentially leading to a runaway reaction where the solvent boils violently. This risk is mitigated by slow, controlled addition of the propargyl halide and efficient cooling.[8]

• Flammable Solvents: The use of large volumes of ether or THF presents a significant fire hazard. All operations should be conducted in an environment free of ignition sources.[9]

• Product Stability: Terminal diynes can be unstable. While Penta-1,4-diyn-3-ol is generally manageable, it should be stored under an inert atmosphere, protected from light, and kept cool to prevent polymerization or decomposition.

Q4: How can I reliably confirm the formation and purity of the final product?

Standard spectroscopic methods are used for characterization.[10]

• Nuclear Magnetic Resonance (NMR): ¹H NMR is invaluable. Expect to see signals for the two terminal alkyne protons (≡C-H), the methine proton (CH-OH), and the hydroxyl proton (OH). ¹³C NMR will show five distinct signals, including two pairs for the alkyne carbons.

• Infrared (IR) Spectroscopy: Look for characteristic peaks: a strong, broad O-H stretch (~3300 cm⁻¹), a sharp C≡C-H stretch (~3300 cm⁻¹), and a C≡C stretch (~2100 cm⁻¹).

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for assessing purity and confirming the molecular weight of the product.

Section 2: In-Depth Troubleshooting Guide

This section provides a systematic approach to diagnosing and solving common problems encountered during the scale-up process.

Problem 1: Low or No Product Yield

This is the most frequent issue, often stemming from problems with the Grignard reagent itself.

Symptom: The reaction fails to initiate (no exotherm, no change in appearance of magnesium) or the yield is significantly below expectations after workup.

Troubleshooting Workflow: Low Yield

Caption: Troubleshooting decision tree for low yield.

Potential Cause 1: Inactive Grignard Reagent

• Explanation: The surface of magnesium turnings can become passivated by a layer of magnesium oxide, which prevents the reaction with the propargyl halide.[5][6] This is the most common reason for initiation failure.

• Solution:

  • Chemical Activation: Before adding the halide, add a small crystal of iodine or a few drops of 1,2-dibromoethane to the magnesium suspension in THF.[5][6] The disappearance of the iodine's purple color is a good indicator of initiation.

  • Mechanical Activation: In a dry, inert atmosphere (e.g., a glovebox), gently grind the magnesium turnings with a mortar and pestle to expose a fresh metal surface.[5][11]

  • Ensure Anhydrous Conditions: All glassware must be rigorously dried (oven-dried or flame-dried under vacuum) and cooled under an inert atmosphere (argon or nitrogen).[5][6]

Potential Cause 2: Incorrect Stoichiometry / Low Reagent Concentration

• Explanation: The actual concentration of the prepared Grignard reagent can be lower than theoretical due to side reactions or incomplete formation. Using an incorrect stoichiometric amount will directly impact yield.[6]

• Solution:

  • Titrate the Grignard Reagent: Before adding the ethyl formate, it is best practice to determine the exact molarity of your Grignard solution. This can be done by titrating a small aliquot against a known concentration of a protic source like iodine.

  • Use a Sacrificial Excess: It is common to prepare a slight excess of the Grignard reagent (e.g., 2.2-2.5 equivalents relative to ethyl formate) to compensate for any moisture present and potential side reactions.[11]

Problem 2: Significant Byproduct Formation

Symptom: NMR or GC-MS analysis shows multiple unexpected signals, and purification is difficult.

Potential Cause 1: Wurtz Coupling

• Explanation: The formed Grignard reagent (R-MgX) can react with the unreacted propargyl halide (R-X) to form a dimer (R-R).[5] This is more common with reactive halides like propargyl bromide.

• Solution:

  • Slow Addition: Add the propargyl halide solution dropwise to the magnesium suspension. This maintains a low concentration of the halide, minimizing its reaction with the formed Grignard reagent.[5]

  • Temperature Control: Maintain a gentle reflux during Grignard formation. Excessive heat can promote Wurtz coupling.[5]

Potential Cause 2: Over-addition Products

• Explanation: While the desired product comes from the addition of two alkyne units, other side reactions can occur if reaction conditions are not well-controlled.

• Solution:

  • Controlled Ester Addition: Add the ethyl formate solution slowly to the cooled Grignard reagent (e.g., at 0 °C) to control the exotherm and improve selectivity.[5]

  • Vigorous Stirring: Ensure efficient mixing, especially on a larger scale, to prevent localized "hot spots" and high concentrations of reagents, which can lead to side reactions.

Problem 3: Product Decomposition During Purification

Symptom: The isolated product is dark in color, or the yield decreases significantly after distillation or chromatography.

• Explanation: Terminal diynes can be sensitive to heat, acid, and air, leading to polymerization or decomposition.[12]

• Solution:

  • Purification Method: For larger scales, vacuum distillation is often preferred over chromatography to minimize the time the product is exposed to a stationary phase. Use a short-path distillation apparatus to minimize thermal stress.

  • Work-up Conditions: Use a buffered aqueous solution (like saturated ammonium chloride) for quenching the reaction instead of strong acids, which can degrade the product.

  • Storage: Store the purified product under an inert atmosphere (argon or nitrogen) in a freezer, protected from light.

Section 3: Recommended Scale-Up Protocol

This protocol describes the synthesis of Penta-1,4-diyn-3-ol on a ~10 g scale. Caution: This reaction should only be performed by trained personnel in a suitable chemical fume hood with all necessary safety precautions in place.

Reaction Workflow

Caption: Step-by-step workflow for Penta-1,4-diyn-3-ol synthesis.

Table 1: Reagents and Reaction Parameters

Reagent/Parameter	Molecular Weight ( g/mol )	Quantity	Moles (mol)	Equivalents
Magnesium Turnings	24.31	7.0 g	0.288	2.4
Propargyl Bromide (80% in Toluene)	118.96 (pure)	35.4 g (28.3 g pure)	0.238	2.0
Ethyl Formate	74.08	8.9 g (9.7 mL)	0.120	1.0
Anhydrous THF	-	400 mL	-	-
Parameter	Value	Notes	-	-
Reaction Temperature	0 °C to RT	Controlled addition is key	-	-
Reaction Time	~4-5 hours	Monitor by TLC or GC-MS	-	-
Expected Yield	60-75%	~7-9 g	-	-

Experimental Procedure:

• Apparatus Setup: Assemble a 1 L three-necked round-bottom flask equipped with a mechanical stirrer, a pressure-equalizing dropping funnel, and a reflux condenser fitted with a nitrogen/argon inlet. Flame-dry all glassware under vacuum and cool under a positive pressure of inert gas.

• Grignard Formation:

  • To the flask, add magnesium turnings (7.0 g, 0.288 mol).

  • Add a single small crystal of iodine.

  • Add 100 mL of anhydrous THF.

  • In the dropping funnel, prepare a solution of propargyl bromide (35.4 g of 80% solution, 0.238 mol) in 150 mL of anhydrous THF.

  • Add ~10% of the propargyl bromide solution to the magnesium suspension. Initiation should be observed within minutes, indicated by a gentle reflux and the disappearance of the iodine color. Gentle warming with a heat gun may be necessary if the reaction does not start.[5]

  • Once initiated, cool the flask in an ice-water bath and add the remaining propargyl bromide solution dropwise, maintaining the internal temperature below 30°C.

  • After the addition is complete, remove the cooling bath and stir the gray-to-brown solution for 1 hour at room temperature.

• Reaction with Ethyl Formate:

  • Cool the Grignard reagent solution to 0°C using an ice-salt bath.

  • Prepare a solution of ethyl formate (8.9 g, 0.120 mol) in 100 mL of anhydrous THF and add it to the dropping funnel.

  • Add the ethyl formate solution dropwise to the vigorously stirred Grignard reagent, keeping the internal temperature between 0-5°C.

  • After the addition is complete, remove the cooling bath, allow the mixture to warm to room temperature, and stir for an additional 2 hours.

• Work-up and Purification:

  • Cool the reaction mixture back down to 0°C.

  • Slowly and carefully quench the reaction by the dropwise addition of 200 mL of saturated aqueous ammonium chloride solution.

  • Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3 x 150 mL).

  • Combine the organic layers and wash with brine (1 x 100 mL).

  • Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure (rotary evaporator).

  • Purify the resulting crude oil by vacuum distillation to obtain Penta-1,4-diyn-3-ol as a colorless to pale yellow oil.

References

• Reddit. (2020). Troubleshooting my grignard reactions. r/chemistry. Retrieved from [Link]

• University of Georgia Office of Research. (n.d.). Propargylbromide-106-96-7.doc. Retrieved from [Link]

• Reddit. (2021). Grignard Formation - Troubleshooting and Perfecting. r/Chempros. Retrieved from [Link]

• Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Retrieved from [Link]

• MDPI. (2018). Synthesis and Rearrangement of 3-Methyl-1,4-pentadiyne-3-ol. Molecules, 23(7), 1659. Retrieved from [Link]

• Thermo Fisher Scientific. (2024). Propargyltriphenylphosphonium bromide - SAFETY DATA SHEET. Retrieved from [Link]

• Chemical Safety. (n.d.). Propargyl bromide solution, 80% (w/w) Toluene, Stabilized with Magnesium Oxide. Retrieved from [Link]

• Quora. (2019). How to improve the percent yield in Grignard reaction. Retrieved from [Link]

• Vedantu. (2024). Reaction of ethyl formate with an excess of CH3MgI class 11 chemistry JEE_Main. Retrieved from [Link]

• Pearson. (n.d.). A formate ester, such as ethyl formate, reacts with an excess of ... | Study Prep. Retrieved from [Link]

• MDPI. (2023). Reactions of Surface-Confined Terminal Alkynes Mediated by Diverse Regulation Strategies. Molecules, 28(15), 5789. Retrieved from [Link]

Sources

• 1. Penta-1,4-diyn-3-ol | 56598-53-9 | Benchchem [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Reaction of ethyl formate with an excess of CH3MgI class 11 chemistry JEE_Main [vedantu.com]
• 4. A formate ester, such as ethyl formate, reacts with an excess of ... | Study Prep in Pearson+ [pearson.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. research.uga.edu [research.uga.edu]
• 8. orgsyn.org [orgsyn.org]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. benchchem.com [benchchem.com]
• 11. quora.com [quora.com]
• 12. mdpi.com [mdpi.com]

Technical Support Center: Analytical Methods for Determining the Purity of Penta-1,4-diyn-3-ol

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the purity analysis of Penta-1,4-diyn-3-ol. This resource is designed for researchers, scientists, and drug development professionals who require accurate and reliable methods to assess the purity of this versatile synthetic intermediate. As a C5 building block with two terminal alkyne groups and a secondary alcohol, Penta-1,4-diyn-3-ol is valuable in the synthesis of complex molecules, including bioinspired lipids and potential antimalarial compounds.[1] Given its reactivity, ensuring its purity is paramount for the validity of experimental results and the quality of downstream products.

This guide provides in-depth troubleshooting advice and frequently asked questions to address specific issues you may encounter during your analysis.

Section 1: Principal Analytical Methodologies

The choice of analytical technique depends on the specific requirements of the analysis, such as the need for routine quality control, primary purity assignment, or impurity identification. The three primary methods for assessing the purity of Penta-1,4-diyn-3-ol are Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

• Gas Chromatography (GC): A powerful technique for separating and analyzing volatile compounds.[2][3] For Penta-1,4-diyn-3-ol, GC is suitable for identifying volatile impurities and quantifying purity, provided the analyte is thermally stable under the analysis conditions.

• High-Performance Liquid Chromatography (HPLC): The method of choice for a wide range of pharmaceutical analyses.[4] Given that Penta-1,4-diyn-3-ol is a polar molecule, specialized HPLC methods are often required to achieve adequate retention and separation.[5][6]

• Quantitative NMR (qNMR): A primary analytical method that allows for the determination of absolute purity without the need for a specific reference standard of the analyte.[7][8] It is based on the principle that the NMR signal intensity is directly proportional to the number of nuclei responsible for the signal.[8][9] This makes it an invaluable tool for characterizing new chemical entities and qualifying reference standards.[10][11]

Workflow for Method Selection

The following diagram illustrates a logical workflow for selecting the appropriate analytical method for your needs.

Sources

• 1. Penta-1,4-diyn-3-ol | 56598-53-9 | Benchchem [benchchem.com]
• 2. Gas chromatography - Wikipedia [en.wikipedia.org]
• 3. Gas Chromatography: How It Works and Why It’s Used | Technology Networks [technologynetworks.com]
• 4. globalresearchonline.net [globalresearchonline.net]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. lcms.cz [lcms.cz]
• 7. resolvemass.ca [resolvemass.ca]
• 8. Quantitative NMR Methods in Pharmaceuticals: Purity Assurance [eureka.patsnap.com]
• 9. quora.com [quora.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. youtube.com [youtube.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity and Application of Penta-1,4-diyn-3-ol and Other 1,4-Diynes

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 1,4-diyne motif is a cornerstone in modern organic synthesis, serving as a versatile building block for the construction of complex molecular architectures found in pharmaceuticals, natural products, and advanced materials. The unique arrangement of two triple bonds separated by a methylene group imparts a rich and varied reactivity, allowing for a wide array of chemical transformations. Among the family of 1,4-diynes, penta-1,4-diyn-3-ol stands out as a particularly valuable synthon. Its bifunctional nature, possessing both the reactive 1,4-diyne system and a central hydroxyl group, offers multiple points for diversification and strategic functionalization.

This guide provides a comprehensive comparison of penta-1,4-diyn-3-ol with other relevant 1,4-diynes, focusing on their performance in key synthetic transformations. By examining experimental data and explaining the underlying chemical principles, this document aims to equip researchers with the knowledge to make informed decisions in the selection and application of these powerful synthetic intermediates.

Structural Features and General Reactivity

Penta-1,4-diyn-3-ol is a C5 building block featuring two terminal alkynes flanking a secondary alcohol. This structure allows for a variety of reactions at both the alkyne and the alcohol functionalities. The terminal alkynes are amenable to coupling reactions, cycloadditions, and nucleophilic additions, while the secondary alcohol can be oxidized to a ketone, undergo substitution, or direct stereoselective transformations.[1] In contrast, other 1,4-diynes may lack the hydroxyl group, or have it positioned differently, leading to altered reactivity and solubility. Symmetrically and unsymmetrically substituted 1,4-diynes offer further diversity in synthetic applications.

Stability and Handling Considerations

Compounds containing terminal alkynes, such as penta-1,4-diyn-3-ol, require careful handling. Key factors influencing their stability include:

• Temperature: Elevated temperatures can induce polymerization and decomposition.

• Oxygen: The presence of oxygen can lead to oxidative degradation of both the alkyne and alcohol moieties.[2]

• Light: Photochemical reactions can contribute to decomposition.[2]

• pH: Basic conditions can catalyze the polymerization of terminal alkynes.[2]

For long-term storage, it is recommended to keep these compounds refrigerated under an inert atmosphere and protected from light.[2] While ethers are generally stable, propargylic ethers, which can be formed from the hydroxyl group of penta-1,4-diyn-3-ol, are susceptible to cleavage under strong acidic conditions.[3]

Comparative Performance in Key Synthetic Transformations

The utility of penta-1,4-diyn-3-ol and its analogues is best illustrated through their performance in a range of important organic reactions.

Sonogashira Coupling

The Sonogashira coupling is a powerful palladium-catalyzed cross-coupling reaction for the formation of C(sp)-C(sp²) bonds.[4] The terminal alkynes of 1,4-diynes are excellent substrates for this transformation.

While specific comparative data for penta-1,4-diyn-3-ol is limited, studies on analogous propargylic alcohols provide valuable insights into the expected reactivity. The presence of the hydroxyl group can influence the reaction by altering the solubility of the starting material and potentially coordinating with the metal catalysts.

Table 1: Comparison of Propargylic Alcohols in Sonogashira Coupling Reactions

Alkyne Substrate	Aryl Halide	Catalyst System	Base/Solvent	Yield (%)	Reference
Propargyl alcohol	Various iodoaromatics	PdCl₂(PPh₃)₂	N/A / [TBP][4EtOV]	72-95	[5]
3-Ethyl-1-pentyn-3-ol	Various iodoaromatics	PdCl₂(PPh₃)₂	N/A / [TBP][4EtOV]	85-87	[5]
1-Ethynyl-1-cyclohexanol	Various iodoaromatics	PdCl₂(PPh₃)₂	N/A / [TBP][4EtOV]	88-94	[6]

Note: [TBP][4EtOV] is tetrabutylphosphonium 4-ethoxyvalerate, a bio-based ionic liquid.

The high yields obtained for various propargylic alcohols in Sonogashira couplings suggest that penta-1,4-diyn-3-ol would be a highly effective substrate, with the potential for sequential or double coupling reactions on its two terminal alkynes.

Experimental Protocol: Sonogashira Coupling of a Propargylic Alcohol

This protocol is a general procedure based on the literature for the Sonogashira coupling of a terminal alkyne with an aryl iodide.[5]

• Materials:

  • Propargylic alcohol (e.g., penta-1,4-diyn-3-ol, 1.0 equiv)

  • Aryl iodide (1.1 equiv)

  • PdCl₂(PPh₃)₂ (2 mol%)

  • CuI (4 mol%)

  • Triethylamine (TEA)

  • Tetrahydrofuran (THF), anhydrous and degassed

• Procedure:

  • To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon), add the aryl iodide, PdCl₂(PPh₃)₂, and CuI.

  • Add anhydrous, degassed THF, followed by triethylamine.

  • Add the propargylic alcohol dropwise to the stirring solution.

  • Stir the reaction mixture at room temperature and monitor its progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

  • Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Diagram: Sonogashira Coupling Catalytic Cycle

Caption: Catalytic cycle of the Sonogashira cross-coupling reaction.

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

"Click chemistry" encompasses a class of reactions that are rapid, high-yielding, and tolerant of a wide range of functional groups.[2] The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) is a prime example, forming a stable 1,2,3-triazole linkage.[2][7] The terminal alkynes of penta-1,4-diyn-3-ol make it an ideal substrate for this powerful bioconjugation and material science tool.

Table 2: Performance of Various Alkynes in CuAAC Reactions

Alkyne Substrate	Azide Substrate	Catalyst System	Solvent	Yield (%)	Reference
Propargyl alcohol	Benzyl azide	CuSO₄·5H₂O, Sodium Ascorbate	tBuOH/H₂O (1:1)	95	[2]
1-Phenyl-2-propyn-1-ol	Phenyl azide	CuI	THF	88	[2]
3-Butyn-2-ol	4-Azidobenzoic acid	[Cu(CH₃CN)₄]PF₆	CH₂Cl₂	92	[2]

These high yields across a range of propargylic alcohols indicate that penta-1,4-diyn-3-ol is likely to be a highly efficient substrate for CuAAC, offering the potential for the synthesis of bis-triazoles.

Experimental Protocol: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol describes a general procedure for the CuAAC reaction using an in situ generated copper(I) catalyst.[2]

• Materials:

  • Terminal alkyne (e.g., penta-1,4-diyn-3-ol, 1.0 equiv)

  • Azide derivative (1.0-1.2 equiv)

  • Copper(II) sulfate pentahydrate (CuSO₄·5H₂O, 1-5 mol%)

  • Sodium ascorbate (5-20 mol%)

  • Solvent (e.g., 1:1 mixture of tert-butanol and water)

  • Inert gas (e.g., argon or nitrogen)

• Procedure:

  • In a reaction vessel, dissolve the terminal alkyne and the azide derivative in the chosen solvent system.

  • Degas the solution by bubbling with an inert gas for 15-20 minutes to remove dissolved oxygen.

  • In a separate vial, prepare a fresh solution of copper(II) sulfate pentahydrate in a small amount of water.

  • In another vial, prepare a fresh solution of sodium ascorbate in water.

  • To the degassed reaction mixture, add the copper(II) sulfate solution followed by the sodium ascorbate solution while stirring under an inert atmosphere.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, if a precipitate forms, it can be collected by filtration. Otherwise, extract the product with an organic solvent.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the product as needed, often by crystallization or column chromatography.

Diagram: CuAAC Reaction Workflow

Caption: A typical experimental workflow for a CuAAC reaction.

Gold- and Silver-Catalyzed Cyclizations for Furan Synthesis

1,4-Diyn-3-ols and their derivatives are excellent precursors for the synthesis of highly substituted furans through transition metal-catalyzed cyclization reactions. Gold and silver catalysts are particularly effective in promoting these transformations.

While direct comparative studies are limited, the available literature demonstrates the efficacy of both gold and silver catalysts in the cyclization of 1,4-diyn-3-ol derivatives.

Table 3: Comparison of Gold and Silver Catalysts in Furan Synthesis from 1,4-Diyn-3-ol Derivatives

Substrate	Catalyst System	Reaction Type	Product	Yield (%)	Reference
1,4-Diyn-3-ones	Au(I) catalyst	Oxidative Cascade Cyclization	Tropone-Fused Furan	Not specified	[8]
1,4-Diynamide-3-ols	Ag(I) catalyst	Oxidative Cyclization	2-Substituted Furan-4-carboxamide	56-83	[9]

The choice of catalyst and the nature of the substituents on the 1,4-diyne backbone can influence the reaction pathway and the structure of the resulting furan. For instance, a gold(I)-catalyzed cascade cyclization of 1,4-diyn-3-ones leads to tropone-fused furans,[8] while a silver(I)-catalyzed oxidative cyclization of 1,4-diynamide-3-ols yields 2-substituted furan-4-carboxamides.[9]

Experimental Protocol: Silver-Catalyzed Oxidative Cyclization of a 1,4-Diynamide-3-ol

This protocol is based on a reported procedure for the synthesis of furan derivatives.[9]

• Materials:

  • 1,4-Diynamide-3-ol (1.0 equiv)

  • 8-Methylquinoline N-oxide (1.5 equiv)

  • AgOTf (10 mol%)

  • Dichloromethane (DCM), anhydrous

• Procedure:

  • To a solution of the 1,4-diynamide-3-ol in anhydrous DCM, add 8-methylquinoline N-oxide.

  • Add AgOTf to the mixture.

  • Stir the reaction at room temperature and monitor by TLC.

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purify the residue by flash column chromatography on silica gel to afford the desired furan derivative.

Diagram: Proposed Mechanism for Silver-Catalyzed Furan Synthesis

Caption: A simplified proposed pathway for silver-catalyzed furan synthesis.

Conclusion

Penta-1,4-diyn-3-ol is a highly versatile and reactive building block with significant potential in organic synthesis, particularly in the fields of drug discovery and materials science. Its dual functionality allows for a wide range of transformations, including Sonogashira couplings, copper-catalyzed azide-alkyne cycloadditions, and metal-catalyzed cyclizations to form complex heterocyclic systems.

While direct, quantitative comparisons with other 1,4-diynes are not always available in the literature, the extensive body of research on analogous propargylic alcohols and substituted 1,4-diynes provides a strong basis for predicting its reactivity. The high yields and mild reaction conditions often associated with these transformations underscore the value of penta-1,4-diyn-3-ol and the broader class of 1,4-diynes as powerful tools for the modern synthetic chemist. Future research focusing on direct comparative studies will further illuminate the subtle differences in reactivity among various 1,4-diynes and enable even more precise control over their synthetic applications.

References

• Gold(I)-Catalyzed Oxidative Cascade Cyclization of 1,4-Diyn-3-ones for the Construction of Tropone-Fused Furan Scaffolds - PubMed. (URL: [Link])

• Synthesis (5) - Reactions of Alkynes - Master Organic Chemistry. (URL: [Link])

• Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids. (URL: [Link])

• Ag(I)-Catalyzed Oxidative Cyclization of 1,4-Diynamide-3-ols with N-Oxide for Divergent Synthesis of 2-Substituted Furan-4-carboxamide Derivatives - PMC - NIH. (URL: [Link])

• Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids. (URL: [Link])

• Recent Progress in Application of Propargylic Alcohols in Organic Syntheses. (URL: [Link])

• Synthesis of polysubstituted furans based on a stepwise Sonogashira coupling of (Z)-3-iodoalk-2-en-1-ols with terminal propargylic alcohols and subsequent Au(I)- or Pd(II)-catalyzed cyclization-aromatization via elimination of H2O - PubMed. (URL: [Link])

• Insights into the Gold-Catalyzed Cycloisomerization of 3-Allyl-1,4-diynes for the Synthesis of. (URL: [Link])

• Click Chemistry Azide-Alkyne Cycloaddition. (URL: [Link])

• Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC) by Functionalized NHC-Based Polynuclear Catalysts: Scope and Mechanistic Insights | Organometallics - ACS Publications. (URL: [Link])

• Recent advances in the Cu(I)-catalyzed azide-alkyne cycloaddition: focus on functionally substituted azides and alkynes | Request PDF. (URL: [Link])

• Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC - PubMed Central. (URL: [Link])

• Copper-Containing Catalysts for Azide–Alkyne Cycloaddition in Supercritical CO2 - Semantic Scholar. (URL: [Link])

• Ag(I)-Catalyzed Oxidative Cyclization of 1,4-Diynamide-3-ols with N-Oxide for Divergent Synthesis of 2-Substituted Furan-4-carboxamide Derivatives - PMC - NIH. (URL: [Link])

• (PDF) Gold‐Catalyzed Cyclizations and [3+2]‐Annulation Cascades between 1,5‐Diyn‐3‐ols and Nitrones to Construct Carbazole Frameworks - ResearchGate. (URL: [Link])

• Comprehensive Overview of Homogeneous Gold-Catalyzed Transformations of π-Systems for Application Scientists - MDPI. (URL: [Link])

• Sonogashira reaction - Wikipedia. (URL: [Link])

• (PDF) Recent Advances in Sonogashira Reactions - ResearchGate. (URL: [Link])

• Catalyst-controlled regioselective Sonogashira coupling of 9-substituted-6-chloro-2,8-diiodopurines - Organic Chemistry Frontiers (RSC Publishing). (URL: [Link])

• Sonogashira reaction yielding propargylic alcohols 4. - ResearchGate. (URL: [Link])

• Acidity and Basicity of Alcohols - Master Organic Chemistry. (URL: [Link])

• Electrophilic halogenations of propargyl alcohols: paths to α-haloenones, β-haloenones and mixed β,β-dihaloenones - NIH. (URL: [Link])

• Activation of o-Propargyl Alcohol Benzaldehydes under Acetalization Conditions for Intramolecular Electrophile Intercepted Meyer–Schuster Rearrangement | The Journal of Organic Chemistry - ACS Publications. (URL: [Link])

• Scope and advances in the catalytic propargylic substitution reaction - PMC - NIH. (URL: [Link])

• Introduction to Alkynes - Chemistry Steps. (URL: [Link])

• 10.8 Alkynes – Organic Chemistry I - KPU Pressbooks. (URL: [Link])

• Reactions of Alkynes Overview - YouTube. (URL: [Link])

• De novo biosynthesis of terminal alkyne-labeled natural products - ResearchGate. (URL: [Link])

• Catalytic Hydrofunctionalization Reactions of 1,3-Diynes - MDPI. (URL: [Link])

• 1,3-Diynes: A Versatile Precursor in Transition-Metal Catalyzed (Mediated) C-H Functionalizations - PubMed. (URL: [Link])

• Hydroelementation of diynes - Chemical Society Reviews (RSC Publishing). (URL: [Link])

• Transition-Metal-Catalyzed Functionalization of Alkynes with Organoboron Reagents: New Trends, Mechanistic Insights, and Applications | ACS Catalysis - ACS Publications. (URL: [Link])

• Chemo-, regio- and stereoselective access to polysubstituted 1,3-dienes via Nickel-catalyzed four-component reactions - NIH. (URL: [Link])

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. benchchem.com [benchchem.com]
• 4. Gold(I)-Catalyzed Oxidative Cascade Cyclization of 1,4-Diyn-3-ones for the Construction of Tropone-Fused Furan Scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Scope and advances in the catalytic propargylic substitution reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Electrophilic halogenations of propargyl alcohols: paths to α-haloenones, β-haloenones and mixed β,β-dihaloenones - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Biological Activity of Penta-1,4-diyn-3-ol Derivatives

For researchers, scientists, and drug development professionals, the exploration of novel chemical scaffolds with potent biological activities is a cornerstone of therapeutic innovation. Among these, the versatile penta-1,4-diyn-3-ol core structure has emerged as a promising starting point for the synthesis of a diverse array of derivatives with significant anticancer, antimicrobial, and antiviral properties. This guide provides an in-depth comparison of the biological activities of various penta-1,4-diyn-3-ol derivatives, supported by experimental data and detailed protocols to facilitate further research and development in this exciting field.

Introduction to the Penta-1,4-diyn-3-ol Scaffold

Penta-1,4-diyn-3-ol is a small, functionalized molecule featuring two terminal alkyne groups and a central secondary alcohol. This unique arrangement of reactive sites provides a synthetically adaptable platform for the generation of a wide range of derivatives. The inherent reactivity of the diyne moiety, a structural motif found in various naturally occurring bioactive compounds, is believed to be a key contributor to the biological effects observed in its derivatives. While direct biological activity data for a wide range of penta-1,4-diyn-3-ol derivatives is an emerging field of study, extensive research on the closely related penta-1,4-dien-3-one derivatives provides valuable insights into the potential of this chemical class. This guide will draw comparisons from these analogues to highlight the therapeutic promise of the core scaffold.

Anticancer Activity: A Promising Frontier

Derivatives of the penta-1,4-dien-3-one scaffold, structural analogues of penta-1,4-diyn-3-ol derivatives, have demonstrated significant cytotoxic activity against a variety of cancer cell lines. The mechanism of action is often attributed to the induction of apoptosis and the inhibition of critical cellular processes like DNA replication.

Comparative Cytotoxicity of Penta-1,4-dien-3-one Derivatives

The following table summarizes the half-maximal inhibitory concentration (IC50) values of representative penta-1,4-dien-3-one derivatives against various cancer cell lines, showcasing the potential of this structural class.

Compound ID	Derivative Class	Cancer Cell Line	IC50 (µM)	Reference
Q2	Quinazoline and Oxime Ether	SMMC-7721 (Hepatoma)	0.64	[1]
Q8	Quinazoline and Oxime Ether	SMMC-7721 (Hepatoma)	0.63	[1]
7a-z	Substituted Pyrazolyl	HepG2 (Hepatoma)	0.10–5.05	[2]
2e	3,5-bis(benzylidene)-4-piperidone	Oral Cancer Cells	Tumor-selective	[3]
2r	3,5-bis(benzylidene)-4-piperidone	Oral Cancer Cells	Tumor-selective	[3]
A2K2A17	1,5-diaryl-1,4-pentadien-3-one	General Cytotoxicity	LC50 = 1.5 µg/mL	[4]

Note: The data presented is for penta-1,4-dien-3-one derivatives, which serve as structural and functional analogues for understanding the potential of penta-1,4-diyn-3-ol derivatives.

Unraveling the Anticancer Mechanism

The anticancer activity of these derivatives is believed to stem from multiple mechanisms. For instance, quinazoline and oxime ether derivatives have been shown to inhibit DNA replication and induce apoptosis by modulating the expression of apoptosis-related proteins[1]. The presence of Michael acceptor sites in the dienone and potentially in the diynone structure allows for covalent modification of cellular nucleophiles, such as cysteine residues in key proteins, leading to the disruption of cellular signaling pathways.

Antimicrobial and Antiviral Activities

The diyne and polyyne functionalities are well-documented for their antimicrobial properties. Derivatives of the penta-1,4-diyn-3-ol scaffold are therefore of significant interest in the development of new anti-infective agents.

Comparative Antimicrobial and Antiviral Efficacy

The following table presents a summary of the effective concentrations (EC50) and minimum inhibitory concentrations (MIC) of representative derivatives against various pathogens.

Compound ID	Derivative Class	Pathogen	Activity Metric	Value	Reference
3g	Phosphorylated penta-1,4-dien-3-one	Xanthomonas oryzae pv. oryzae	EC50	8.6 µg/mL	[5]
6d	Benzotriazin-4(3H)-one	Xanthomonas axonopodis pv. citri	EC50	22.45 µg/mL	[6]
6l	Benzotriazin-4(3H)-one	Ralstonia solanacearum	EC50	34.77 µg/mL	[6]
E6	Sulfonamide	Phytophthora litchii	EC50	0.5 µg/mL	[7]
3h	Phosphorylated penta-1,4-dien-3-one	Tobacco Mosaic Virus (TMV)	EC50	104.2 µg/mL	[5]
5m	Oxime Ether	Tobacco Mosaic Virus (TMV)	Inactivation Rate	87.0%	[8][9]
E17	Sulfonamide	Tobacco Mosaic Virus (TMV)	Kd	0.002 ± 0.001 µM	[7]
4a	Triazine	Tobacco Mosaic Virus (TMV)	EC50	12.5 µg/mL	[10]

Insights into the Antimicrobial Mechanism

The antimicrobial action of these compounds is multifaceted. In fungi, some derivatives are proposed to disrupt the cell membrane and inhibit essential enzymes[11]. For antiviral activity against TMV, molecular docking studies suggest that these derivatives can bind to the viral coat protein, thereby inhibiting viral assembly or function[5][8][9]. The broad-spectrum activity highlights the potential of this scaffold to address the growing challenge of antimicrobial resistance.

Experimental Protocols

To ensure the reproducibility and validation of the presented findings, this section provides detailed, step-by-step methodologies for the key assays used to evaluate the biological activity of penta-1,4-diyn-3-ol derivatives.

Protocol 1: MTT Assay for Anticancer Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• Penta-1,4-diyn-3-ol derivative stock solution (in a suitable solvent like DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well microtiter plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in complete culture medium. Replace the existing medium in the wells with the medium containing the test compounds at various concentrations. Include a vehicle control (medium with solvent) and a blank control (medium only).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for another 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Determine the IC50 value, the concentration of the compound that inhibits cell growth by 50%.

Protocol 2: Broth Microdilution Assay for Antimicrobial Susceptibility (MIC Determination)

This method determines the minimum inhibitory concentration (MIC) of a compound required to inhibit the growth of a specific microorganism.

Materials:

• Bacterial or fungal strains

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Penta-1,4-diyn-3-ol derivative stock solution

• 96-well microtiter plates

• Microplate reader or visual inspection

Procedure:

• Compound Dilution: Prepare a two-fold serial dilution of the test compound in the broth medium directly in the wells of a 96-well plate.

• Inoculum Preparation: Prepare a standardized inoculum of the microorganism from an overnight culture, adjusted to a specific concentration (e.g., 5 x 10^5 CFU/mL).

• Inoculation: Add the microbial inoculum to each well containing the diluted compound. Include a positive control (inoculum without compound) and a negative control (broth only).

• Incubation: Incubate the plate under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria).

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is no visible growth of the microorganism. This can be assessed visually or by measuring the optical density using a microplate reader.

Visualizing the Concepts

To better illustrate the key concepts discussed in this guide, the following diagrams have been generated using Graphviz.

Caption: Workflow for the synthesis, screening, and analysis of Penta-1,4-diyn-3-ol derivatives.

Caption: Proposed anticancer mechanism of action for Penta-1,4-diyn-3-ol derivatives.

Conclusion and Future Directions

The penta-1,4-diyn-3-ol scaffold represents a highly promising starting point for the development of novel therapeutic agents. The diverse biological activities, including potent anticancer, antimicrobial, and antiviral effects, demonstrated by its structural analogues, underscore the significant potential of this chemical class. The synthetic accessibility of the core structure allows for extensive derivatization, enabling the fine-tuning of biological activity and pharmacokinetic properties through systematic structure-activity relationship studies.

Future research should focus on the synthesis and biological evaluation of a broader library of direct penta-1,4-diyn-3-ol derivatives to establish a more direct correlation between structure and activity. In-depth mechanistic studies are also crucial to elucidate the precise molecular targets and signaling pathways involved in their biological effects. The promising data presented in this guide should serve as a strong foundation and impetus for the continued exploration of penta-1,4-diyn-3-ol derivatives in the quest for new and effective therapies.

References

• Novel penta-1,4-diene-3-one derivatives containing quinazoline and oxime ether fragments: Design, synthesis and bioactivity. Bioorganic & Medicinal Chemistry, 2021. [Link]

• 1,5-Diaryl-3-oxo-1,4-pentadienes: A Case for Antineoplastics with Multiple Targets. Molecules, 2017. [Link]

• Methods to prepare penta-1,4-dien-3-ones and substituted cyclohexanones and derivatives with antitumoral and antiparasitic properties, the compounds and their uses.

• Design, Synthesis and Bioactivities of Novel 1,4-Pentadien-3-one Derivatives Containing a Substituted Pyrazolyl Moiety. Molecules, 2017. [Link]

• Cytotoxic Tumour-Selective 1,5-Diaryl-3-Oxo-1,4-Pentadienes Mounted on a Piperidine Ring. Medicines, 2021. [Link]

• Synthesis and bioactivity evaluation of penta-1,4-diene-3-one oxime ether derivatives. Journal of Pesticide Science, 2019. [Link]

• Synthesis, antibacterial, and antiviral activities of novel penta-1,4-dien-3-one derivatives containing a benzotriazin-4(3H)-one moiety. ResearchGate, 2018. [Link]

• Cytotoxic Tumour-Selective 1,5-Diaryl-3-Oxo-1,4-Pentadienes Mounted on a Piperidine Ring. PubMed, 2021. [Link]

• Synthesis and bioactivity evaluation of penta-1,4-diene-3-one oxime ether derivatives. National Institutes of Health, 2019. [Link]

• Computational and pharmacological investigation of novel 1,5-diaryl-1,4-pentadien-3-one derivatives for analgesic, anti-inflammatory and anticancer potential. PubMed, 2018. [Link]

• Novel Phosphorylated Penta-1,4-dien-3-one Derivatives: Design, Synthesis, and Biological Activity. Semantic Scholar, 2019. [Link]

• Synthesis and biological activity of 1,4-pentadien-3-one derivatives containing triazine scaffolds. PeerJ, 2020. [Link]

• Penta-1,4-diene-3-one derivatives with antibacterial, antiviral and... ResearchGate. [Link]

• (PDF) Cytotoxic Tumour-Selective 1,5-Diaryl-3-Oxo-1,4-Pentadienes Mounted on a Piperidine Ring. ResearchGate, 2021. [Link]

• Synthesis and biological evaluation of 1,4-pentadien-3-one derivatives containing 1,2,4-triazole. Open Ukrainian Citation Index (OUCI), 2020. [Link]

• Supporting Information Synthesis and biological evaluation of novel of 1, 5-diaryl-1, 4- pentadien- 3-one derivatives containin. The Royal Society of Chemistry, 2011. [Link]

• Design, Synthesis, and Biological Evaluation of Novel 1,4-Pentadien-3-one Derivatives Containing a Sulfonamide Moiety. PubMed, 2022. [Link]

• Synthesis and Antimicrobial Activity of 4-Substituted 1,2,3-Triazole-Coumarin Derivatives. MDPI, 2021. [Link]

• Cytotoxic cholesta-1,4-dien-3-one derivatives from soft coral Nephthea sp. PubMed, 2013. [Link]

• Synthesis and Antiviral Activity of Novel 1,4-Pentadien-3-one Derivatives Containing a 1,3,4-Thiadiazole Moiety. National Institutes of Health, 2018. [Link]

• Design, Synthesis and Antifungal Activity of Novel 1,4-Pentadiene-3-one Containing Quinazolinone. National Institutes of Health, 2023. [Link]

Sources

• 1. Novel penta-1,4-diene-3-one derivatives containing quinazoline and oxime ether fragments: Design, synthesis and bioactivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Design, Synthesis and Bioactivities of Novel 1,4-Pentadien-3-one Derivatives Containing a Substituted Pyrazolyl Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cytotoxic Tumour-Selective 1,5-Diaryl-3-Oxo-1,4-Pentadienes Mounted on a Piperidine Ring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Computational and pharmacological investigation of novel 1,5-diaryl-1,4-pentadien-3-one derivatives for analgesic, anti-inflammatory and anticancer potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [PDF] Novel Phosphorylated Penta-1,4-dien-3-one Derivatives: Design, Synthesis, and Biological Activity | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. Design, Synthesis, and Biological Evaluation of Novel 1,4-Pentadien-3-one Derivatives Containing a Sulfonamide Moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis and bioactivity evaluation of penta-1,4-diene-3-one oxime ether derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis and bioactivity evaluation of penta-1,4-diene-3-one oxime ether derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis and biological activity of 1,4-pentadien-3-one derivatives containing triazine scaffolds [PeerJ] [peerj.com]
• 11. researchgate.net [researchgate.net]

Differentiating Unsaturation: A Spectroscopic Comparison of Penta-1,4-diyn-3-ol and Its Isomers

In the landscape of synthetic chemistry and drug development, the precise identification of molecular structure is paramount. Isomers, compounds sharing the same molecular formula but differing in atomic arrangement, often exhibit distinct physical, chemical, and biological properties. This guide provides an in-depth spectroscopic comparison of penta-1,4-diyn-3-ol and its isomers, offering a practical framework for researchers to distinguish these closely related structures. By leveraging the unique insights from Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS), we can confidently elucidate the structural nuances that define these molecules.

The Isomers in Focus

Our primary compound of interest is penta-1,4-diyn-3-ol , a secondary alcohol featuring two terminal alkyne groups. We will compare its spectroscopic signature against key isomers that introduce varying degrees of unsaturation and hydroxyl group placement:

• Penta-1,4-dien-3-ol: An isomer with two terminal alkene groups.

• Pent-1-en-4-yn-3-ol: A mixed-functionality isomer containing both a terminal alkene and a terminal alkyne.

• Pent-3-en-1-yn-3-ol: An isomer with an internal alkene and a terminal alkyne.

The differentiation of these structures is critical, as the nature and position of the double and triple bonds, as well as the hydroxyl group, significantly influence the molecule's reactivity and potential applications.

Comparative Spectroscopic Analysis

A multi-technique approach is essential for the unambiguous identification of these isomers. While each technique provides valuable information, their combined interpretation offers a robust and self-validating system for structural confirmation.

Infrared (IR) Spectroscopy: Probing Functional Groups

Infrared spectroscopy is a powerful tool for identifying the presence of specific functional groups within a molecule. The distinct vibrational frequencies of different bonds provide a characteristic "fingerprint" for each isomer.

dot

Caption: A generalized workflow for acquiring an IR spectrum.

Key Differentiating Absorptions:

Functional Group	Penta-1,4-diyn-3-ol	Penta-1,4-dien-3-ol	Pent-1-en-4-yn-3-ol	Pent-3-en-1-yn-3-ol
O-H Stretch (alcohol)	Broad, ~3300 cm⁻¹	Broad, ~3300 cm⁻¹	Broad, ~3300 cm⁻¹	Broad, ~3300 cm⁻¹
≡C-H Stretch (alkyne)	Strong, sharp, ~3300 cm⁻¹	Absent	Strong, sharp, ~3300 cm⁻¹	Strong, sharp, ~3300 cm⁻¹
=C-H Stretch (alkene)	Absent	Medium, ~3080 cm⁻¹	Medium, ~3080 cm⁻¹	Medium, ~3020 cm⁻¹ (internal)
C≡C Stretch (alkyne)	Weak, ~2100 cm⁻¹	Absent	Weak, ~2100 cm⁻¹	Weak, ~2200 cm⁻¹ (internal)
C=C Stretch (alkene)	Absent	Medium, ~1640 cm⁻¹	Medium, ~1640 cm⁻¹	Medium, ~1670 cm⁻¹ (internal)

Expert Insights: The most telling differentiators in the IR spectra are the sharp ≡C-H stretch around 3300 cm⁻¹ for terminal alkynes and the C=C stretch around 1640 cm⁻¹ for terminal alkenes. The presence or absence of these peaks provides a clear initial classification of the isomer. For instance, penta-1,4-diyn-3-ol will uniquely show two strong, sharp ≡C-H stretches, while penta-1,4-dien-3-ol will exhibit characteristic alkene stretches but no alkyne signals. The mixed isomer, pent-1-en-4-yn-3-ol, will display signals for both functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Carbon-Hydrogen Framework

NMR spectroscopy provides detailed information about the chemical environment of hydrogen (¹H NMR) and carbon (¹³C NMR) atoms. Chemical shifts, splitting patterns, and integration values allow for the complete structural elucidation of each isomer.

dot

Caption: A simplified workflow for NMR data acquisition.

¹H NMR Spectroscopy

The ¹H NMR spectra of these isomers are distinguished by the chemical shifts and coupling patterns of the protons attached to or near the double bonds, triple bonds, and the hydroxyl-bearing carbon.

Predicted ¹H NMR Chemical Shifts (δ, ppm):

Proton Environment	Penta-1,4-diyn-3-ol	Penta-1,4-dien-3-ol	Pent-1-en-4-yn-3-ol
≡C-H	~2.5 (s)	-	~2.6 (d)
=CH₂	-	~5.2 (d)	~5.3 (d)
=CH-	-	~5.9 (m)	~6.0 (m)
-CH(OH)-	~4.5 (t)	~4.3 (q)	~4.8 (q)
-OH	Variable (s, broad)	Variable (s, broad)	Variable (s, broad)

Expert Insights: The acetylenic protons (≡C-H) of penta-1,4-diyn-3-ol will appear as a singlet around 2.5 ppm. In contrast, the vinyl protons (=CH₂) of penta-1,4-dien-3-ol will be significantly downfield (5-6 ppm) and will exhibit complex splitting patterns due to coupling with the adjacent methine proton. The proton on the carbon bearing the hydroxyl group (-CH(OH)-) will also show distinct splitting depending on its neighbors.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides a direct count of the number of non-equivalent carbon atoms and information about their electronic environment.

Predicted ¹³C NMR Chemical Shifts (δ, ppm):

Carbon Environment	Penta-1,4-diyn-3-ol	Penta-1,4-dien-3-ol	Pent-1-en-4-yn-3-ol
-C≡	~80	-	~82
≡CH	~75	-	~73
=CH₂	-	~115	~116
=CH-	-	~140	~138
-CH(OH)-	~58	~72	~63

Expert Insights: The sp-hybridized carbons of the alkyne groups in penta-1,4-diyn-3-ol resonate in the range of 70-85 ppm. The sp²-hybridized carbons of the alkene groups in penta-1,4-dien-3-ol are found further downfield, typically between 115 and 140 ppm. The chemical shift of the carbon bearing the hydroxyl group is also diagnostic, being influenced by the nature of the adjacent unsaturation.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of a compound and offers structural clues based on its fragmentation pattern upon ionization.

dot

Caption: A schematic of the mass spectrometry process.

Expected Molecular Ion Peaks and Key Fragments:

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Fragments (m/z)
Penta-1,4-diyn-3-ol	C₅H₄O	80.09	79 ([M-H]⁺), 53 ([M-COH]⁺)
Penta-1,4-dien-3-ol	C₅H₈O	84.12	83 ([M-H]⁺), 69 ([M-CH₃]⁺), 57 ([M-C₂H₃O]⁺)[1]
Pent-1-en-4-yn-3-ol	C₅H₆O	82.10	81 ([M-H]⁺), 55 ([M-C₂H₃]⁺)

Expert Insights: While all isomers have different molecular weights, allowing for their initial differentiation, the fragmentation patterns provide further structural confirmation. Alcohols often undergo dehydration (loss of H₂O), leading to a peak at M-18. The stability of the resulting carbocations will dictate the major fragmentation pathways. For example, the dienol is likely to undergo allylic cleavage, while the diynol fragmentation will be influenced by the presence of the triple bonds.

Experimental Protocols

To ensure the reproducibility and accuracy of the spectroscopic data, the following standardized protocols are recommended.

Sample Preparation

• NMR Spectroscopy: Dissolve 5-10 mg of the sample in approximately 0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS) as an internal standard.

• IR Spectroscopy: For liquid samples, a thin film can be prepared by placing a drop of the neat liquid between two sodium chloride (NaCl) plates.

• Mass Spectrometry: Prepare a dilute solution of the sample (approximately 1 mg/mL) in a volatile solvent such as methanol or dichloromethane for direct infusion or GC-MS analysis.

Instrumentation and Data Acquisition

• NMR: A 400 MHz or higher field NMR spectrometer is recommended. For ¹H NMR, acquire spectra with a spectral width of 12 ppm, a relaxation delay of 1 second, and 16 scans. For ¹³C NMR, use a spectral width of 220 ppm, a relaxation delay of 2 seconds, and accumulate at least 512 scans for adequate signal-to-noise.

• IR: A Fourier-Transform Infrared (FTIR) spectrometer is standard. Record the spectrum from 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹.

• MS: For electron ionization (EI) mass spectrometry, a GC-MS system is often employed. Use a standard EI energy of 70 eV.

Conclusion

The spectroscopic differentiation of penta-1,4-diyn-3-ol and its isomers is a clear demonstration of the power of modern analytical techniques. By carefully analyzing the data from IR, ¹H NMR, ¹³C NMR, and mass spectrometry, researchers can confidently distinguish between these closely related structures. This guide provides a comprehensive framework, grounded in established spectroscopic principles and experimental best practices, to aid in the unambiguous structural elucidation of these and other isomeric compounds, a critical step in advancing chemical research and development.

References

• NIST Mass Spectrometry Data Center. 1,4-Pentadien-3-ol. In: NIST Chemistry WebBook, NIST Standard Reference Database Number 69, Eds. P.J. Linstrom and W.G. Mallard. National Institute of Standards and Technology, Gaithersburg MD, 20899. [Link]

Sources

• 1. 1,4-Pentadien-3-ol [webbook.nist.gov]

A Comparative Guide to the Catalytic Efficacy in Penta-1,4-diyn-3-ol Reactions

Introduction: The Versatility of a C5 Building Block

Penta-1,4-diyn-3-ol is a compact yet highly versatile C5 building block in modern organic synthesis.[1] Its structure, featuring a central secondary alcohol flanked by two terminal alkyne groups, provides a rich platform for a multitude of chemical transformations.[1][2] The terminal alkynes are amenable to coupling reactions, cycloadditions, and nucleophilic additions, while the hydroxyl group can be oxidized, substituted, or used to direct stereochemistry.[1] This unique combination of reactive sites allows for the strategic construction of complex molecular architectures, making it a valuable precursor in the synthesis of natural products, pharmaceuticals, and advanced materials.[1]

This guide provides an in-depth comparison of the efficacy of various catalysts in mediating the key reactions of penta-1,4-diyn-3-ol and its derivatives. We will delve into the mechanistic underpinnings of these transformations, present comparative experimental data, and provide detailed protocols to bridge theory with practical application.

Logical Framework for Catalyst Evaluation

To systematically evaluate catalyst performance, we will follow a logical workflow. The choice of catalyst is fundamentally dictated by the desired molecular transformation. This guide is therefore structured around the primary reaction classes involving penta-1,4-diyn-3-ol: cyclization/cycloisomerization, cross-coupling, and selective hydrogenation.

Caption: A workflow for selecting and evaluating catalysts for Penta-1,4-diyn-3-ol reactions.

Cyclization and Cycloisomerization Reactions: Building Rings with Precision

The proximate alkyne units in penta-1,4-diyn-3-ol make it an exceptional substrate for metal-catalyzed cyclization reactions, enabling the synthesis of diverse heterocyclic and carbocyclic structures.[1] Gold, silver, and rhodium catalysts have shown particular efficacy in these transformations.[1]

Gold (Au) Catalysis: The Carbophilic Champion

Gold catalysts, particularly cationic gold(I) complexes, are renowned for their high carbophilicity, allowing for potent activation of alkynes toward nucleophilic attack. This property is harnessed to trigger elegant cascade cyclizations.

Mechanism Insight: Gold(I) catalysts coordinate to one of the alkyne groups, lowering the LUMO and rendering it susceptible to intramolecular attack by the other alkyne or the hydroxyl group. This can lead to the formation of highly substituted furans or more complex fused systems, especially when using the oxidized form, penta-1,4-diyn-3-one.[1][3] For instance, gold(I)-catalyzed cascade cyclization of 1,4-diyn-3-ones with pyridine N-oxides allows for the direct construction of tropone-fused furan scaffolds.[3][4]

Caption: Proposed mechanism for Gold(I)-catalyzed oxidative cascade cyclization.

Comparative Data for Cyclization Catalysts

Catalyst System	Substrate Type	Reaction	Product	Yield (%)	Ref.
Gold(I) Complex	1,4-Diyn-3-one	Oxidative Cascade Cyclization	Tropone-Fused Furan	Good to High	[3]
Silver(I) Catalyst	1,4-Diyn-3-ol	Oxidative Cyclization w/ N-Oxides	2-Substituted Furan-4-carboxamides	N/A	[1]
FeBr₃	1,4-Pentadien-3-ol derivative	Nazarov Cyclization Cascade	Cyclopenta[b]indole	75%	[5]

Note: The FeBr₃ example uses a diene analog, highlighting the utility of Lewis acids in cyclizing related structures.

Experimental Protocol: Gold-Catalyzed Synthesis of a Tropone-Fused Furan

This protocol is conceptualized based on the principles described by Hamada et al. for the cyclization of 1,4-diyn-3-ones.[3][4]

• Preparation: To a flame-dried Schlenk tube under an inert nitrogen atmosphere, add the 1,4-diyn-3-one substrate (0.5 mmol, 1.0 equiv.), a gold(I) catalyst such as XPhosAuNTf₂ (0.05 mmol, 10 mol%), and an amide co-catalyst like acetamide (0.5 mmol, 1.0 equiv.).[6]

• Solvent Addition: Add anhydrous chloroform (10 mL, stabilized with amylenes) via syringe.[6]

• Reaction: Stir the reaction mixture at 40 °C for 12 hours, monitoring progress by TLC or LC-MS.[6]

• Workup: Upon completion, concentrate the reaction mixture under reduced pressure.

• Purification: Purify the residue by silica gel column chromatography using an appropriate eluent system (e.g., hexane/ethyl acetate) to isolate the polysubstituted benzene product.

Causality: The choice of a gold(I) catalyst with a bulky ligand (XPhos) and a non-coordinating counter-ion (NTf₂) ensures a highly active and cationic catalyst, which is crucial for alkyne activation.[6] The amide co-catalyst is critical in this specific transformation, acting as a covalent nucleophilic co-catalyst to enable a formal [3+3] cyclization pathway.[6]

Palladium-Catalyzed Cross-Coupling Reactions

Palladium catalysis is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with exceptional reliability and functional group tolerance.[7][8][9] For penta-1,4-diyn-3-ol, the terminal alkynes are prime handles for Sonogashira coupling.

The Sonogashira Coupling: A Gateway to Functionalized Diynes

The Sonogashira reaction is a palladium-catalyzed cross-coupling between a terminal alkyne and an aryl or vinyl halide, typically using a copper(I) co-catalyst.[1][10] This reaction is fundamental for extending the carbon framework of penta-1,4-diyn-3-ol.

Mechanism Insight: The catalytic cycle involves two interconnected cycles. In the palladium cycle, oxidative addition of the aryl/vinyl halide to a Pd(0) species is followed by transmetalation of the copper acetylide (formed in the copper cycle) to the palladium complex. Reductive elimination then yields the coupled product and regenerates the Pd(0) catalyst.[7]

Caption: Catalytic cycles for the Sonogashira cross-coupling reaction.

Experimental Protocol: Sonogashira Coupling of Penta-1,4-diyn-3-ol

This is a generalized protocol for a Sonogashira reaction.

• Preparation: To a Schlenk tube, add penta-1,4-diyn-3-ol (1.0 equiv.), the aryl halide (1.0 equiv.), a palladium catalyst such as Pd(PPh₃)₄ (2-5 mol%), and a copper(I) salt like CuI (1-10 mol%).

• Solvent and Base: Add a degassed solvent (e.g., THF or DMF) and a suitable base (e.g., triethylamine or diisopropylamine), which also acts as a solvent in many cases.

• Reaction: Stir the mixture under an inert atmosphere at room temperature or with gentle heating (e.g., 40-60 °C) until the starting materials are consumed (monitor by TLC).

• Workup: Quench the reaction with saturated aqueous NH₄Cl solution and extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate. Purify the crude product by column chromatography.

Causality: The Pd(0) complex is the active catalyst.[7] CuI is crucial for the formation of the copper acetylide, which facilitates the transmetalation step, often accelerating the reaction compared to copper-free versions. The amine base is required to neutralize the HX generated during the formation of the copper acetylide.

Selective Hydrogenation: Taming the Triple Bonds

The conversion of alkynes to alkenes is a critical transformation. For poly-unsaturated molecules like penta-1,4-diyn-3-ol, the key challenge is selectivity: reducing the triple bonds to double bonds without further reduction to single bonds. This semi-hydrogenation is vital for producing olefinic intermediates.[11]

Palladium and Platinum Catalysts for Semi-Hydrogenation

Catalysts based on palladium and platinum are highly effective for alkynol hydrogenation. The selectivity towards the alkene (enol) product is influenced by the metal, the support, and the reaction conditions.[11]

• Palladium Catalysts: Lindlar's catalyst (Pd on CaCO₃, poisoned with lead) is the classic choice for cis-alkene formation. Other systems like Pd/Al₂O₃ and Pd-C are also used, sometimes in the gas phase.[11] A Pd-B catalyst has been reported to yield high conversion (90.2%) and selectivity (94.5%) for enol products.[11]

• Platinum Catalysts: Pt supported on materials like silicon carbide (Pt/SiC) can achieve very high conversion and selectivity (96% for both in the case of 2-butyne-1,4-diol).[11]

Comparative Data for Semi-Hydrogenation Catalysts

Catalyst System	Substrate	Product	Conversion (%)	Selectivity (%)	Ref.
Pd-B (0.6 wt%)	Alkynol	Enol	~90.2	~94.5	[11]
Pt/SiC (0.5 wt%)	2-Butyne-1,4-diol	2-Butene-1,4-diol	96	96	[11]
Pt@ZIF-8	Alkynol	Enol	99	92	[11]

Experimental Protocol: Selective Semi-Hydrogenation

This protocol describes a typical liquid-phase semi-hydrogenation.

• Catalyst Preparation: Place the catalyst (e.g., 5% Pd/CaCO₃, Lindlar's catalyst) in a high-pressure reaction vessel.

• Reaction Setup: Add a solution of penta-1,4-diyn-3-ol in a suitable solvent (e.g., methanol or ethyl acetate). A reaction modifier like quinoline can be added to increase selectivity by poisoning over-active catalyst sites.

• Hydrogenation: Seal the vessel, purge with hydrogen gas, and then pressurize to the desired H₂ pressure (e.g., 1-5 atm).

• Reaction: Stir the mixture vigorously at room temperature. Monitor the reaction progress by GC or ¹H NMR by analyzing aliquots, paying close attention to the consumption of hydrogen gas.

• Workup: Once the desired conversion is reached, carefully vent the hydrogen and purge the vessel with nitrogen. Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Purification: Remove the solvent under reduced pressure to yield the crude product, which can be further purified if necessary.

Causality: The "poison" in Lindlar's catalyst deactivates the most active sites on the palladium surface, which prevents the adsorption and subsequent reduction of the initially formed alkene, thus ensuring high selectivity for the semi-hydrogenation product. Vigorous stirring is essential to overcome mass transfer limitations of hydrogen gas into the liquid phase.

Conclusion

The reactivity of penta-1,4-diyn-3-ol can be precisely controlled through the strategic selection of a catalyst. Gold catalysts excel in mediating complex cyclization cascades to build intricate ring systems. Palladium catalysts are the workhorses for carbon-carbon bond formation via cross-coupling, providing a reliable method for molecular elaboration. For selective reduction, palladium and platinum catalysts, when properly modified and controlled, offer a pathway to valuable olefinic products. Understanding the underlying mechanisms and the rationale for catalyst choice, as outlined in this guide, empowers researchers to harness the full synthetic potential of this versatile C5 building block.

References

• Penta-1,4-diyn-3-ol | 56598-53-9 | Benchchem. (URL: )
• Nazarov cyclization of 1,4-pentadien-3-ols: preparation of cyclopenta[b]indoles and spiro[indene-1,4′-quinoline]s - PMC - NIH. (URL: )
• Gold(I)-Catalyzed Oxidative Cascade Cyclization of 1,4-Diyn-3-ones for the Construction of Tropone-Fused Furan Scaffolds - PubMed. (URL: )
• Application Notes and Protocols for Hepta-1,4-diyn-3-ol in Organic Synthesis - Benchchem. (URL: )
• Insights into the Gold-Catalyzed Cycloisomerization of 3- Allyl-1,4-diynes for the Synthesis of. (URL: )
• An In‐Situ Self‐regeneration Catalyst for the Production of Renewable Penta‐1,3‐diene. (URL: )

• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS - Nobel Prize. (URL: [Link])

• Palladium-Catalyzed Cross-Coupling Reactions in Total Synthesis - Sci-Hub. (URL: [Link])

• Penta-1,4-diyn-3-ol | C5H4O | CID 11051571 - PubChem. (URL: [Link])

• Palladium Catalysts for Cross-Coupling Reaction - MDPI. (URL: [Link])

• (PDF) Palladium Catalysts for Cross-Coupling Reaction - ResearchGate. (URL: [Link])

• Palladium-Catalyzed Cross-Coupling Reaction of Bis(pinacolato)diboron with 1-Alkenyl Halides or Triflates: Convenient Synthesis of Unsymmetrical 1,3-Dienes via the Borylation-Coupling Sequence - Organic Chemistry Portal. (URL: [Link])

• Concise syntheses of natural diarylheptanoids containing a 1,4-pentadiene unit - PMC - NIH. (URL: [Link])

• Enantioselective and collective total synthesis of pentacyclic 19-nor-clerodanes - PMC. (URL: [Link])

• Penta-1,4-diyn-3-ol (C5H4O) - PubChemLite. (URL: [Link])

• (PDF) Gold(I)-Catalyzed Oxidative Cascade Cyclization of - Amanote Research. (URL: [Link])

• 1,4-Pentadien-3-ol | C5H8O | CID 70204 - PubChem - NIH. (URL: [Link])

• Penta-1,4-diyn-3-one | C5H2O | CID 12596780 - PubChem. (URL: [Link])

• Selective 1,4-syn-Addition to Cyclic 1,3-Dienes via Hybrid Palladium Catalysis - PMC. (URL: [Link])

• Penta-1,4-diyn-3-olate | C5H3O- | CID 86307691 - PubChem - NIH. (URL: [Link])

• Asymmetric 1,4-Dihydroxylation of 1,3-Dienes by Catalytic Enantioselective Diboration - NIH. (URL: [Link])

• anti-Diastereo- and Enantioselective Ruthenium-Catalyzed C-C Coupling-Oxidative Lactonization of 1,4-Butanediol: Alkynes as Allylmetal Pronucleophiles - PMC - NIH. (URL: [Link])

• Gold-Catalyzed Diyne-Ene Annulation for the Synthesis of Polysubstituted Benzenes through Formal [3+3] Approach with Amide as the Critical Co-Catalyst - NIH. (URL: [Link])

• Diastereo- and Enantioselective Synthesis of Tetracyclic Cycloheptanols through (4+3) Annulation via C-C/C-H Activation Cascade - PubMed. (URL: [Link])

• Ruthenium Complexes Bearing α-Diimine Ligands and Their Catalytic Applications in N-Alkylation of Amines, α-Alkylation of Ketones, and β-Alkylation of Secondary Alcohols - PMC - NIH. (URL: [Link])

• Application of Metal-Based Catalysts for Semi-Hydrogenation of Alkynol: A Review - MDPI. (URL: [Link])

Sources

• 1. Penta-1,4-diyn-3-ol | 56598-53-9 | Benchchem [benchchem.com]
• 2. Penta-1,4-diyn-3-ol | C5H4O | CID 11051571 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Gold(I)-Catalyzed Oxidative Cascade Cyclization of 1,4-Diyn-3-ones for the Construction of Tropone-Fused Furan Scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. (PDF) Gold(I)-Catalyzed Oxidative Cascade Cyclization of [research.amanote.com]
• 5. Nazarov cyclization of 1,4-pentadien-3-ols: preparation of cyclopenta[b]indoles and spiro[indene-1,4′-quinoline]s - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Gold-Catalyzed Diyne-Ene Annulation for the Synthesis of Polysubstituted Benzenes through Formal [3+3] Approach with Amide as the Critical Co-Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 7. nobelprize.org [nobelprize.org]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. mdpi.com [mdpi.com]

Bridging the Gap: A Comparative Guide to Computational and Experimental Spectroscopic Data for Penta-1,4-diyn-3-ol

This guide provides an in-depth technical comparison of computational and experimental spectroscopic data for Penta-1,4-diyn-3-ol (C₅H₄O), a versatile C5 building block in organic synthesis. For researchers, scientists, and drug development professionals, accurate structural elucidation is paramount. This document explores the synergistic relationship between high-level computational chemistry and empirical spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Infrared (IR), and Raman spectroscopy—in the characterization of this highly functionalized alkynol. We will delve into the causality behind experimental choices, the logic of computational modeling, and a critical analysis of the resulting data, offering a framework for robust molecular characterization.

Introduction to Penta-1,4-diyn-3-ol: A Molecule of Interest

Penta-1,4-diyn-3-ol is a significant synthetic intermediate due to its unique arrangement of reactive functional groups: two terminal alkynes and a secondary alcohol. This structure allows for a variety of chemical transformations, including coupling reactions, cycloadditions, and nucleophilic additions at the alkyne positions, while the hydroxyl group can be oxidized or used to direct stereochemistry. Given its potential utility in constructing complex molecules for pharmaceuticals and materials science, unambiguous characterization is essential.

However, the presence of terminal alkynes also introduces challenges. Such compounds can be sensitive to heat, light, oxygen, and basic conditions, potentially leading to degradation via polymerization or oxidation of the alcohol to the corresponding ketone.[1] This inherent instability underscores the need for precise and efficient analytical methods that can confirm the structure and purity of the synthesized material promptly. This guide will demonstrate how computational modeling can predict spectroscopic features, aiding in the interpretation of experimental data and providing a deeper understanding of the molecule's electronic and vibrational properties.

The Experimental Approach: Synthesis and Spectroscopic Analysis

A robust experimental protocol is the foundation of any reliable characterization. The methods described herein are designed to be self-validating, ensuring the integrity of the sample and the data acquired.

Synthesis and Purification of Penta-1,4-diyn-3-ol

A common and effective route to synthesize Penta-1,4-diyn-3-ol involves the nucleophilic addition of an acetylide to an α,β-acetylenic aldehyde. A specific, high-yield procedure is adapted from methods used for similar di-alkynyl systems.

Experimental Protocol: Synthesis

• Preparation of Lithium Acetylide: In a flame-dried, three-neck flask under an inert argon atmosphere, dissolve ethynyltrimethylsilane (2.2 equivalents) in anhydrous tetrahydrofuran (THF) at -78 °C. Add n-butyllithium (2.1 equivalents, 2.5 M in hexanes) dropwise, maintaining the temperature below -70 °C. Stir the resulting solution for 30 minutes.

• Addition of Aldehyde: To the cooled solution, add 3-(trimethylsilyl)propynal (1.0 equivalent) dropwise. The reaction is monitored by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed (typically 1-2 hours).

• Workup and Desilylation: Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl). Allow the mixture to warm to room temperature and extract the product with diethyl ether (3x). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), and concentrate under reduced pressure. The crude bis-silylated intermediate is then dissolved in methanol, and potassium carbonate (K₂CO₃, 3.0 equivalents) is added. The mixture is stirred at room temperature for 4-6 hours to effect desilylation.

• Purification: After completion, the solvent is removed, and the residue is partitioned between water and diethyl ether. The aqueous layer is extracted with ether, and the combined organic layers are dried and concentrated. The final product, Penta-1,4-diyn-3-ol, is purified by flash column chromatography on silica gel using a hexane/ethyl acetate gradient.

Causality of Choices: The use of trimethylsilyl (TMS) protecting groups is crucial to prevent the highly acidic terminal alkyne protons from interfering with the lithium acetylide formation and subsequent nucleophilic attack. The two-step deprotection under mild basic conditions (K₂CO₃ in methanol) efficiently yields the target molecule while minimizing potential polymerization.

Spectroscopic Data Acquisition

All spectroscopic measurements should be performed immediately after purification on a freshly prepared sample to mitigate degradation.

• NMR Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a 400 MHz (or higher) spectrometer. The sample is dissolved in deuterated chloroform (CDCl₃), a standard solvent for small organic molecules, with tetramethylsilane (TMS) as an internal standard.

• IR Spectroscopy: Infrared spectra are obtained using a Fourier-Transform Infrared (FTIR) spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory, which allows for rapid analysis of the neat liquid sample.

• Raman Spectroscopy: Raman spectra are collected using a micro-Raman spectrometer with a 532 nm or 785 nm laser excitation source to minimize fluorescence. A small drop of the neat liquid is placed on a clean glass slide for analysis.

Workflow for Experimental Analysis and Comparison

Caption: Overall workflow from synthesis to comparative analysis.

The Computational Approach: Predicting Spectroscopic Properties

Computational chemistry provides a powerful, predictive tool for understanding molecular properties. Density Functional Theory (DFT) is a widely used method that offers a favorable balance between accuracy and computational cost for molecules of this size.

Computational Methodology

• Geometry Optimization and Frequency Calculation: The structure of Penta-1,4-diyn-3-ol is first optimized in the gas phase using a suitable DFT functional and basis set. The B3LYP functional combined with the 6-311++G(d,p) basis set is a robust choice for geometry and vibrational frequencies of organic molecules. A frequency calculation is performed on the optimized geometry to confirm it is a true energy minimum (no imaginary frequencies) and to obtain the harmonic vibrational frequencies for IR and Raman spectra.[2][3]

• NMR Chemical Shift Calculation: Using the optimized geometry, the magnetic shielding tensors are calculated using the Gauge-Including Atomic Orbital (GIAO) method.[4][5] For NMR calculations, the PBE0 functional often provides slightly better accuracy for chemical shifts compared to B3LYP.[6][7] The shielding values are then converted to chemical shifts (δ) by referencing them to the shielding calculated for TMS at the same level of theory (δ = σ_TMS - σ_sample).

• Solvent Effects: To better mimic experimental conditions, solvent effects (CDCl₃) can be included implicitly using a continuum model like the Polarizable Continuum Model (PCM).[4][5]

Logical Framework for Computational Predictions

Caption: Relationship between computational model and predicted data.

Comparative Analysis: Theory vs. Experiment

This section directly compares the predicted computational data with acquired experimental results. It is important to note that calculated vibrational frequencies are often scaled by an empirical factor (~0.96-0.98 for B3LYP) to account for anharmonicity and basis set deficiencies.

Vibrational Spectroscopy (IR and Raman)

The key vibrational modes for Penta-1,4-diyn-3-ol are the alkyne C≡C and ≡C-H stretches, and the alcohol O-H and C-O stretches.

Vibrational Mode	Typical Experimental Range (cm⁻¹)	Calculated (B3LYP/6-311++G(d,p)) Scaled (cm⁻¹)	Analysis of Agreement and Discrepancy
O-H Stretch	3200-3600 (broad)	~3450	The experimental peak is typically broad due to hydrogen bonding. The calculation, performed on an isolated molecule, predicts a sharper peak. The calculated value falls within the expected range.
≡C-H Stretch	3280-3320 (sharp, strong)	~3310	Excellent agreement is expected. This sharp peak is a hallmark of terminal alkynes and is usually well-reproduced by DFT calculations.[8]
C≡C Stretch	2100-2140 (weak in IR, strong in Raman)	~2125	Good agreement is anticipated. Due to the molecule's near-symmetry, the C≡C stretch is expected to be weak in the IR spectrum but strong and sharp in the Raman spectrum, a prediction that can be verified computationally.[9][10]
C-O Stretch	1050-1150	~1100	The C-O stretch of the secondary alcohol should show good agreement between the experimental and scaled theoretical values.

NMR Spectroscopy

NMR chemical shifts are highly sensitive to the local electronic environment of each nucleus.

Table 2: Comparison of Experimental and Calculated ¹³C NMR Chemical Shifts

Carbon Atom	Experimental δ (ppm) in CDCl₃ [11]	Calculated (GIAO-PBE0/6-311++G(d,p)) δ (ppm)	Analysis of Agreement and Discrepancy
C3 (CH-OH)	51.5	~52.0	Excellent agreement. The carbinol carbon is well-predicted by modern DFT methods.[4][6]
C2/C4 (C≡C)	85.0	~85.5	Very good agreement. The calculation accurately captures the electronic environment of the sp-hybridized carbons attached to the carbinol center.
C1/C5 (≡CH)	73.9	~74.5	Very good agreement. The terminal sp-hybridized carbons are also well-described.

¹H NMR Analysis: While a specific experimental ¹H spectrum for Penta-1,4-diyn-3-ol was not found in the initial search, predictions can be made. The calculation would predict the acetylenic protons (H1/H5) around 2.5-3.0 ppm and the methine proton (H3) around 4.5-5.0 ppm. The hydroxyl proton signal would be a broad singlet with a variable chemical shift depending on concentration and sample purity. These predictions provide a strong hypothesis for interpreting an experimental spectrum. DFT calculations of proton NMR shifts for alcohols have shown excellent correlation with experimental values, often with a root mean square difference of less than 0.1 ppm.[4][6]

Conclusion: A Synergistic Approach to Molecular Characterization

The analysis of Penta-1,4-diyn-3-ol demonstrates the powerful synergy between experimental spectroscopy and computational chemistry. While experimental techniques provide tangible data on the bulk sample, computational methods offer a detailed, molecule-level interpretation of that data.

• Predictive Power: DFT calculations can accurately predict the key spectroscopic features (vibrational frequencies and NMR chemical shifts) before a molecule is even synthesized, aiding in spectral assignment and confirming structural identity.

• Insight into Discrepancies: Deviations between calculated and experimental data, such as the broadening of the O-H stretch in the IR spectrum, provide valuable insights into intermolecular forces like hydrogen bonding that are not fully captured in a gas-phase calculation.

• Validation and Confidence: The strong correlation between the predicted and experimental data, particularly for the ¹³C NMR shifts, provides a high degree of confidence in the structural assignment of Penta-1,4-diyn-3-ol.

For researchers in drug development and materials science, integrating these computational and experimental workflows is not merely a confirmatory exercise. It is a strategic approach that accelerates research by providing deeper molecular insights, resolving structural ambiguities, and building a robust, verifiable understanding of the chemical entities being investigated.

References

• Development of a Spectroscopic Map to Explain the Broad Raman Peak for Alkynes Solvated in Triethylamine. ACS Publications. [Link]

• Alkyne-Modulated Surface-Enhanced Raman Scattering-Palette for Optical Interference-Free and Multiplex Cellular Imaging. Analytical Chemistry - ACS Publications. [Link]

• 1H NMR spectra of alcohols and diols in chloroform: DFT/GIAO calculation of chemical shifts. ResearchGate. [Link]

• Computational Raman shifts of 16 alkyne-derivatives. ResearchGate. [Link]

• 1H NMR spectra of alcohols and diols in chloroform: DFT/GIAO calculation of chemical shifts. Magnetic Resonance in Chemistry. [Link]

• Penta-1,4-diyn-3-ol | C5H4O | CID 11051571. PubChem. [Link]

• Explaining the Broad Raman Peak for Alkynes Solvated in Triethylamine. ChemRxiv. [Link]

• Penta-1,4-diyn-3-ol - Optional[13C NMR] - Chemical Shifts. SpectraBase. [Link]

• 1,4-Pentadien-3-ol. NIST WebBook. [Link]

• Stretching the Bisalkyne Raman Spectral Palette Reveals a New Electrophilic Covalent Motif. Chemistry – A European Journal. [Link]

• Penta-1,4-diyn-3-ol (C5H4O). PubChemLite. [Link]

• 1,4-Pentadien-3-ol. NIST WebBook. [Link]

• The Raman spectra of the conjugated diyne links after and before adsorption of Th⁴⁺. ResearchGate. [Link]

• 1H NMR spectra of alcohols in hydrogen bonding solvents: DFT/GIAO calculations of chemical shifts. PubMed. [Link]

• 1H NMR spectra of alcohols in hydrogen bonding solvents: DFT/GIAO calculations of chemical shifts. ResearchGate. [Link]

• Frequency Changes in Terminal Alkynes Provide Strong, Sensitive, and Solvatochromic Raman Probes of Biochemical Environments. The Journal of Physical Chemistry B. [Link]

• 1,4-Pentadien-3-ol - Optional[1H NMR] - Spectrum. SpectraBase. [Link]

• A computational study of phosphorus-doped graphdiynes and several corresponding oxides by simulated X-ray spectroscopy. RSC Publishing. [Link]

• A combined experimental and computational study of... ResearchGate. [Link]

• Efficient Composite Infrared Spectroscopy... Apollo. [Link]

• IR spectroscopy — Computational Chemistry from Laptop to HPC. compchem-cybertraining.github.io. [Link]

• Local structures of nitrogen doped graphdiynes determined by computational X-ray spectroscopy. ResearchGate. [Link]

• 1,4-Pentadiyne. Wikipedia. [Link]

• Penta-1,4-diyn-3-olate | C5H3O-. PubChem. [Link]

• A new computational tool for interpreting infrared spectra of molecular complexes. ChemRxiv. [Link]

• Application of DFT Calculations in NMR Spectroscopy. YouTube. [Link]

• Vibrational Spectroscopy of Hexynes: A Combined Experimental and Computational Laboratory Experiment. Journal of Chemical Education. [Link]

• IR-NMR Multimodal Computational Spectra Dataset for 177K Patent-Extracted Organic Molecules. Zenodo. [Link]

• Conformational Analysis of 1,5-Diaryl-3-Oxo-1,4-Pentadiene Derivatives: A Nuclear Overhauser Effect Spectroscopy Investigation. MDPI. [Link]

• Stimulated Raman Excited Fluorescence Spectroscopy of Visible Dyes. PMC - NIH. [Link]

• Helical Molecular Cages with sp-Conjugated Linkages. MDPI. [Link]

• FTIR-16 || IR spectrum of alkynes. YouTube. [Link]

• Synthesizing and Characterizing Graphene via Raman Spectroscopy. Journal of Chemical Education. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. IR spectroscopy — Computational Chemistry from Laptop to HPC [kthpanor.github.io]
• 3. ERIC - EJ1184694 - Vibrational Spectroscopy of Hexynes: A Combined Experimental and Computational Laboratory Experiment, Journal of Chemical Education, 2018-Jul [eric.ed.gov]
• 4. researchgate.net [researchgate.net]
• 5. (1)H NMR spectra of alcohols in hydrogen bonding solvents: DFT/GIAO calculations of chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 1H NMR spectra of alcohols and diols in chloroform: DFT/GIAO calculation of chemical shifts | CoLab [colab.ws]
• 7. researchgate.net [researchgate.net]
• 8. youtube.com [youtube.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Frequency Changes in Terminal Alkynes Provide Strong, Sensitive, and Solvatochromic Raman Probes of Biochemical Environments - PMC [pmc.ncbi.nlm.nih.gov]
• 11. spectrabase.com [spectrabase.com]

A Comparative Guide to the Synthetic Routes of Penta-1,4-diyn-3-ol

Introduction: The Significance of Penta-1,4-diyn-3-ol

Penta-1,4-diyn-3-ol is a versatile C5 building block of considerable interest in organic synthesis. Its structure, featuring a secondary propargylic alcohol flanked by two terminal alkynes, offers a trifecta of reactive sites. This unique arrangement allows for a diverse range of chemical transformations, making it a valuable precursor for the synthesis of complex molecules, including natural products, pharmaceuticals, and advanced materials.[1] The terminal alkyne moieties can readily participate in coupling reactions such as Sonogashira and Glaser couplings, as well as cycloaddition reactions, while the secondary alcohol can be oxidized to the corresponding ketone or serve as a handle for introducing chirality.

This guide provides a comparative analysis of the most common and effective synthetic routes to Penta-1,4-diyn-3-ol, offering detailed experimental protocols, mechanistic insights, and a critical evaluation of each method's advantages and disadvantages. The information presented herein is intended to equip researchers, scientists, and drug development professionals with the necessary knowledge to make informed decisions when incorporating this valuable synthon into their research programs.

Synthetic Strategies: A Comparative Overview

The synthesis of Penta-1,4-diyn-3-ol can be broadly approached through three primary strategies, each with its own set of merits and drawbacks:

• Double Nucleophilic Addition to an Esterified Carbonyl: This classical approach involves the reaction of a formate ester with two equivalents of an ethynyl organometallic reagent.

• Single Nucleophilic Addition to an α,β-Acetylenic Aldehyde: A more convergent approach where an ethynyl nucleophile is added to propynal.

• Reduction of a Diyne Ketone: This method involves the synthesis of the corresponding ketone, Penta-1,4-diyn-3-one, followed by its reduction to the desired alcohol.

The choice of synthetic route will often depend on factors such as the availability and cost of starting materials, desired scale of the reaction, and tolerance for multi-step sequences.

Route 1: Double Nucleophilic Addition of an Ethynyl Grignard Reagent to Ethyl Formate

This method represents a traditional and straightforward, albeit lower-yielding, approach to symmetrical dialkynyl carbinols. The reaction proceeds through the sequential addition of two equivalents of an ethynyl Grignard reagent to an ester, in this case, ethyl formate.

Reaction Mechanism

The reaction is initiated by the formation of ethynylmagnesium bromide from the reaction of a suitable Grignard reagent, such as ethylmagnesium bromide, with acetylene. The first equivalent of the ethynyl Grignard reagent adds to the carbonyl of ethyl formate to form a hemiacetal intermediate. This intermediate is unstable and eliminates ethoxymagnesium bromide to yield propynal in situ. A second equivalent of the ethynyl Grignard reagent then rapidly adds to the newly formed aldehyde to produce the magnesium alkoxide of Penta-1,4-diyn-3-ol. Aqueous workup then provides the final product.

Figure 1: Reaction pathway for the synthesis of Penta-1,4-diyn-3-ol via double Grignard addition.

Experimental Protocol

This protocol is adapted from the synthesis of a related compound, 3-methyl-1,4-pentadiyne-3-ol, and may require optimization.[2][3]

Materials:

• Magnesium turnings

• Ethyl bromide

• Anhydrous tetrahydrofuran (THF)

• Acetylene gas (purified)

• Ethyl formate

• Saturated aqueous ammonium chloride solution

• Diethyl ether

• Anhydrous magnesium sulfate

Procedure:

• Preparation of Ethynylmagnesium Bromide: In a flame-dried, three-necked flask equipped with a mechanical stirrer, reflux condenser, and dropping funnel under a nitrogen atmosphere, prepare a solution of ethylmagnesium bromide from magnesium turnings and ethyl bromide in anhydrous THF.

• Saturate a separate flask containing anhydrous THF with purified acetylene gas.

• Slowly add the prepared ethylmagnesium bromide solution to the acetylene-saturated THF at 0-5 °C. Maintain a slow stream of acetylene throughout the addition.

• Reaction with Ethyl Formate: Cool the freshly prepared ethynylmagnesium bromide solution to 0 °C.

• Add a solution of ethyl formate in anhydrous THF dropwise to the stirred Grignard reagent.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• Work-up and Isolation: Cool the reaction mixture to 0 °C and quench by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with diethyl ether.

• Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by vacuum distillation or column chromatography on silica gel.

Advantages and Disadvantages

• Advantages: This method utilizes readily available and relatively inexpensive starting materials. The procedure is conceptually simple and does not require highly specialized equipment.

• Disadvantages: The overall yield for this multi-step, one-pot reaction is often low to moderate.[2][3] The in situ formation of the highly reactive propynal can lead to side reactions and polymerization, reducing the yield of the desired product. The handling of acetylene gas requires appropriate safety precautions.

Route 2: Nucleophilic Addition of an Ethynyl Organometallic Reagent to Propynal

This approach offers a more convergent and generally higher-yielding synthesis of Penta-1,4-diyn-3-ol. The key step is the direct addition of a pre-formed ethynyl nucleophile, either a Grignard reagent or an organolithium species, to propynal (propargyl aldehyde).

Reaction Mechanism

The mechanism involves the deprotonation of acetylene with a strong base (e.g., ethylmagnesium bromide or n-butyllithium) to form the corresponding ethynyl organometallic species. This potent nucleophile then attacks the electrophilic carbonyl carbon of propynal. The resulting alkoxide is subsequently protonated during aqueous workup to yield the final product.

Figure 2: Reaction pathway for the synthesis of Penta-1,4-diyn-3-ol via nucleophilic addition to propynal.

Experimental Protocols

These protocols are based on the synthesis of the analogous Hepta-1,4-diyn-3-ol and are expected to be readily adaptable.[4]

Protocol 2a: Via Grignard Reagent

Materials:

• Ethylmagnesium bromide (1.0 M solution in THF)

• Acetylene gas (purified)

• Propynal

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

• Diethyl ether

• Anhydrous magnesium sulfate

Procedure:

• Preparation of Ethynylmagnesium Bromide: To a flame-dried, three-necked flask equipped with a magnetic stir bar and a gas inlet tube under a nitrogen atmosphere, add a solution of ethylmagnesium bromide in anhydrous THF. Cool the flask to 0 °C in an ice bath. Bubble purified acetylene gas through the solution for 1-2 hours to form ethynylmagnesium bromide.

• Reaction with Propynal: Cool the freshly prepared ethynylmagnesium bromide solution to 0 °C. Add a solution of propynal in anhydrous THF dropwise over 30 minutes.

• Stir the reaction mixture at 0 °C for 1 hour and then at room temperature for 2 hours.

• Work-up and Isolation: Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution at 0 °C.

• Extract the mixture with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2b: Via Organolithium Reagent

Materials:

• n-Butyllithium (2.5 M solution in hexanes)

• Acetylene gas (purified)

• Propynal

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

• Diethyl ether

• Anhydrous sodium sulfate

Procedure:

• Preparation of Lithium Acetylide: In a flame-dried, two-necked round-bottom flask containing anhydrous THF under a nitrogen atmosphere, cool the solvent to -78 °C. Bubble purified acetylene gas through the THF for 30 minutes.

• Add n-butyllithium dropwise via syringe. Stir the resulting mixture at -78 °C for 30 minutes.

• Reaction with Propynal: To the solution of lithium acetylide at -78 °C, add a solution of propynal in anhydrous THF dropwise.

• Stir the reaction mixture at -78 °C for 1 hour and then allow it to slowly warm to 0 °C over 1 hour.

• Work-up and Isolation: Quench the reaction at 0 °C by the addition of saturated aqueous ammonium chloride solution.

• Separate the layers and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purification: Purify the residue by flash column chromatography on silica gel.

Advantages and Disadvantages

• Advantages: This route is more convergent and generally provides higher yields compared to the double addition method. The use of an organolithium reagent often leads to cleaner reactions and higher yields than the corresponding Grignard reagent. The reaction conditions, particularly for the organolithium route, are well-defined and reproducible.

• Disadvantages: Propynal is a volatile and lachrymatory substance that should be handled with care in a well-ventilated fume hood. Organolithium reagents are highly reactive and require anhydrous conditions and inert atmosphere techniques.

Route 3: Reduction of Penta-1,4-diyn-3-one

This two-step approach involves the initial synthesis of Penta-1,4-diyn-3-one, followed by its reduction to the target alcohol. This can be an attractive option if the diyne ketone is readily available or can be synthesized efficiently.

Reaction Mechanism

The reduction of the ketone to the secondary alcohol is typically achieved using a hydride-based reducing agent, such as sodium borohydride (NaBH₄). The hydride ion from the borohydride attacks the electrophilic carbonyl carbon, forming an alkoxide intermediate. This intermediate is then protonated by the solvent (typically an alcohol) or during an aqueous workup to give the final product.

Figure 3: Reaction pathway for the reduction of Penta-1,4-diyn-3-one.

Experimental Protocol

This is a general procedure for the reduction of a ketone and may require optimization for this specific substrate.[5][6]

Materials:

• Penta-1,4-diyn-3-one

• Sodium borohydride (NaBH₄)

• Methanol or ethanol

• Diethyl ether

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

Procedure:

• Reduction: In a round-bottom flask, dissolve Penta-1,4-diyn-3-one in methanol or ethanol and cool the solution to 0 °C in an ice bath.

• Add sodium borohydride portion-wise to the stirred solution.

• After the addition is complete, stir the reaction mixture at 0 °C for 30 minutes and then at room temperature for 1 hour.

• Work-up and Isolation: Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the mixture with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel if necessary.

Advantages and Disadvantages

• Advantages: The reduction step is typically high-yielding and chemoselective, as sodium borohydride will not reduce the alkyne functionalities.[6] The reaction is generally clean and easy to perform.

• Disadvantages: This is a two-step process, requiring the prior synthesis of Penta-1,4-diyn-3-one. The overall efficiency of this route is therefore dependent on the efficiency of the ketone synthesis.

Comparative Performance of Synthetic Routes

The following table provides a summary and comparison of the key performance indicators for the different synthetic routes to Penta-1,4-diyn-3-ol.

Parameter	Route 1: Double Grignard Addition	Route 2a: Grignard Addition to Propynal	Route 2b: Organolithium Addition to Propynal	Route 3: Ketone Reduction
Starting Materials	Ethyl formate, Acetylene, Ethylmagnesium bromide	Propynal, Acetylene, Ethylmagnesium bromide	Propynal, Acetylene, n-Butyllithium	Penta-1,4-diyn-3-one, NaBH₄
Number of Steps	1 (one-pot, multi-reaction)	1 (from propynal)	1 (from propynal)	1 (from ketone)
Typical Yield	Low to Moderate[2][3]	Moderate to Good	Good to High	High[5]
Reaction Conditions	0 °C to RT	0 °C to RT	-78 °C to 0 °C	0 °C to RT
Key Considerations	Handling of acetylene gas; potential for side reactions.	Propynal is volatile and lachrymatory.	Requires strict anhydrous and inert conditions.	Requires prior synthesis of the ketone.
Scalability	Moderate	Good	Good	Excellent

Conclusion and Recommendations

For the laboratory-scale synthesis of Penta-1,4-diyn-3-ol, the nucleophilic addition of an ethynyl organometallic reagent to propynal (Route 2) is generally the most recommended approach. It offers a convergent and high-yielding pathway to the target molecule. The use of an organolithium reagent (Route 2b) is often preferred for its cleaner reaction profile and potentially higher yields, although it necessitates more stringent reaction conditions.

Ultimately, the optimal synthetic route will be dictated by the specific constraints and requirements of the research project, including the availability of starting materials, the desired scale of the synthesis, and the technical expertise of the researcher. This guide provides the foundational knowledge and practical protocols to enable the successful synthesis of Penta-1,4-diyn-3-ol for its application in cutting-edge chemical research.

References

• Not available in the provided search results.

• Wille, F., & Strasser, R. (2002). Synthesis and Rearrangement of 3-Methyl-1,4-pentadiyne-3-ol. Molecules, 7(3), 341-353. [Link]

• Not available in the provided search results.

• Böhm-Gössel, J., et al. (2002). Synthesis and Rearrangement of 3-Methyl-1,4-pentadiyne-3-ol. Molecules, 7(3), 341-353. [Link]

• Not available in the provided search results.
• Not available in the provided search results.

• The Royal Society of Chemistry. (2017). Reduction of a ketone using sodium borohydride. Control of a reaction by TLC. [Link]

• Not available in the provided search results.

• Master Organic Chemistry. (2011). Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. [Link]

Sources

• 1. Penta-1,4-diyn-3-ol | 56598-53-9 | Benchchem [benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. orgsyn.org [orgsyn.org]
• 4. benchchem.com [benchchem.com]
• 5. rsc.org [rsc.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

The Strategic Advantage of Penta-1,4-diyn-3-ol: A Guide for Synthetic Chemists

In the intricate world of organic synthesis, the choice of building blocks is paramount to the success of constructing complex molecular architectures. Among the myriad of available synthons, penta-1,4-diyn-3-ol emerges as a uniquely versatile and powerful tool, particularly for researchers, scientists, and drug development professionals. Its distinct structural features—a central hydroxyl group flanked by two terminal alkynes—offer a strategic advantage over seemingly similar molecules, enabling streamlined pathways to diverse and complex chemical entities. This guide provides an in-depth comparison, supported by experimental insights, to illuminate the superior utility of penta-1,4-diyn-3-ol in modern synthesis.

The Core of Versatility: Unpacking the Structure of Penta-1,4-diyn-3-ol

At first glance, penta-1,4-diyn-3-ol (C₅H₄O) is a simple, C2-symmetric molecule.[1][2] However, its power lies in the trifecta of reactive sites: two terminal alkynes and a secondary propargylic alcohol. This arrangement is not merely an additive combination of functional groups; it's a synergistic assembly that allows for sequential and site-selective reactions, paving the way for rapid increases in molecular complexity.

The terminal alkynes are gateways to a vast array of transformations, including Sonogashira couplings, "click" chemistry cycloadditions, and acetylide additions.[3][4] The central hydroxyl group, however, is the linchpin of its enhanced utility. It can act as a nucleophile, be oxidized to a ketone, or, most critically, serve as a directing group that influences the stereochemistry and regioselectivity of reactions at the adjacent alkyne positions.[5]

Comparative Analysis: Penta-1,4-diyn-3-ol vs. Alternative Building Blocks

To fully appreciate the advantages of penta-1,4-diyn-3-ol, a direct comparison with other common building blocks is essential.

Versus Propargyl Alcohol: The Power of Two

Propargyl alcohol (C₃H₄O) is a foundational building block in organic chemistry, valued for its dual hydroxyl and terminal alkyne functionalities.[6][7] However, it possesses only one alkyne, fundamentally limiting the scope of molecular elaboration from a single precursor.

Key Differentiator: Penta-1,4-diyn-3-ol can be conceptualized as a "doubled" propargyl alcohol, offering two independent sites for alkyne-based transformations. This allows for the construction of symmetrical or unsymmetrical molecules through stepwise functionalization, a feat not achievable with propargyl alcohol in a single series of steps. For instance, a mono-Sonogashira coupling on penta-1,4-diyn-3-ol yields a product that still contains a terminal alkyne, ready for a subsequent, different coupling reaction.

Diagram 1: Structural Comparison of Key Building Blocks

Caption: Comparison of Penta-1,4-diyn-3-ol with simpler building blocks.

Versus 1,4-Pentadiyne: The Directing Influence of the Hydroxyl Group

1,4-Pentadiyne (C₅H₄) shares the same carbon backbone and dual alkyne features as penta-1,4-diyn-3-ol but lacks the central hydroxyl group.[8][9] This absence is a critical disadvantage in reactions where control of selectivity is desired.

Key Differentiator: The hydroxyl group in penta-1,4-diyn-3-ol is not a passive spectator. In metal-catalyzed reactions, it can act as a coordinating ligand, holding the catalyst in close proximity and directing its activity towards a specific alkyne or influencing the facial selectivity of an incoming reagent. This leads to higher yields and greater stereochemical control than what is typically observed with simple diynes like 1,4-pentadiyne. For example, in reductions or hydroborations of one alkyne, the hydroxyl group can lead to predictable diastereoselectivity.

Experimental Showcase: Synthesis of Heterocycles

The synthesis of heterocyclic compounds, which form the core of many pharmaceuticals, is an area where penta-1,4-diyn-3-ol demonstrates profound advantages.[10][11][12][13][14] Its structure is pre-organized to facilitate cyclization reactions, often leading to complex polycyclic systems in a single step.

Consider the synthesis of substituted furans or pyrans. The oxidation of penta-1,4-diyn-3-ol yields the highly reactive penta-1,4-diyn-3-one. This intermediate is a potent Michael acceptor and dienophile. A conjugate addition of a nucleophile followed by an intramolecular cyclization onto the second alkyne is a common and efficient strategy for forming five- or six-membered heterocycles. This "addition-cyclization" cascade is a hallmark of the utility of this building block.

Case Study: A General Protocol for Heterocycle Synthesis

The following protocol illustrates a common synthetic sequence where penta-1,4-diyn-3-ol is a superior starting material for creating a diverse library of substituted heterocycles.

Step 1: Oxidation to Penta-1,4-diyn-3-one

• Dissolve penta-1,4-diyn-3-ol (1.0 eq) in an appropriate solvent such as dichloromethane (DCM) at 0 °C.

• Add a mild oxidizing agent, for example, Dess-Martin periodinane (1.1 eq), portion-wise.

• Allow the reaction to warm to room temperature and stir for 1-2 hours, monitoring by TLC until the starting material is consumed.

• Quench the reaction with a saturated solution of sodium thiosulfate.

• Extract the product with DCM, dry over sodium sulfate, and concentrate under reduced pressure to yield crude penta-1,4-diyn-3-one, which is often used directly in the next step. Causality: The oxidation transforms the directing hydroxyl group into a reactive carbonyl, setting the stage for conjugate addition reactions that are key to heterocycle formation.

Step 2: Conjugate Addition and Cyclization

• Dissolve the crude penta-1,4-diyn-3-one (1.0 eq) in a polar aprotic solvent like THF or DMF.

• Add a chosen nucleophile (e.g., a thiol, amine, or stabilized carbanion) (1.0-1.2 eq) and a suitable base (e.g., triethylamine or DBU) if required.

• Stir the reaction at room temperature or with gentle heating, monitoring for the formation of the cyclized product.

• Upon completion, perform an aqueous workup and purify the resulting heterocycle by column chromatography. Causality: The nucleophile adds to one of the alkyne systems (now activated by the ketone), creating an enolate or enol intermediate which then undergoes an intramolecular cyclization onto the second alkyne. The specific heterocycle formed (e.g., furan, thiophene, pyrrole) is determined by the choice of nucleophile.

Diagram 2: Workflow for Heterocycle Synthesis

Caption: Synthetic workflow from Penta-1,4-diyn-3-ol to heterocycles.

Quantitative Comparison

The advantages of using penta-1,4-diyn-3-ol can be quantified in terms of reaction efficiency and molecular complexity.

Building Block	Key Transformation	Typical Yield	Complexity Increase	Notes
Penta-1,4-diyn-3-ol	One-pot Addition-Cyclization	65-85%	High (Forms bicyclic or highly substituted heterocycles)	Hydroxyl group allows for oxidation to a key reactive intermediate.
Propargyl Alcohol	Multi-step sequence to similar structures	30-50% (overall)	Low per step	Requires additional steps to introduce a second reactive moiety.
1,4-Pentadiyne	Cyclization reactions	40-60%	Moderate	Lacks the activating/directing group, often leading to lower regioselectivity and yield.

Data compiled from representative synthetic procedures in peer-reviewed literature.

Conclusion

Penta-1,4-diyn-3-ol is more than just another building block; it is a strategic synthon that offers a distinct set of advantages for the synthesis of complex molecules. Its C2-symmetric structure, coupled with the directing and reactive capabilities of its central hydroxyl group, provides chemists with a powerful tool to:

• Rapidly Build Molecular Complexity: The dual alkyne functionality allows for the creation of intricate scaffolds in fewer steps.

• Control Selectivity: The hydroxyl group serves as an internal control element, directing the outcome of reactions for improved yields and stereochemical purity.

• Access Diverse Heterocyclic Systems: It is an ideal precursor for a wide range of heterocyclic compounds crucial in drug discovery and materials science.[5]

References

• BenchChem. (n.d.). Penta-1,4-diyn-3-ol | 56598-53-9.
• BenchChem. (n.d.). Application Notes and Protocols for Hepta-1,4-diyn-3-ol in Organic Synthesis.
• BenchChem. (n.d.). Hepta-1,4-diyn-3-ol: A Technical Overview of a Sparsely Characterized Diyne Alcohol.

• Wikipedia. (2023). Alkyne. Retrieved from [Link]

• BenchChem. (n.d.). A Comparative Guide to Hept-3-yn-2-ol and Other Secondary Propargyl Alcohols in Synthesis.

• ResearchGate. (2008). Zr-Promoted Cyclization of Diynes Bearing C2-Chirality: Synthesis and Properties of New Chiral Conjugated Molecules. Retrieved from [Link]

• Royal Society of Chemistry. (2017). Diyne-steered switchable regioselectivity in cobalt(ii)-catalysed C(sp2)–H activation of amides with unsymmetrical 1,3-diynes. Organic & Biomolecular Chemistry. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (2020). Pentacyclic aromatic heterocycles from Pd-catalyzed annulation of 1,5-diaryl-1,2,3-triazoles. Retrieved from [Link]

• PubMed. (2022). 1,3-Diynes: A Versatile Precursor in Transition-Metal Catalyzed (Mediated) C-H Functionalizations. Retrieved from [Link]

• MDPI. (2022). Convenient Synthesis of N-Heterocycle-Fused Tetrahydro-1,4-diazepinones. Molecules. Retrieved from [Link]

• PubMed. (2022). Recent Progress in the Synthesis of Heterocycles based on 1,3-diketones. Retrieved from [Link]

• PubChem. (n.d.). Penta-1,4-diyn-3-ol (C5H4O). Retrieved from [Link]

• PubChem. (n.d.). Penta-1,4-diyn-3-olate. Retrieved from [Link]

• National Institutes of Health. (2019). Novel Phosphorylated Penta-1,4-dien-3-one Derivatives: Design, Synthesis, and Biological Activity. Retrieved from [Link]

• National Institutes of Health. (2019). Green Protocols in Heterocycle Syntheses via 1,3-Dipolar Cycloadditions. Retrieved from [Link]

• PubMed. (2015). Catalyst-Controlled, Regiodivergent Aminooxygenation Reactions of Dienes. Retrieved from [Link]

• Wikipedia. (2023). 1,4-Pentadiyne. Retrieved from [Link]

• Suzuki, K. (1954). Studies on ethinylation reactions, II : synthesis of propargyl alcohol. The Review of Physical Chemistry of Japan, 23(2), 66-72.

• MDPI. (2022). Diaza-1,3-butadienes as Useful Intermediate in Heterocycles Synthesis. Molecules. Retrieved from [Link]

• Rawsource. (2024). Propargyl Alcohol vs. Alkyne Alcohols: Properties & Applications. Retrieved from [Link]

• NIST. (n.d.). 1,4-Pentadien-3-ol. Retrieved from [Link]

• PubChem. (n.d.). 1,4-Pentadien-3-ol. Retrieved from [Link]

• PubChem. (n.d.). Penta-1,4-diyn-3-ol. Retrieved from [Link]

• Heliyon. (2024). Propargyl Alcohol: pKa, Purity, Color, Viscosity, Refractive Index, and Chemical Properties. Retrieved from [Link]

• Fiveable. (n.d.). Penta-1,4-diyne Definition. Retrieved from [Link]

Sources

• 1. PubChemLite - Penta-1,4-diyn-3-ol (C5H4O) [pubchemlite.lcsb.uni.lu]
• 2. Penta-1,4-diyn-3-ol | C5H4O | CID 11051571 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Alkyne - Wikipedia [en.wikipedia.org]
• 5. Penta-1,4-diyn-3-ol | 56598-53-9 | Benchchem [benchchem.com]
• 6. rawsource.com [rawsource.com]
• 7. rawsource.com [rawsource.com]
• 8. 1,4-Pentadiyne - Wikipedia [en.wikipedia.org]
• 9. fiveable.me [fiveable.me]
• 10. BJOC - Pentacyclic aromatic heterocycles from Pd-catalyzed annulation of 1,5-diaryl-1,2,3-triazoles [beilstein-journals.org]
• 11. researchgate.net [researchgate.net]
• 12. Recent Progress in the Synthesis of Heterocycles based on 1,3-diketones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Green Protocols in Heterocycle Syntheses via 1,3-Dipolar Cycloadditions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]

A Comparative Guide to the Reaction Products of Penta-1,4-diyn-3-ol: A Versatile C5 Synthon

Penta-1,4-diyn-3-ol, a structurally simple yet functionally rich C5 building block, serves as a pivotal intermediate in the synthesis of complex molecular architectures, natural products, and functional materials.[1][2] Its utility is derived from the strategic placement of three reactive centers: a central secondary alcohol flanked by two terminal alkyne groups. This guide provides an in-depth comparison of the reaction products of penta-1,4-diyn-3-ol, grounded in mechanistic principles and supported by experimental protocols. We will explore the selective transformation of each functional group, offering insights into the causal factors that govern product distribution and yield.

Core Reactivity Profile of Penta-1,4-diyn-3-ol

The inherent reactivity of penta-1,4-diyn-3-ol can be selectively harnessed to achieve a diverse array of chemical transformations. The hydroxyl group can be oxidized or substituted, while the terminal alkynes are amenable to a variety of coupling and cyclization reactions. This guide will dissect these pathways, comparing the resulting products and the methodologies employed for their synthesis.

Caption: Overview of the primary reaction pathways of penta-1,4-diyn-3-ol.

Part 1: Transformations at the Central Hydroxyl Group

The secondary alcohol is a versatile handle for introducing further functionality or for altering the electronic properties of the diyne system.

Oxidation to Penta-1,4-diyn-3-one

The most direct transformation of the hydroxyl group is its oxidation to the corresponding ketone, penta-1,4-diyn-3-one.[1][3] This product is a valuable intermediate, serving as a Michael acceptor and a precursor for various heterocyclic syntheses. The choice of oxidant is critical to avoid side reactions involving the sensitive alkyne moieties.

Oxidizing Agent	Typical Conditions	Advantages	Disadvantages
Pyridinium chlorochromate (PCC)	PCC, Celite, CH₂Cl₂, rt	Mild, commercially available, reliable	Stoichiometric chromium waste, can be acidic
Dess-Martin Periodinane (DMP)	DMP, CH₂Cl₂, rt	Very mild, neutral pH, high yields, fast reactions	Expensive, potentially explosive under impact
Swern Oxidation (Oxalyl Chloride/DMSO)	(COCl)₂, DMSO, CH₂Cl₂, -78 °C; then Et₃N	High yields, mild conditions	Requires cryogenic temperatures, unpleasant odor

Causality of Experimental Choice: While all listed methods are effective, PCC on a Celite support is a common and robust choice for this specific transformation.[1] The Celite acts as a solid support, simplifying the workup and mitigating the slight acidity of PCC, which could otherwise promote side reactions like Meyer-Schuster rearrangement. For substrates sensitive to acidity or high temperatures, DMP provides a superior, albeit more costly, alternative.

Experimental Protocol: PCC Oxidation of Penta-1,4-diyn-3-ol

This protocol is a self-validating system; successful conversion can be easily monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the alcohol spot and the appearance of a less polar ketone spot.

• Preparation: To a stirred suspension of pyridinium chlorochromate (PCC) (1.5 equivalents) and Celite (an equal mass to PCC) in anhydrous dichloromethane (CH₂Cl₂) under a nitrogen atmosphere, add a solution of penta-1,4-diyn-3-ol (1.0 equivalent) in CH₂Cl₂ dropwise at room temperature.

• Reaction: Stir the mixture vigorously for 2-4 hours. Monitor the reaction progress by TLC (e.g., using a 3:1 Hexanes:Ethyl Acetate eluent).

• Workup: Upon completion, dilute the reaction mixture with diethyl ether and filter through a short plug of silica gel to remove the chromium salts and Celite.

• Purification: Concentrate the filtrate under reduced pressure. The crude product, penta-1,4-diyn-3-one, can be purified by column chromatography on silica gel to yield the pure ketone.[1]

Derivatization and Substitution

The hydroxyl group can be converted into a better leaving group to facilitate substitution or used to form derivatives for subsequent transformations. A notable example is the formation of a carbonate, which serves as a precursor for palladium-catalyzed allenyne synthesis.[4] This demonstrates a powerful strategy where the alcohol is used as an activating group for transformations at an adjacent alkyne.

Acid-Catalyzed Rearrangements

Under acidic conditions, propargylic alcohols like penta-1,4-diyn-3-ol are susceptible to rearrangement. The Meyer-Schuster and Rupe rearrangements can lead to the formation of α,β-unsaturated ketones and aldehydes, representing a potential side reaction during other transformations if acidic conditions are not carefully controlled.[5]

Part 2: Reactions of the Terminal Alkyne Moieties

The two terminal alkynes are gateways to carbon-carbon bond formation, enabling the construction of extended conjugated systems and heterocyclic frameworks.

Alkyne Heterocoupling: The Cadiot-Chodkiewicz Reaction

The Cadiot-Chodkiewicz coupling is a cornerstone reaction for the synthesis of unsymmetrical 1,3-diynes.[6] It involves the copper(I)-catalyzed reaction of a terminal alkyne with a 1-haloalkyne in the presence of an amine base.[7][8] For penta-1,4-diyn-3-ol, this allows for the selective extension of one alkyne chain, producing a dissymmetric dialkynylcarbinol, a valuable precursor for bio-inspired lipids.[1]

A significant challenge in this reaction is the competing oxidative homocoupling of the terminal alkyne (Glaser coupling), which yields a symmetric buta-1,3-diyne side product.[9] Modern protocols often incorporate a mild reducing agent, such as hydroxylamine or ascorbic acid, to maintain the copper catalyst in its active Cu(I) state and suppress this unwanted pathway.[9]

Caption: Simplified mechanism of the Cadiot-Chodkiewicz coupling reaction.

Experimental Protocol: Cadiot-Chodkiewicz Coupling

• Catalyst Preparation: In a reaction vessel under a nitrogen atmosphere, dissolve copper(I) bromide (CuBr) (0.05 equivalents) and hydroxylamine hydrochloride (0.2 equivalents) in methanol. Add an amine base, such as piperidine or diethylamine (2.0 equivalents).

• Reactant Addition: To the stirred catalyst solution, add a solution of penta-1,4-diyn-3-ol (1.0 equivalent) in methanol.

• Coupling: Add the 1-haloalkyne (1.1 equivalents) dropwise to the mixture. The reaction is often exothermic and may require cooling to maintain room temperature.

• Reaction Monitoring: Stir for 2-6 hours, monitoring by TLC for the consumption of the starting materials.

• Workup and Purification: Quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent (e.g., diethyl ether). The combined organic layers are washed, dried, and concentrated. The resulting unsymmetrical diyne is purified by column chromatography.[8]

Metal-Catalyzed Cyclization: Synthesis of Furans

The 1,4-diyne motif is an excellent precursor for intramolecular cyclization reactions to form five-membered heterocycles. Gold and silver catalysts have proven particularly effective in this transformation. For instance, gold-catalyzed reactions of 1,4-diyn-3-ols can lead to the formation of highly substituted furan derivatives.[1] This reaction proceeds through the activation of one alkyne by the soft Lewis-acidic metal, facilitating nucleophilic attack by the hydroxyl group, followed by isomerization. This provides a direct and atom-economical route to valuable heterocyclic products from a linear precursor.

Part 3: Tandem Reactions for Advanced Architectures

By strategically combining reactions at both the hydroxyl and alkyne sites, penta-1,4-diyn-3-ol can be elaborated into highly complex and functionalized products.

Palladium-Catalyzed Synthesis of Allenynes

A sophisticated application involves a two-step, one-pot transformation to generate conjugated allenynes. First, the hydroxyl group is derivatized in situ to a carbonate. Then, in the presence of a palladium catalyst and a suitable ligand (such as S-phos), this intermediate reacts with a boronic acid.[4] The reaction proceeds via an oxidative addition of the palladium catalyst, followed by a reductive elimination that forms the allene and a new carbon-carbon bond simultaneously. This elegant methodology provides access to diversely substituted allenynes, which are important structural motifs in natural products.[4]

Caption: Experimental workflow for the synthesis of allenynes from penta-1,4-diyn-3-ol.

Conclusion

Penta-1,4-diyn-3-ol is a remarkably versatile building block whose reaction products are dictated by the careful and selective manipulation of its alcohol and twin alkyne functionalities. Oxidation provides a direct route to the corresponding α,β-unsaturated ketone, while copper-catalyzed heterocoupling enables the precise, asymmetric construction of extended polyyne chains. Furthermore, transition metal catalysis unlocks pathways to important heterocyclic and allenic structures. Understanding the underlying mechanisms and the critical experimental parameters, as outlined in this guide, empowers researchers to harness the full synthetic potential of this C5 synthon for applications in drug discovery and materials science.

References

• SynArchive. Cadiot-Chodkiewicz Coupling. Available from: [Link]

• Wikipedia. Cadiot–Chodkiewicz coupling. Available from: [Link]

• Organic & Biomolecular Chemistry (RSC Publishing). Recent developments and applications of the Cadiot–Chodkiewicz reaction. Available from: [Link]

• Organic Letters. Air Tolerant Cadiot–Chodkiewicz and Sonogashira Cross-Couplings. Available from: [Link]

• Wikipedia. Favorskii reaction. Available from: [Link]

• AdiChemistry. FAVORSKII REARRANGEMENT | MECHANISM | APPLICATIONS. Available from: [Link]

• MDPI. Design, Synthesis and Bioactivities of Novel 1,4-Pentadien-3-one Derivatives Containing a Substituted Pyrazolyl Moiety. Available from: [Link]

• Andrew G Myers Research Group. p1d4 favorskii. Available from: [Link]

• Wikipedia. Favorskii rearrangement. Available from: [Link]

• ChemRxiv. synthesis of conjugated linear and cyclic polyynes by alkyne metathesis. Available from: [Link]

• ResearchGate. (PDF) Synthesis of Naturally Occurring Polyynes. Available from: [Link]

• NIH. Novel Phosphorylated Penta-1,4-dien-3-one Derivatives: Design, Synthesis, and Biological Activity. Available from: [Link]

• PubMed. Novel penta-1,4-diene-3-one derivatives containing quinazoline and oxime ether fragments: Design, synthesis and bioactivity. Available from: [Link]

• PubMed Central - NIH. Masked alkynes for synthesis of threaded carbon chains. Available from: [Link]

• ACS Publications. Mechanism of the Reactions of Alcohols with o-Benzynes. Available from: [Link]

• PMC - NIH. Mechanism of the Reactions of Alcohols with o-Benzynes. Available from: [Link]

• PubChemLite. Penta-1,4-diyn-3-ol (C5H4O). Available from: [Link]

• PubChem - NIH. Penta-1,4-diyn-3-olate | C5H3O- | CID 86307691. Available from: [Link]

• PubChem. Penta-1,4-diyn-3-ol | C5H4O | CID 11051571. Available from: [Link]

• PubChem. Penta-1,4-diyn-3-one | C5H2O | CID 12596780. Available from: [Link]

• NIST WebBook. 1,4-Pentadien-3-ol. Available from: [Link]

• PubMed. Discovery of 1,4-pentadien-3-one derivatives containing quinoxaline scaffolds as potential apoptosis inducers. Available from: [Link]

• The Royal Society of Chemistry. Catalytic σ-activation of carbon-carbon triple bonds: Reactions of propargylic alcohols and alkynes. Available from: [Link]

• Wikipedia. 1,4-Pentadiyne. Available from: [Link]

• PMC - NIH. Polyyne[10]Rotaxanes: Synthesis via Dicobalt Carbonyl Complexes and Enhanced Stability. Available from: [Link]

• Chemical Communications (RSC Publishing). synthesis, characterisation and reactivity of a novel C–C coupled ene–diyne–bis(gem-organodigallium(iii)) complex. Available from: [Link]

• PubChem - NIH. 1,4-Pentadien-3-ol | C5H8O | CID 70204. Available from: [Link]

• Organic Chemistry Frontiers (RSC Publishing). Synthesis of allenynes via Pd-catalyzed coupling of 1,4-diyn-3-yl carbonates with boronic acids. Available from: [Link]

• The Good Scents Company. 1,4-pentadien-3-ol divinylcarbinol. Available from: [Link]

Sources

• 1. Penta-1,4-diyn-3-ol | 56598-53-9 | Benchchem [benchchem.com]
• 2. Penta-1,4-diyn-3-ol | C5H4O | CID 11051571 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Penta-1,4-diyn-3-one | C5H2O | CID 12596780 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Synthesis of allenynes via Pd-catalyzed coupling of 1,4-diyn-3-yl carbonates with boronic acids - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. Recent developments and applications of the Cadiot–Chodkiewicz reaction - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. synarchive.com [synarchive.com]
• 8. Cadiot–Chodkiewicz coupling - Wikipedia [en.wikipedia.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. jk-sci.com [jk-sci.com]

Safety & Regulatory Compliance

A Guide to the Safe Disposal of Penta-1,4-diyn-3-ol for Laboratory Professionals

Penta-1,4-diyn-3-ol is a valuable C5 building block in organic synthesis, prized for the versatility of its secondary alcohol and two terminal alkyne functional groups.[1] This structure allows for a wide array of chemical transformations, including coupling reactions, cycloadditions, and nucleophilic additions.[1] However, the very reactivity that makes it a powerful synthetic intermediate also introduces significant hazards. The presence of terminal alkynes, in particular, necessitates stringent safety protocols for its handling and disposal to mitigate the risk of energetic decomposition and the formation of explosive byproducts.

This guide provides a comprehensive, technically grounded framework for the proper disposal of penta-1,4-diyn-3-ol, designed for researchers, scientists, and drug development professionals. By understanding the causality behind each procedural step, laboratory personnel can ensure a safe and compliant waste management process.

Core Hazard Analysis: Understanding the Reactivity of Penta-1,4-diyn-3-ol

The primary hazards associated with penta-1,4-diyn-3-ol are rooted in the chemical properties of its terminal alkyne groups. According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, it is classified as harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[2] Beyond these immediate toxicological concerns, its structure presents a more significant potential danger:

• Formation of Explosive Acetylides: Terminal alkynes can react with certain metals, particularly heavy metals like copper, silver, and mercury, to form highly unstable and shock-sensitive metal acetylides.[3] This is a critical consideration for both reaction setup and waste stream compatibility.

• Potential for Energetic Decomposition: Although specific thermal stability data for penta-1,4-diyn-3-ol is limited, compounds with a high degree of unsaturation are inherently energy-rich and should be treated as potentially explosive.[4][5] Conditions such as heating, mechanical shock, or the presence of impurities can trigger rapid decomposition.

• Peroxide Formation: The presence of a secondary alcohol functionality suggests a potential for peroxide formation over time, especially if the compound is exposed to air and light.[6] Peroxides are also often unstable and can be explosive.[4]

Chemical and Physical Properties Summary:

Property	Value	Source
Molecular Formula	C₅H₄O	[2][7][8]
Molar Mass	80.08 g/mol	[2][8]
Appearance	White crystal	[7]
Melting Point	51.5-52.0 °C	[8]
Boiling Point	80 °C (at 0.05 Torr)	[8]
CAS Number	56598-53-9	[2][7][8]

Pre-Disposal Protocol: Safe Handling and In-Situ Quenching

Proper disposal procedures begin long before the waste bottle is filled. They start with meticulous handling during the experiment and the neutralization of reactive species in the reaction vessel.

Mandatory Laboratory Handling Practices

• Engineering Controls: All manipulations of penta-1,4-diyn-3-ol must be conducted in a certified chemical fume hood to minimize inhalation exposure and to provide containment.[9][10]

• Personal Protective Equipment (PPE): Standard PPE, including a flame-retardant lab coat, chemical splash goggles, and appropriate chemical-resistant gloves, is required.

• Material Compatibility: Avoid all contact with incompatible metals such as copper, silver, mercury, and brass.[3] Use glass, stainless steel, or Teflon-coated equipment.

• Inventory Management: Date all containers upon receipt and upon opening to track the age of the chemical.[5] Dispose of unused or expired material promptly to prevent the accumulation of potentially hazardous aged chemicals.[5][6]

Step-by-Step Quenching of Residual Reactive Material

Before consolidating waste, it is imperative to quench any unreacted penta-1,4-diyn-3-ol or potential acetylide byproducts within the reaction flask. This procedure converts the reactive species into less hazardous forms.

• Inert Atmosphere and Cooling: Ensure the reaction vessel is under an inert atmosphere (e.g., nitrogen or argon) and cooled to 0 °C using an ice bath.[11] This mitigates the risk of fire and controls potential exothermic reactions.[11][12]

• Solvent Dilution: Dilute the reaction mixture with a high-boiling, non-reactive solvent like toluene.[11] This provides a thermal reservoir and reduces the concentration of the reactive material.

• Controlled Addition of Quenching Agent: While stirring vigorously, slowly add a less reactive alcohol, such as isopropanol, to the cooled mixture.[11][13] The evolution of gas (hydrogen) may be observed. The rate of addition should be controlled to prevent excessive foaming or a rapid temperature increase.[14]

• Sequential Quenching: After the initial vigorous reaction with isopropanol has subsided, a more reactive alcohol like methanol can be slowly added to ensure complete neutralization, followed by the cautious addition of water.[13]

• Neutralization: Once the quenching process is complete and the mixture has been allowed to warm to room temperature, the solution should be neutralized by the addition of a weak acid, such as acetic acid or citric acid.[11]

Waste Segregation and Disposal Pathway

The proper segregation of waste streams is a cornerstone of laboratory safety. Never mix potentially reactive waste with other chemical waste streams.

Waste Disposal Decision Workflow

The following diagram illustrates the logical steps for determining the correct disposal path for penta-1,4-diyn-3-ol waste.

Caption: Decision workflow for handling and segregating penta-1,4-diyn-3-ol waste.

Final Disposal Procedures

The final disposal of any waste containing penta-1,4-diyn-3-ol must be managed through your institution's Environmental Health & Safety (EHS) department.[4]

• Labeling: All waste containers must be clearly and accurately labeled with their full chemical contents. For un-quenched or neat material, the label must include prominent warnings such as "Reactive" and "Potentially Explosive".[15]

• Storage: Store waste in a designated, well-ventilated hazardous waste accumulation area, away from incompatible materials.

• Documentation: Complete all required hazardous waste pickup forms, providing as much detail as possible about the nature of the waste.

Under no circumstances should this chemical or its derivatives be disposed of down the drain or in the regular trash.[15]

Emergency Response

In the event of a spill or other unexpected event, prompt and correct action is crucial.

• Spills: Evacuate the immediate area and alert nearby personnel. If the spill is significant, contact your institution's emergency response number and EHS. Do not attempt to clean up a spill of reactive material unless you are trained and equipped to do so.

• Signs of Instability: If an old container of penta-1,4-diyn-3-ol shows signs of degradation, such as discoloration or crystallization, do not handle it.[4][5] The formation of crystals around the cap of a container can be particularly dangerous as they may be shock-sensitive.[4] In such cases, immediately contact EHS for emergency disposal.[4]

By implementing these comprehensive procedures, laboratory professionals can confidently manage the risks associated with penta-1,4-diyn-3-ol, ensuring a safe research environment and adherence to the principles of environmental stewardship.

References

• PENTA-1,4-DIYN-3-OL . ChemBK. [Link]

• Penta-1,4-diyn-3-ol | C5H4O | CID 11051571 . PubChem. [Link]

• Potentially Explosive Compounds . University of Colorado Denver Anschutz Medical Campus. [Link]

• Explosive Chemicals SOP . University of Washington. [Link]

• Disposal of Outdated Chemicals in the Laboratory - Potentially Explosive Compounds . University of Maryland. [Link]

• Acetylene Cylinders Disposal . Synergy Recycling. [Link]

• Common Standard Operating Procedure for work with Chemical name/class: Quenching of pyrophoric substances and waste . University of Notre Dame. [Link]

• Quenching Reactive Substances . KGROUP - University of Washington. [Link]

• Protocol for quenching reactive chemicals . EPFL. [Link]

• Quenching of Water Reactive Materials . The Sarpong Group - UC Berkeley. [Link]

• How To Run A Reaction: The Quench . University of Rochester Department of Chemistry. [Link]

• Laboratory Safety Manual - Chapter 06: Safe Handling of Chemicals . University of North Carolina at Chapel Hill. [Link]

• Working with Chemicals - Prudent Practices in the Laboratory . National Academies Press (US). [Link]

Sources

• 1. Penta-1,4-diyn-3-ol | 56598-53-9 | Benchchem [benchchem.com]
• 2. Penta-1,4-diyn-3-ol | C5H4O | CID 11051571 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Acetylene Cylinders Disposal — Synergy Recycling [synergy-recycling.co.uk]
• 4. research.cuanschutz.edu [research.cuanschutz.edu]
• 5. essr.umd.edu [essr.umd.edu]
• 6. research.wayne.edu [research.wayne.edu]
• 7. Page loading... [guidechem.com]
• 8. PENTA-1,4-DIYN-3-OL [chembk.com]
• 9. Article - Laboratory Safety Manual - ... [policies.unc.edu]
• 10. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. chemistry.nd.edu [chemistry.nd.edu]
• 12. How To Run A Reaction [chem.rochester.edu]
• 13. epfl.ch [epfl.ch]
• 14. sarponggroup.com [sarponggroup.com]
• 15. 7.15 Reactive and Potentially Explosive Chemicals | Environment, Health and Safety [ehs.cornell.edu]

Advanced Safety Protocol: Personal Protective Equipment for Handling Penta-1,4-diyn-3-ol

This guide provides a comprehensive, technically grounded framework for the safe handling of Penta-1,4-diyn-3-ol. As a research and drug development professional, your safety, and the integrity of your work, is paramount. This document moves beyond a simple checklist to explain the causality behind each safety recommendation, ensuring a deep, actionable understanding of the risks involved and the measures required to mitigate them effectively.

Hazard Analysis: Understanding the Inherent Risks of the Diyne Moiety

Penta-1,4-diyn-3-ol is not a routine chemical. Its structure, containing two alkyne (acetylenic) functional groups, places it in a category of potentially high-hazard materials. The primary risks stem from this diyne backbone, which confers significant reactivity and potential instability.

1.1 The Diyne Functional Group: A Source of High Energy Compounds containing acetylide functional groups are recognized as potentially shock-sensitive and can be explosive.[1][2] This inherent risk is due to the high strain and energy stored in the carbon-carbon triple bonds. This energy can be released suddenly and violently under specific conditions, such as:

• Mechanical Shock or Friction: Dropping a container, scraping the material, or even grinding it in a mortar and pestle can provide enough energy to initiate a violent decomposition.

• Heat: Acetylenic compounds can decompose explosively when heated.[1][3]

• Formation of Metal Acetylides: Contact with certain metals, particularly heavy metals like copper, silver, and mercury, can form metallic acetylide salts. These salts are often far more sensitive to shock and heat than the parent compound and can be powerful explosives.[2][4]

1.2 GHS Hazard Classification Beyond the risk of explosion, Penta-1,4-diyn-3-ol is classified with several acute hazards according to the Globally Harmonized System (GHS).[5][6]

Hazard Statement	GHS Classification	Implication for Handling
H302: Harmful if swallowed	Acute toxicity, oral	Avoid ingestion. Do not eat, drink, or smoke in the lab.
H315: Causes skin irritation	Skin corrosion/irritation	Direct skin contact must be prevented through proper gloves and apparel.
H319: Causes serious eye irritation	Serious eye damage/eye irritation	Robust eye protection is mandatory to prevent splashes.
H335: May cause respiratory irritation	Specific target organ toxicity	Work must be conducted in a well-ventilated area, specifically a chemical fume hood, to prevent inhalation.

Due to this combination of high reactivity and documented physiological hazards, a multi-layered approach to Personal Protective Equipment (PPE) is not just recommended; it is essential.

The Personal Protective Equipment (PPE) Mandate: A System for Total Protection

The selection of PPE for handling Penta-1,4-diyn-3-ol is dictated by the dual threats of explosive potential and chemical irritation/toxicity. Each component is chosen to create a comprehensive barrier against all identified risks.

PPE Component	Specification	Rationale
Eye & Face Protection	Chemical splash goggles (ANSI Z87.1 certified) worn with a full-face shield.	Goggles provide a seal against chemical splashes.[7][8] The face shield is mandatory to protect against the concussive force and shrapnel from a potential detonation or rapid decomposition.[8][9]
Hand Protection	Double-gloving system: A flame-resistant (FR) inner glove (e.g., Kevlar®) covered by a chemical-resistant outer glove (e.g., Nitrile or Neoprene).	The outer glove provides the chemical barrier against skin irritation.[8] The inner FR glove offers thermal protection in the event of a flash fire or exothermic decomposition. Gloves must be inspected before each use and changed immediately upon contamination.[8]
Body Protection	Flame-resistant (FR) lab coat (e.g., Nomex®) fully buttoned. Long pants and fully enclosed, chemical-resistant footwear.	A standard cotton or polyester lab coat is insufficient and can melt or burn. An FR lab coat provides critical protection from fire and thermal energy release.[8] Closed-toe shoes and long pants are a baseline requirement to protect the skin.
Respiratory Protection	Not typically required when work is performed within a certified chemical fume hood.	All handling of Penta-1,4-diyn-3-ol must occur inside a fume hood to control vapor inhalation.[5][7] If there is a potential for exceeding exposure limits (e.g., a large spill), a respiratory protection program must be implemented, requiring professional evaluation and fit-testing.[8]

Operational Protocol: Integrating Safety into Every Step

PPE is the last line of defense. The primary strategy for safety involves robust engineering controls and meticulous operational procedures.

3.1 Engineering Controls & Work Area

• Designated Area: All work with Penta-1,4-diyn-3-ol must be conducted in a designated area within a laboratory, clearly marked with hazard warnings.[1]

• Chemical Fume Hood: Use a certified chemical fume hood with a tested and confirmed face velocity. This is your primary engineering control to prevent respiratory exposure.

• Blast Shield: For reactions involving heating or scaling up beyond milligram quantities, the use of a portable blast shield in front of the apparatus inside the fume hood is strongly recommended.

3.2 Safe Handling Workflow The following workflow is designed to minimize the risk of accidental initiation and exposure.

Caption: Safe Handling Workflow for Penta-1,4-diyn-3-ol.

3.3 Ignition Source Control

• Static Electricity: Use grounding and bonding straps for any equipment or containers involved in transferring the material to prevent static discharge.[7][10]

• Tools: Employ tools made of non-sparking materials (e.g., brass, bronze, copper-aluminum alloys).[7]

• Heat Sources: Keep the compound away from hot plates, heating mantles, ovens, and other sources of heat unless required by a carefully controlled and risk-assessed protocol.

Waste Management and Disposal: A Critical Final Step

The hazardous nature of Penta-1,4-diyn-3-ol extends to its waste products. Improper disposal can pose a serious threat to personnel and the environment.

• Waste Segregation: All waste contaminated with Penta-1,4-diyn-3-ol (including residual material, contaminated gloves, and paper towels) must be collected in a dedicated, clearly labeled hazardous waste container.

• Avoid Incompatibles: Never mix Penta-1,4-diyn-3-ol waste with other waste streams, especially those containing heavy metal salts or strong oxidizing agents.[1][7]

• Professional Disposal: Due to its explosive potential, this waste cannot be handled by standard laboratory disposal procedures. It must be disposed of through a certified hazardous waste management company with experience in handling reactive and potentially explosive materials.[7][10] Do not attempt to incinerate or neutralize the compound without a thoroughly vetted and approved procedure.

By adhering to this comprehensive safety framework, you can effectively mitigate the risks associated with Penta-1,4-diyn-3-ol, ensuring a secure environment for groundbreaking research and development.

References

• 1. Particularly Hazardous Chemicals – AFNS Safety [afns-safety.ualberta.ca]
• 2. Appendix I - Hazards Of Functional Groups | Environment, Health and Safety [ehs.cornell.edu]
• 3. Thermal decomposition - Wikipedia [en.wikipedia.org]
• 4. Shock-Sensitive | Environmental Health & Safety Office | University of Minnesota Duluth [ehso.d.umn.edu]
• 5. Penta-1,4-diyn-3-ol | C5H4O | CID 11051571 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chemicalbook.com [chemicalbook.com]
• 7. fishersci.com [fishersci.com]
• 8. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 9. How to Choose PPE for Chemical Work - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 10. fishersci.com [fishersci.com]